N-Methyl-4,4'-methylenedianiline

• CAS: 26628-67-1

Core Science & Biosynthesis

N-Methyl-4,4'-methylenedianiline CAS number and properties

An In-depth Technical Guide to N-Methyl-4,4'-methylenedianiline: Properties, Synthesis, and Inferred Reactivity

For the Attention of Researchers, Scientists, and Drug Development Professionals

A Senior Application Scientist's Foreword

In the vast landscape of chemical entities, some compounds are extensively characterized, their properties and behaviors mapped with precision, while others remain in relative obscurity. N-Methyl-4,4'-methylenedianiline falls into the latter category. Unlike its well-documented primary amine analogue, 4,4'-methylenedianiline (MDA), specific data on its N-methylated derivative is sparse. This guide is structured to address this knowledge gap. We will begin by presenting the established, albeit limited, data specific to N-Methyl-4,4'-methylenedianiline. Subsequently, we will leverage established principles of organic chemistry and toxicology, drawing logical, field-proven insights from closely related N-methylated aromatic amines and the parent MDA molecule. This approach allows us to construct a scientifically grounded yet transparently inferential guide to its likely properties, synthesis, and behavior. The causality behind experimental choices and the inherent logic of chemical reactivity will be our guiding principles in navigating this data-scarce territory.

Section 1: Core Identification and Known Properties of N-Methyl-4,4'-methylenedianiline

N-Methyl-4,4'-methylenedianiline is an aromatic amine derivative. The introduction of a methyl group to one of the nitrogen atoms distinguishes it from the more common 4,4'-methylenedianiline (MDA), altering its steric and electronic properties, which in turn influences its reactivity, basicity, and metabolic fate.

Chemical Identity

The fundamental identifiers for N-Methyl-4,4'-methylenedianiline are summarized below.

Identifier	Value	Source
IUPAC Name	4-[[4-(methylamino)phenyl]methyl]aniline	[]
CAS Number	26628-67-1	[][2][3][4]
Molecular Formula	C₁₄H₁₆N₂	[2][3]
Molecular Weight	212.29 g/mol	[2]

Known Physical and Chemical Properties

Detailed experimental data on the physical properties of N-Methyl-4,4'-methylenedianiline is not widely available. The information is primarily sourced from suppliers and is limited.

Property	Value	Source
Purity Specification	≥98%	[2]
Storage	Room temperature	[2]
Product Category	Organic Building Block	[2]

Section 2: Synthesis and Analytical Methodologies

While specific, detailed protocols for the industrial or laboratory synthesis of N-Methyl-4,4'-methylenedianiline are not readily found in published literature, its synthesis can be logically inferred from established methods for the N-methylation of aromatic amines. The analytical detection would likely follow modified protocols used for its parent compound, MDA.

Plausible Synthetic Pathways

The synthesis of N-methyl aromatic amines often presents the challenge of controlling the degree of methylation, as the mono-methylated product can be more nucleophilic than the starting primary amine, leading to overmethylation (di-methylation).[5]

Logical Approach 1: Reductive Amination

A common and effective method for N-methylation is reductive amination. This would involve the reaction of 4,4'-methylenedianiline (MDA) with formaldehyde to form an imine or aminal intermediate, which is then reduced in situ to yield the N-methylated product.

Step-by-Step Conceptual Protocol (Reductive Amination):

• Dissolution: Dissolve 4,4'-methylenedianiline (MDA) in a suitable solvent such as methanol or acetonitrile.

• Intermediate Formation: Add a stoichiometric amount (e.g., 1 to 1.2 equivalents) of aqueous formaldehyde. The reaction mixture is stirred to facilitate the formation of the Schiff base or aminal intermediate.

• Reduction: Introduce a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), to the mixture. These reagents are selective for the reduction of the iminium ion formed in equilibrium, driving the reaction towards the methylated amine.

• Workup: Once the reaction is complete (monitored by TLC or LC-MS), the reaction is quenched, typically with water or a dilute acid.

• Extraction & Purification: The product is extracted into an organic solvent. The organic layer is then washed, dried, and concentrated. Final purification is achieved via column chromatography to separate the desired mono-methylated product from unreacted MDA and any di-methylated byproducts.

Logical Approach 2: Direct Methylation with Methylating Agents

Direct methylation using agents like dimethyl carbonate (DMC) over a catalyst or methyl iodide is another possibility. However, controlling selectivity to obtain the mono-methylated product is a significant challenge.[5][6] The use of catalysts like alkali-metal-cation-exchanged faujasites has been shown to improve mono-N-methyl selectivity for primary aromatic amines.[6]

Principles of Analytical Detection

No standardized analytical methods for N-Methyl-4,4'-methylenedianiline have been published by agencies like NIOSH or OSHA. However, methods for the parent compound, 4,4'-methylenedianiline, are well-established and can be adapted.[7] These methods typically involve gas chromatography (GC) or high-performance liquid chromatography (HPLC).[7]

Key Considerations for Method Adaptation:

• Sample Preparation: Extraction from biological or environmental matrices would likely involve solvent extraction, potentially with an acid-base cleanup step to isolate the amine.[8]

• Chromatography:

  • HPLC: Reversed-phase HPLC with UV or electrochemical detection would be a suitable technique.[7] The methyl group will slightly increase the hydrophobicity of the molecule, which would lead to a longer retention time compared to MDA under identical conditions.

  • GC: Due to the presence of a primary and a secondary amine group, derivatization may still be beneficial to reduce peak tailing and improve thermal stability, although less critical than for the di-primary amine MDA.[7] Common derivatizing agents include pentafluoropropionic anhydride (PFPA) or heptafluorobutyric anhydride (HFBA).[7]

• Detection: Mass spectrometry (MS) coupled with either GC or HPLC would provide the most definitive identification and quantification, based on the specific mass-to-charge ratio of the N-methylated compound.

Section 3: Inferred Reactivity and Toxicological Profile

The toxicological profile of N-Methyl-4,4'-methylenedianiline has not been extensively studied. A supplier's safety data sheet indicates it causes skin and eye irritation and may cause respiratory irritation.[9] For a more in-depth understanding, we must extrapolate from related compounds.

Expected Reactivity

Amines are basic and act as nucleophiles.[10] N-Methyl-4,4'-methylenedianiline possesses one primary and one secondary aromatic amine.

• Basicity: The secondary N-methyl amine is generally slightly more basic than the primary aromatic amine due to the electron-donating effect of the methyl group. Both amine groups, however, have their basicity reduced by the delocalization of the nitrogen lone pair into the aromatic ring.[10]

• Nucleophilicity: The compound will readily react with electrophiles. It can undergo acylation, alkylation, and reaction with isocyanates and epoxides.[10][11] These reactions are fundamental to the use of its parent compound, MDA, as an epoxy curing agent and a precursor to polyurethanes.[12][13]

Anticipated Metabolic Pathways

The metabolism of N-methylated anilines is a critical determinant of their toxicity. Studies on simpler N-methylanilines indicate two primary metabolic routes mediated by cytochrome P450 enzymes.[14][15]

• N-Demethylation (alpha-C-oxidation): This pathway involves the oxidation of the methyl group, leading to the formation of an unstable intermediate that decomposes to yield formaldehyde and the primary amine, in this case, 4,4'-methylenedianiline (MDA).[15]

• N-Oxidation: The nitrogen atom of the secondary amine can be oxidized to form an N-oxide or hydroxylamine derivative.[15]

• Ring Hydroxylation: The aromatic rings can be hydroxylated, typically at the positions ortho or para to the amine groups.[16]

The formation of MDA as a metabolite is significant, as the toxicology of MDA is well-documented.[14] This implies that exposure to N-Methyl-4,4'-methylenedianiline could lead to the same toxic effects associated with MDA.

Extrapolated Toxicological Hazards

Given the likely metabolic conversion to MDA, the hazards associated with MDA are highly relevant.

• Hepatotoxicity: MDA is a known hepatotoxin, causing liver damage in both acute and chronic exposures.[17] An infamous 1965 incident in Epping, UK, involved the poisoning of 84 individuals who consumed bread made with MDA-contaminated flour, leading to toxic hepatitis.[12]

• Carcinogenicity: 4,4'-Methylenedianiline is classified by the International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[17] Animal studies have shown that oral exposure leads to tumors of the liver and thyroid.[18] The U.S. National Toxicology Program (NTP) reasonably anticipates it to be a human carcinogen.[18]

• Sensitization: MDA is a known skin sensitizer, and allergic reactions can occur upon re-exposure.[19]

• Methemoglobinemia: Like other aromatic amines, N-methylaniline is an indirect methemoglobin former.[14] This leads to erythrocyte toxicity. It is plausible that N-Methyl-4,4'-methylenedianiline shares this property.

Section 4: Potential Applications

Specific applications for N-Methyl-4,4'-methylenedianiline are not well-documented. However, based on its structure, it could potentially be used in polymer chemistry, similar to its parent compound, MDA. MDA is a key intermediate in the production of methylene diphenyl diisocyanate (MDI) for polyurethane foams and as a curing agent for epoxy resins.[11][13][20] The presence of one secondary and one primary amine would offer different reactivity profiles, potentially allowing for more controlled polymerization or for creating polymers with different cross-linking densities and properties compared to those made with MDA. One study noted "N-methyl-methylene-4,4'-dianiline" as an identified impurity in polymeric MDA (pMDA) compositions, suggesting it can be formed as a byproduct in related industrial processes.[21]

Section 5: Concluding Remarks and Future Directions

N-Methyl-4,4'-methylenedianiline (CAS 26628-67-1) is a compound with a defined chemical structure but a largely unwritten story in terms of its physical properties, reactivity, and biological impact. This guide has synthesized the available data and provided a framework for understanding its likely characteristics through logical inference from well-understood chemical principles and data from analogous structures.

The critical takeaway for any researcher, scientist, or drug development professional is the high probability that this compound is metabolized to 4,4'-methylenedianiline, a known hepatotoxin and a probable human carcinogen. Therefore, until proven otherwise, it must be handled with the same stringent safety precautions as MDA, including the use of personal protective equipment to prevent skin contact and inhalation.[19][22][23][24]

Future research should focus on empirical determination of its physicochemical properties, a thorough investigation of its toxicological profile, and elucidation of its precise metabolic fate in vitro and in vivo. Such studies are essential to move from inference to fact and to ensure the safe handling and potential application of this chemical.

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Synthesis of N-Methyl-4,4'-methylenedianiline from aniline and formaldehyde

An In-depth Technical Guide to the Synthesis of N-Methyl-4,4'-methylenedianiline from Aniline and Formaldehyde

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of N-Methyl-4,4'-methylenedianiline, a compound of significant interest in polymer chemistry and materials science. We will delve into the foundational synthesis of its precursor, 4,4'-methylenedianiline (MDA), from aniline and formaldehyde, followed by the subsequent N-methylation step. This document is intended for researchers, chemists, and professionals in drug development and materials science, offering deep insights into reaction mechanisms, process optimization, and practical laboratory protocols.

Strategic Overview: From Precursors to Final Product

The synthesis is conceptually approached as a two-stage process. The first, and most industrially established stage, is the acid-catalyzed condensation of aniline and formaldehyde to create the diphenylmethane backbone of 4,4'-methylenedianiline (MDA).[1][2][3] The second stage involves the selective N-methylation of the primary amino groups on the MDA molecule. This guide will treat each stage with detailed mechanistic and procedural explanations.

Critical Safety Protocols: Handling Aniline and Formaldehyde

Before commencing any experimental work, a thorough understanding of the hazards associated with the primary reactants is imperative.

• Aniline (C₆H₅NH₂): A combustible, volatile liquid that is highly toxic if inhaled, ingested, or absorbed through the skin.[4] It is a suspected carcinogen and mutagen.[3][4] All manipulations must be conducted within a certified chemical fume hood.[4] Personal Protective Equipment (PPE) should include, at a minimum, a full-length lab coat, safety goggles, and nitrile gloves.[4] An eyewash station and safety shower must be immediately accessible.[4]

• Formaldehyde (CH₂O): Typically used as an aqueous solution (formalin). It is a flammable, pungent, and highly irritating substance.[5] Formaldehyde is a known carcinogen and respiratory sensitizer.[5][6] It can form explosive compounds when mixed with aniline or strong acids under certain conditions.[5][6][7] Storage should be in a well-ventilated area, away from acids and oxidizing agents.[7]

Emergency Response: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5][8] For inhalation, move the individual to fresh air and seek immediate medical attention.[5][8]

Part I: Synthesis of the 4,4'-Methylenedianiline (MDA) Backbone

The industrial production of MDA is a cornerstone of the polyurethane industry, as it is the primary precursor to methylene diphenyl diisocyanate (MDI).[2][3][9] The reaction involves the condensation of aniline with formaldehyde, typically catalyzed by a strong acid like hydrochloric acid (HCl).[2][3]

Reaction Mechanism: An Acid-Catalyzed Cascade

The formation of MDA is a complex, multi-step process. Computational and experimental studies have elucidated a detailed reaction pathway that proceeds in an acidic medium.[1][2][10][11]

• Formation of N-methylidene anilinium: Aniline attacks the protonated formaldehyde. Subsequent dehydration rapidly yields the highly reactive N-methylidene anilinium ion.

• Electrophilic Aromatic Substitution: This reactive ion acts as an electrophile, attacking a second aniline molecule, preferentially at the para-position due to steric and electronic effects. This step forms N-(p-aminobenzyl)aniline (PABA).

• Rearrangement and Final Product Formation: The PABA intermediate can then undergo further reactions. In the final step, it reacts with another aniline molecule to form the 4,4'-MDA product, regenerating the acid catalyst.

Side reactions can occur, leading to the formation of other isomers like 2,4'-MDA and higher molecular weight polymeric amines.[1][2] Controlling the reaction conditions is crucial to maximize the yield of the desired 4,4'-isomer.

Caption: Acid-catalyzed reaction pathway for MDA synthesis.

Optimizing Synthesis: Key Experimental Parameters

The yield and isomeric purity of MDA are highly sensitive to the reaction conditions. Thermodynamic analysis and empirical studies have identified several critical factors.[12]

Parameter	Typical Range	Rationale & Impact on Yield/Selectivity	Source
Molar Ratio (Aniline:Formaldehyde)	3:1 to 6:1	A higher ratio of aniline favors the formation of the diamine product and suppresses the formation of higher molecular weight polyamines. Ratios around 3:1 to 5:1 are common.	[12][13][14]
Catalyst	Hydrochloric Acid (HCl)	Provides the necessary acidic environment to protonate formaldehyde and catalyze the electrophilic substitution steps.	[3][14]
Temperature	60 - 110 °C	Higher temperatures can increase the reaction rate but may also promote the formation of byproducts. A staged temperature profile is often used in industrial processes.	[2][12]
Reaction Time	3 - 12 hours	Sufficient time is required for the reaction to proceed to completion and for the rearrangement of intermediates to the final product.	[13][15]

Experimental Protocol: Laboratory Scale Synthesis of 4,4'-MDA

This protocol is a representative procedure adapted from established methods.[14][15]

• Setup: Equip a round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Reactant Charging: In a chemical fume hood, charge the flask with aniline (e.g., 2.0 moles) and concentrated hydrochloric acid (e.g., 0.8-1.0 moles per mole of aniline to be reacted in the first stage). Stir the mixture.

• Formaldehyde Addition: Slowly add an aqueous formaldehyde solution (e.g., 1.0 mole, 37% solution) dropwise to the stirred aniline hydrochloride mixture. Maintain the temperature below 40°C during this addition to control the initial condensation.

• Rearrangement: After the addition is complete, add a second portion of free aniline (to achieve the desired final molar ratio) and heat the reaction mixture to 65-80°C.[14] Maintain this temperature for 3-8 hours to facilitate the rearrangement to 4,4'-MDA.

• Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the mixture by slowly adding a concentrated sodium hydroxide (NaOH) solution until the solution is alkaline. This will precipitate the crude MDA product.

• Workup: Separate the organic layer. Remove the excess unreacted aniline via steam distillation or vacuum distillation.[15] The remaining residue is crude MDA.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., toluene or ethanol) or by vacuum distillation.[16][17]

Part II: The N-Methylation of 4,4'-Methylenedianiline

With the MDA backbone synthesized, the next stage is to introduce methyl groups onto the primary amine functionalities. While various N-alkylation methods exist, using reagents like dimethyl carbonate has proven effective.[18] Another approach involves reductive amination using formaldehyde itself as the methyl source in the presence of a reducing agent.

Reaction Mechanism: Reductive Amination Pathway

A plausible pathway for N-methylation using formaldehyde involves two key steps:

• Imine Formation: The primary amine of MDA reacts with formaldehyde to form a Schiff base (imine) intermediate, with the elimination of water.

• Reduction: The imine intermediate is then reduced to the N-methyl group. This can be achieved using a variety of reducing agents, or catalytically with hydrogen. Photocatalytic methods using formaldehyde as the methylation reagent have also been developed for anilines.[19]

This process can occur sequentially on both amine groups to yield the desired N,N'-dimethyl-4,4'-methylenedianiline. Further methylation to N,N,N',N'-tetramethyl-4,4'-methylenedianiline is also possible under forcing conditions.[18]

Proposed Experimental Protocol: N-Methylation of MDA

This hypothetical protocol is based on general principles of reductive amination of anilines.[19]

• Setup: In a round-bottom flask equipped with a stirrer and condenser, dissolve the purified 4,4'-MDA (1.0 eq) in a suitable solvent such as methanol.

• Formaldehyde Addition: Add an aqueous solution of formaldehyde (2.0-2.2 eq for dimethylation) to the solution.

• Catalyst/Reducing Agent: Introduce a suitable catalyst and hydrogen source. For example, a palladium on carbon (Pd/C) catalyst with a hydrogen atmosphere or a chemical reducing agent like sodium borohydride could be employed.

• Reaction: Stir the reaction at a controlled temperature (e.g., room temperature to 50°C) and monitor the progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or HPLC.

• Workup: Once the reaction is complete, filter off the catalyst (if used). Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure N-Methyl-4,4'-methylenedianiline.

Purification and Final Characterization

Ensuring the purity and confirming the identity of the final product is a critical step in synthesis.

• Purification: As mentioned, techniques like fractional distillation under vacuum or crystallization are effective for purifying MDA and its derivatives.[16][17] The choice of method depends on the physical properties of the compound (e.g., melting point, boiling point).

• Characterization: The structure and purity of the final N-methylated product should be confirmed using modern analytical methods.

  • NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure, including the presence of the N-methyl protons and the aromatic backbone.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

  • Chromatography (GC/HPLC): To assess the purity of the final compound.[20] These techniques are highly sensitive for detecting trace impurities.[20][21]

Comprehensive Synthesis Workflow

The entire process, from raw materials to the final characterized product, can be visualized as a sequential workflow.

Caption: Overall workflow for the synthesis of N-Methyl-4,4'-MDA.

Conclusion

The synthesis of N-Methyl-4,4'-methylenedianiline is a multi-step process that builds upon the well-established industrial chemistry of its precursor, MDA. Success hinges on a deep understanding of the underlying reaction mechanisms, careful control of reaction parameters to maximize yield and selectivity, and rigorous purification and characterization of the final product. Adherence to strict safety protocols is paramount due to the hazardous nature of the starting materials. This guide provides the foundational knowledge and procedural framework for researchers to approach this synthesis with confidence and scientific rigor.

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Introduction and Distinction from 4,4'-Methylenedianiline (MDA)

An In-depth Technical Guide to N-Methyl-4,4'-methylenedianiline: Structure, Properties, and Synthesis

Executive Summary: This document provides a comprehensive technical overview of N-Methyl-4,4'-methylenedianiline (CAS No. 26628-67-1), a derivative of the widely used industrial chemical 4,4'-methylenedianiline (MDA). While data on this specific N-methylated compound is limited, this guide synthesizes available information and provides expert analysis based on established chemical principles. It covers the molecule's core structural and physicochemical properties, proposes a viable synthetic route based on modern green chemistry, and discusses its potential applications and necessary safety protocols, making it an essential resource for researchers and chemical development professionals.

N-Methyl-4,4'-methylenedianiline is an aromatic amine structurally derived from 4,4'-methylenedianiline (MDA), a high-production-volume chemical primarily used as a precursor to polyurethanes and as an epoxy curing agent.[1][2] The key distinction is the presence of a single methyl group on one of the two nitrogen atoms, which significantly alters its chemical properties, reactivity, and potential biological activity. While MDA is well-documented, its N-methylated counterpart is primarily known as a research chemical or organic building block, with less extensive characterization in public literature.[3][4] Understanding the impact of this N-methylation is critical for its application in specialized polymer synthesis, as a pharmaceutical intermediate, or in other areas of materials science. The addition of a methyl group can influence factors such as solubility, basicity, and metabolic stability, a concept of high importance in drug development.[5]

Molecular Structure and Identification

The fundamental identity of a chemical compound is rooted in its structure and unique identifiers. These data are foundational for all further research and application.

Chemical Structure

The structure consists of two aniline rings linked by a methylene bridge, with one aniline nitrogen bearing a methyl group. The IUPAC name for this compound is 4-[[4-(methylamino)phenyl]methyl]aniline.[6]

Caption: 2D structure of N-Methyl-4,4'-methylenedianiline.

Molecular Formula and Weight

The addition of a methyl group (CH₂) to the parent MDA (C₁₃H₁₄N₂) results in the following:

• Molecular Formula: C₁₄H₁₆N₂[3]

• Molecular Weight: 212.29 g/mol [3]

Key Chemical Identifiers

A consolidated list of identifiers is crucial for accurate database searches and regulatory compliance.

Identifier	Value	Source
CAS Number	26628-67-1	[4]
IUPAC Name	4-[[4-(methylamino)phenyl]methyl]aniline	[6]
Molecular Formula	C₁₄H₁₆N₂	[3]
Molecular Weight	212.29 g/mol	[3]
Canonical SMILES	CNc1ccc(Cc2ccc(N)cc2)cc1	N/A
InChI Key	BQJCRFVAJINHQC-UHFFFAOYSA-N	N/A

Physicochemical Properties

Detailed physicochemical data for N-Methyl-4,4'-methylenedianiline is not widely available. The table below includes predicted data and provides a comparison with the well-characterized parent compound, 4,4'-methylenedianiline (MDA), to offer scientifically grounded estimations.

Property	N-Methyl-4,4'-methylenedianiline	4,4'-Methylenedianiline (MDA)	Rationale for Expected Differences
Appearance	Expected to be a crystalline solid, potentially pale yellow or brown	Colorless to pale yellow solid/flakes	Structural similarity suggests a similar physical state. Aromatic amines often darken upon exposure to air and light.[7]
Boiling Point	390.8 °C at 760 mmHg (Predicted)[6]	398–399 °C at 768 mmHg[8]	The addition of a methyl group slightly increases molecular weight but can disrupt intermolecular hydrogen bonding, leading to a potentially similar or slightly lower boiling point.
Melting Point	Data not available	88 - 92 °C[9]	N-methylation breaks the symmetry of the molecule and replaces a hydrogen bond donor with a non-donating group, which could lead to less efficient crystal packing and a potentially lower melting point compared to MDA.
Density	1.113 g/cm³ (Predicted)[6]	~1.15 g/cm³[10]	A slight decrease in density may be expected due to the less efficient crystal packing caused by the methyl group.
Water Solubility	Data not available	Slightly soluble (~1 g/L)[8]	N-methylation increases the molecule's lipophilicity (higher logP), which would typically decrease water solubility.
pKa	Data not available	~4.96[11]	The methyl group is weakly electron-donating, which could slightly increase the basicity (and thus the pKa) of the tertiary amine nitrogen compared to the primary amine of MDA.

Synthesis and Manufacturing

While specific industrial synthesis protocols for N-Methyl-4,4'-methylenedianiline are not publicly documented, a logical and modern approach involves the selective N-methylation of 4,4'-methylenedianiline (MDA).

Causality of Method Choice: Green N-Methylation with Dimethyl Carbonate (DMC)

Traditional N-methylation reagents, such as methyl iodide or dimethyl sulfate, are highly toxic, carcinogenic, and produce stoichiometric amounts of salt waste.[12] A superior, field-proven alternative is the use of dimethyl carbonate (DMC). DMC is a non-toxic, environmentally benign reagent that acts as a "green" source of methyl groups. The only by-products are methanol, which can be recycled, and carbon dioxide. Research on the full N,N-methylation of MDA to its di-methylated analog using DMC over a zeolite catalyst has been successfully demonstrated.[2] This work identified N-methylated intermediates, confirming the viability of the reaction pathway.[2] By carefully controlling the stoichiometry of the reactants, this method can be adapted to favor the production of the mono-methylated target compound.

Proposed Experimental Protocol: Stoichiometry-Controlled N-Methylation

This protocol is adapted from the demonstrated synthesis of 4,4'-methylene bis(N,N-dimethylaniline) and is designed to favor the mono-methylated product.[2]

• Catalyst Activation: Activate NaY zeolite catalyst by heating at 500°C for 4 hours under a nitrogen atmosphere. Cool to room temperature in a desiccator.

• Reactor Setup: To a high-pressure stainless-steel autoclave equipped with a magnetic stirrer, add 4,4'-methylenedianiline (MDA, 1 equivalent), dimethyl carbonate (DMC, 1.1 equivalents), and the activated NaY catalyst (e.g., 20% by weight relative to MDA).

  • Experimental Rationale: A slight excess of DMC is used to ensure the reaction proceeds, but a large excess is avoided to minimize the formation of the di-methylated by-product. The catalyst provides a solid acid-base surface to facilitate the reaction.[2]

• Reaction Execution: Seal the autoclave, purge with nitrogen gas, and heat to 190°C with vigorous stirring. Maintain the reaction for 6-8 hours.

• Work-up and Isolation:

  • Cool the reactor to room temperature and carefully vent any pressure.

  • Dilute the reaction mixture with a suitable solvent (e.g., dichloromethane or ethyl acetate) and filter to remove the solid catalyst.

  • Wash the filtrate with water to remove any residual methanol.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude product via column chromatography on silica gel, using a gradient of hexane/ethyl acetate as the eluent, to separate the desired N-Methyl-4,4'-methylenedianiline from unreacted MDA, the di-methylated by-product, and other minor impurities.

• Validation: Confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram

Caption: Proposed workflow for the synthesis of N-Methyl-4,4'-methylenedianiline.

Analytical Characterization

• ¹H NMR: The spectrum should show distinct signals for the aromatic protons, a singlet for the bridging methylene (-CH₂-) protons, a singlet for the primary amine (-NH₂) protons, a singlet for the N-methyl (-CH₃) protons, and a signal for the secondary amine (-NH-) proton. The N-methyl singlet would be a key diagnostic peak absent in the spectrum of MDA.

• ¹³C NMR: The spectrum would display signals for the non-equivalent aromatic carbons, a signal for the methylene bridge carbon, and a distinct upfield signal for the N-methyl carbon.

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 212, corresponding to the molecular weight of the compound. Key fragmentation patterns would likely involve the cleavage of the benzyl-nitrogen bond.

• Infrared (IR) Spectroscopy: The IR spectrum should feature characteristic N-H stretching bands for both the primary and secondary amines (~3300-3500 cm⁻¹), C-H stretching for aromatic and aliphatic groups (~2850-3100 cm⁻¹), and C=C stretching for the aromatic rings (~1500-1600 cm⁻¹).

Applications and Significance

Role as a Chemical Intermediate

N-Methyl-4,4'-methylenedianiline serves as a specialized organic building block.[4] Its bifunctional nature, with a primary amine at one end and a secondary amine at the other, allows for differential reactivity. This makes it a potentially valuable monomer for creating advanced polymers, such as polyamides or polyimides, with modified properties (e.g., altered solubility, glass transition temperature, or cross-linking behavior) compared to those derived from MDA.

Potential in Drug Development

The aniline substructure is common in pharmaceuticals but is also a "structural alert" due to its potential for metabolic activation into toxic species.[13] The N-methylation of anilines is a key strategy in medicinal chemistry to mitigate this risk and fine-tune a drug candidate's properties.[5] The introduction of a methyl group can:

• Block Metabolic Oxidation: The methyl group can sterically hinder or electronically deactivate the amine, preventing the formation of reactive quinone-imine metabolites.

• Modulate Lipophilicity: It increases the molecule's lipophilicity (logP), which can affect its absorption, distribution, metabolism, and excretion (ADME) profile.

• Alter Receptor Binding: The methyl group can establish critical hydrophobic interactions within a target's binding pocket or, conversely, create steric clashes, thereby modifying the compound's potency and selectivity.[5]

Therefore, N-Methyl-4,4'-methylenedianiline represents a valuable scaffold for library synthesis in drug discovery programs aimed at developing safer and more effective therapeutic agents.

Safety and Handling

No specific safety data sheet (SDS) is publicly available for N-Methyl-4,4'-methylenedianiline. However, given its close structural relationship to 4,4'-methylenedianiline (MDA), it must be handled with extreme caution, assuming a similar hazard profile.

WARNING: The parent compound, 4,4'-methylenedianiline (MDA), is a well-documented hazardous substance. It is classified as a potential human carcinogen (IARC Group 2B), is toxic if swallowed or inhaled, and may be fatal if absorbed through the skin.[11][14][15] It is known to cause severe liver damage and is a skin sensitizer.[14]

Recommended Handling Procedures:

• Engineering Controls: All handling should be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety goggles at all times. For handling larger quantities, a respirator may be necessary.

• Exposure Prevention: Avoid all contact with skin, eyes, and clothing. In case of contact, flush the affected area immediately with copious amounts of water and seek medical attention.[14]

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations for hazardous materials.

Conclusion

N-Methyl-4,4'-methylenedianiline is a specialized chemical derivative with significant potential as a building block in polymer chemistry and drug discovery. Its core identity is defined by the molecular formula C₁₄H₁₆N₂ and a molecular weight of 212.29 g/mol . While comprehensive experimental data remains sparse, this guide provides a robust framework for its understanding, including a proposed green synthesis route and a clear outline of its expected analytical characteristics. The critical takeaway for all researchers is the need to handle this compound with the same high level of caution afforded to its carcinogenic parent, MDA, until specific toxicological data becomes available.

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Solubility of N-Methyl-4,4'-methylenedianiline in organic solvents

An In-Depth Technical Guide to the Solubility of N-Methyl-4,4'-methylenedianiline in Organic Solvents: A Comparative and Predictive Analysis

Executive Summary

Introduction: A Comparative Look at the MDA Family

The solubility of a compound is fundamentally dictated by its molecular structure. To understand N-Methyl-4,4'-methylenedianiline, we must first analyze it in the context of its chemical family: the primary amine parent, 4,4'-methylenedianiline (MDA), and the tertiary amine derivative, 4,4'-Methylenebis(N,N-dimethylaniline).

Chemical Structures and Hydrogen Bonding Potential

The key difference between these three molecules lies in the substitution on the nitrogen atoms, which directly controls their ability to participate in hydrogen bonding—a primary driver of solubility in protic solvents.

• 4,4'-Methylenedianiline (MDA): As a primary amine, each -NH₂ group has two hydrogen atoms that can act as hydrogen bond donors and a lone pair of electrons on the nitrogen that can act as a hydrogen bond acceptor.

• N-Methyl-4,4'-methylenedianiline (NM-MDA): As a secondary amine, each -NH(CH₃) group has one hydrogen atom available for hydrogen bond donation and one lone pair for acceptance.

• 4,4'-Methylenebis(N,N-dimethylaniline): As a tertiary amine, the -N(CH₃)₂ groups have no hydrogen atoms for donation but can still act as hydrogen bond acceptors.

Physicochemical Properties

The progressive N-methylation alters key physical properties. The table below compares known values for MDA and its N,N'-dimethylated analogue, providing a basis for predicting the properties of NM-MDA.

Property	4,4'-Methylenedianiline (MDA)	N-Methyl-4,4'-methylenedianiline (NM-MDA)	4,4'-Methylenebis(N,N-dimethylaniline)
CAS Number	101-77-9[1]	Not Widely Available	101-61-1[2]
Molecular Formula	C₁₃H₁₄N₂[3]	C₁₅H₁₈N₂	C₁₇H₂₂N₂[4]
Molecular Weight	198.26 g/mol [3]	Predicted: 226.33 g/mol	254.37 g/mol [4]
Melting Point	89-92 °C[3]	Predicted: Intermediate value	88-89 °C[2]
Boiling Point	~398 °C[3]	Predicted: Intermediate value	~390 °C[2]
Water Solubility	Slightly soluble (~1.25 g/L)[1][5]	Predicted: Very low to insoluble	Insoluble[2][4]
LogP (Kow)	1.55 - 1.64[3][6]	Predicted: > 2.0	Not Widely Available

Industrial & Research Significance

MDA is a high-production-volume chemical used almost exclusively as a precursor to methylene diphenyl diisocyanate (MDI) for the manufacture of polyurethanes.[1][5][7] It also serves as a hardener for epoxy resins and in the production of high-performance polymers.[8][9] Derivatives like NM-MDA are logically of interest for creating modified polymers with altered properties, such as flexibility, thermal stability, or reactivity, making knowledge of their solubility essential for process development.

Health & Safety Synopsis

4,4'-Methylenedianiline (MDA) is a known animal carcinogen and is reasonably anticipated to be a human carcinogen.[7][10] It is also a liver toxicant and can be absorbed through the skin. Given the structural similarity, N-Methyl-4,4'-methylenedianiline and its derivatives should be handled with extreme caution as potential carcinogens and toxicants , using appropriate personal protective equipment (PPE), including gloves, lab coats, and respiratory protection in a well-ventilated fume hood.

Theoretical Principles of Solubility

The dissolution of a solid in a liquid is a thermodynamic process governed by the intermolecular forces between the solute and solvent molecules.

"Like Dissolves Like"

This fundamental principle states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.

• Polar Solvents (e.g., water, ethanol) have large dipole moments and effectively dissolve polar solutes.

• Nonpolar Solvents (e.g., hexane, toluene) have small or no dipole moments and are best for dissolving nonpolar solutes.

NM-MDA is a molecule with a large, nonpolar carbon skeleton (the two benzene rings and methylene bridge) but also contains polar secondary amine groups. This dual nature dictates its solubility profile.

The Impact of N-Alkylation on Solubility

The transition from a primary amine (MDA) to a secondary (NM-MDA) and tertiary (N,N'-dimethyl-MDA) amine has predictable consequences for solubility:

• Reduced Hydrogen Bond Donation: As outlined in Section 1.1, the ability to donate hydrogen bonds is halved with the first methylation and eliminated with the second. This significantly reduces solubility in protic solvents like water, where hydrogen bonding is the dominant intermolecular force.

• Increased Hydrophobicity: The addition of methyl groups increases the size of the nonpolar, hydrophobic alkyl portion of the molecule, further disfavoring solubility in water.

• Maintained Basicity: The nitrogen lone pair remains available, allowing all three compounds to act as bases and dissolve in acidic solutions via the formation of a more polar ammonium salt.

Predicted Solubility Profile of N-Methyl-4,4'-methylenedianiline

Based on the principles above and data from analogous compounds, a qualitative solubility profile for NM-MDA can be confidently predicted. MDA is known to dissolve well in alcohols and other organic solvents.[8] 4,4'-Methylenebis(N,N-dimethylaniline) is soluble in benzene, ether, and alcohol, but insoluble in water.[2][4] Therefore, NM-MDA is expected to follow a similar pattern.

Solvent Class	Example Solvents	Predicted Solubility of NM-MDA	Rationale
Polar Protic	Methanol, Ethanol	High	The molecule can both accept and donate hydrogen bonds with the solvent.
Polar Aprotic	Acetone, DMSO, DMF	High	Strong dipole-dipole interactions between the solvent and the polar N-H bond.
Aromatic	Toluene, Benzene	Moderate to High	The large aromatic structure of NM-MDA allows for favorable π-π stacking and van der Waals interactions with aromatic solvents.
Halogenated	Dichloromethane	Moderate to High	Good solvent for moderately polar organic compounds.
Nonpolar Aliphatic	Hexane, Cyclohexane	Low	The polarity of the amine groups is incompatible with the nonpolar nature of the solvent.
Aqueous	Water	Very Low / Insoluble	The large hydrophobic structure and reduced hydrogen bonding capability compared to MDA overwhelm the polar amine groups.

Experimental Determination of Solubility

To move from prediction to empirical data, a standardized and rigorous experimental protocol is required. The isothermal equilibrium or "shake-flask" method is a gold standard for determining the solubility of a solid compound.

Causality Behind Method Selection

The shake-flask method is chosen because it ensures that a true thermodynamic equilibrium is reached between the undissolved solid and the saturated solution. This is achieved by allowing sufficient time for dissolution at a constant temperature. Subsequent quantification by a sensitive analytical technique like High-Performance Liquid Chromatography (HPLC) provides accurate and reproducible results, making the protocol a self-validating system.

Step-by-Step Experimental Protocol

• Preparation: Add an excess amount of solid NM-MDA to a series of vials, each containing a known volume of a selected organic solvent. An excess is critical to ensure a saturated solution is formed.

• Equilibration: Seal the vials and place them in an incubator shaker or on a stirring plate at a constant, controlled temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed at the same constant temperature for several hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe. Immediately filter the sample through a fine-pore (e.g., 0.22 µm) filter to remove any suspended microcrystals. This step is crucial to avoid artificially high results.

• Dilution: Accurately dilute the filtered sample with a suitable solvent (often the mobile phase used for analysis) to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method against a calibration curve prepared from known standards of NM-MDA.

• Calculation: Calculate the original concentration in the saturated solution (i.e., the solubility) by accounting for the dilution factor. Express the result in units such as mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Isothermal equilibrium experimental workflow.

Structure-Solubility Relationships and Practical Implications

The predicted solubility profile has direct consequences for the practical handling and use of NM-MDA in a laboratory or industrial setting.

Implications for Synthesis and Purification

• Reaction Solvent: For reactions involving NM-MDA, polar aprotic solvents like DMF or aromatic solvents like toluene would be excellent choices to ensure all reactants remain in solution.

• Purification: Recrystallization would be a viable purification method. A suitable solvent system might involve dissolving the crude NM-MDA in a hot, good solvent (like ethanol or acetone) and then adding a cold, poor solvent (like water or hexane) to induce precipitation of the purified product.

Logical Relationship Diagram

Caption: Impact of N-methylation on solubility.

Conclusion

While direct, quantitative solubility data for N-Methyl-4,4'-methylenedianiline remains elusive in published literature, a robust, scientifically-defensible profile can be constructed through comparative analysis and the application of fundamental chemical principles. NM-MDA is predicted to be highly soluble in polar organic solvents (both protic and aprotic) and moderately soluble in aromatic solvents. Conversely, its solubility in water and nonpolar aliphatic solvents is expected to be very low. This predicted profile provides essential guidance for solvent selection in synthesis, purification, and formulation, enabling researchers and drug development professionals to work with this compound effectively and safely. The experimental protocol detailed herein provides a clear pathway for the empirical validation of these predictions.

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Navigating the Synthesis and Handling of N-Methyl-4,4'-methylenedianiline: A Technical Guide to Safety and Precaution

Introduction: Understanding the Molecule and Its Associated Risks

N-Methyl-4,4'-methylenedianiline, a derivative of 4,4'-methylenedianiline (MDA), is a chemical compound utilized in specialized polymer and organic synthesis applications. While its specific N-methylated form presents a unique reactivity profile, it shares a core structural similarity with MDA, a well-documented hazardous substance. Therefore, a comprehensive understanding of the safety protocols associated with MDA is paramount and forms the basis of the handling precautions for its N-methylated analogue. This guide provides an in-depth analysis of the safety data and handling procedures for N-Methyl-4,4'-methylenedianiline, with a foundational reliance on the extensive toxicological data available for MDA.[1][2][3] The primary routes of exposure to these compounds are through inhalation of dust or aerosols, skin absorption, and ingestion.[4]

This document is intended for researchers, scientists, and drug development professionals who may be involved in the synthesis, purification, or application of this compound. The information herein is designed to foster a culture of safety and to provide the necessary knowledge to mitigate the inherent risks associated with its handling.

Hazard Identification and Toxicological Profile

N-Methyl-4,4'-methylenedianiline is classified as a hazardous substance with significant health risks. The hazards are primarily extrapolated from data on 4,4'-methylenedianiline (MDA), which is a suspected human carcinogen and has been shown to cause liver damage.[1][2][5]

Acute Effects: Short-term exposure can lead to fever, chills, loss of appetite, vomiting, and jaundice.[1] Direct contact may cause irritation to the skin, eyes, and mucous membranes.[1] Skin sensitization is a notable risk, leading to allergic reactions upon subsequent exposures.[2][6][7]

Chronic Effects: Long-term or repeated exposure, even at low concentrations, is associated with an increased risk of cancer.[1][7] Damage to the liver, kidneys, blood, and spleen may also occur with prolonged exposure.[1]

Specific Target Organ Toxicity: The liver is a primary target organ for MDA toxicity.[2][5][6] Studies have also indicated potential damage to the retina.[2][6]

The following table summarizes the key toxicological data for 4,4'-Methylenedianiline, which should be considered as the basis for risk assessment of its N-methylated derivative.

Toxicity Endpoint	Classification/Value	Reference
Acute Oral Toxicity	Category 3	[6]
Acute Dermal Toxicity	Category 2	[6]
Serious Eye Damage/Irritation	Category 2	[6]
Skin Sensitization	Category 1	[6]
Germ Cell Mutagenicity	Category 1B	[6]
Carcinogenicity	Category 1B	[6]
Specific target organ toxicity (single exposure)	Category 1 (Liver, retina)	[6]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The cornerstone of safe handling is the implementation of robust engineering controls to minimize exposure.[2][8][9] When engineering controls are not sufficient to maintain exposure below permissible limits, appropriate Personal Protective Equipment (PPE) must be utilized.

Engineering Controls

• Ventilation: All work with N-Methyl-4,4'-methylenedianiline should be conducted in a well-ventilated area.[7][10] A certified chemical fume hood is mandatory for any procedure that may generate dust or aerosols.[2] Local exhaust ventilation should be used to capture emissions at the source.[8]

• Enclosure: For larger scale operations, the use of glove boxes or other enclosed systems is highly recommended to provide the highest level of containment.[8][9]

• Emergency Infrastructure: Eyewash stations and safety showers must be readily accessible in the immediate work area.[2][6][8]

Personal Protective Equipment (PPE)

The selection of PPE is a critical step in preventing exposure. The following diagram illustrates the decision-making process for selecting appropriate PPE when handling N-Methyl-4,4'-methylenedianiline.

Caption: PPE Selection Workflow for Handling N-Methyl-4,4'-methylenedianiline.

Detailed PPE Specifications:

• Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator is required.[1] For operations with the potential for airborne particulates, a particulate filter conforming to EN 143 is recommended.[6] In situations with high concentrations or in emergencies, a self-contained breathing apparatus (SCBA) should be used.[1][10]

• Eye and Face Protection: Splash-proof safety goggles are mandatory.[1] A face shield should be worn in addition to goggles if there is a risk of splashing.[1] Contact lenses should not be worn.[1]

• Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6][8] Chemical-resistant gloves, such as nitrile or neoprene, should be used. Contaminated clothing should be removed immediately and laundered before reuse.[1][7][8] Impervious clothing that has developed leaks must be replaced.[1]

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is essential to prevent accidental exposure and maintain the integrity of the compound.

Handling

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[6][7]

• Wash hands and any exposed skin thoroughly after handling.[6]

• Do not eat, drink, or smoke in areas where the compound is handled or stored.[6][7][11]

• Avoid generating dust.[2] If the material is a powder, it can be moistened to prevent dusting during transfer.[4][10]

• Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

Storage

• Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances.[2]

• Store locked up.[6][7]

• Separate from strong oxidants and food and feedstuffs.[4]

• The storage area should not have drain or sewer access.[4]

Emergency Procedures: Preparedness and Response

A well-defined emergency plan is crucial for mitigating the consequences of an accidental release or exposure.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate: Immediately evacuate personnel from the spill area.[8]

• Isolate: Isolate the area and prevent unauthorized access.

• Ventilate: Ventilate the area of the spill.[8]

• Personal Protection: Don appropriate PPE, including respiratory protection, before attempting cleanup.[1][10]

• Containment and Cleanup: For solid spills, dampen the material with water to prevent dusting and then carefully sweep or vacuum the material into a suitable, sealed container for disposal.[4][12] Do not flush into surface water or the sanitary sewer system.[6]

• Decontamination: Wash the spill area thoroughly with soap and water after the material has been collected.[12]

The following diagram outlines the emergency response workflow for a chemical spill.

Caption: Emergency Response Workflow for a Chemical Spill.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[2][6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[1][6][10]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes.[2][6] Seek immediate medical attention.[2][6]

• Inhalation: Remove to fresh air.[2][6] If not breathing, give artificial respiration.[2] If breathing is difficult, give oxygen.[2] Seek immediate medical attention.[2][6][10]

• Ingestion: Do NOT induce vomiting.[12] If the victim is conscious, rinse their mouth and give 1 or 2 glasses of water to dilute the chemical.[12] Seek immediate medical attention.[2][6][10][12]

Waste Disposal

N-Methyl-4,4'-methylenedianiline and any contaminated materials must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[6][8] Do not empty into drains.[7]

Conclusion

N-Methyl-4,4'-methylenedianiline is a valuable compound in research and development, but it presents significant health hazards that demand respect and careful handling. By implementing robust engineering controls, utilizing appropriate personal protective equipment, adhering to strict handling and storage procedures, and being prepared for emergencies, researchers can work safely with this compound. A proactive approach to safety is not just a regulatory requirement but a professional and ethical obligation.

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• Methylenedianiline, Appendix A - Substance Data Sheet for 4-4' . OSHA. [Link]

• SAFETY DATA SHEET - 4,4'-Methylenedianiline . Chem Service. [Link]

• SAFETY DATA SHEET - BAYFILL EA 2204 COMPONENT A . Covestro. [Link]

• Hazard Summary - 4,4'-METHYLENE DIANILINE . NJ.gov. [Link]

• HAZARD SUMMARY - 4,4'-METHYLENE DIANILINE DIHYDROCHLORIDE . NJ.gov. [Link]

• Material Safety Data Sheet - 4,4'-Methylenedianiline . Cole-Parmer. [Link]

• ICSC 1111 - 4,4'-METHYLENEDIANILINE . Inchem.org. [Link]

• 4,4'-METHYLENEDIANILINE CAS N°:101-77-9 . European Chemicals Bureau. [Link]

• Exposure-risk relationship for 4,4'-methylenedianiline in BekGS 910 . BAuA. [Link]

• Toxicological Profile for methylenedianiline . Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• 1910.1050 - Methylenedianiline . Occupational Safety and Health Administration (OSHA). [Link]

• Toxicological Profile for Methylenedianiline - Health Effects . NCBI Bookshelf. [Link]

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A Comprehensive Spectroscopic Guide to 4,4'-Methylenedianiline and its N-Methylated Analog

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

4,4'-Methylenedianiline (MDA), a key industrial chemical, serves as a fundamental building block in the synthesis of polyurethane foams, high-performance polymers, and various dyes.[1][2] Its structural integrity and reactivity are of paramount importance, necessitating robust analytical methods for its characterization. While extensive data exists for MDA, its derivatives, such as N-Methyl-4,4'-methylenedianiline, are less commonly documented. This guide provides a dual-faceted analysis. First, it presents a thorough examination of the empirical spectroscopic data (NMR, IR, MS) for the parent compound, 4,4'-methylenedianiline. Second, leveraging foundational spectroscopic principles, it offers a predictive analysis for the spectral characteristics of N-Methyl-4,4'-methylenedianiline, providing a valuable, scientifically-grounded reference for researchers in the absence of readily available public data.

Part 1: Spectroscopic Characterization of 4,4'-Methylenedianiline (MDA)

A comprehensive understanding of the spectroscopic signature of MDA is essential for interpreting the data of its derivatives. The following sections detail its characteristic features in ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Molecular Structure of 4,4'-Methylenedianiline

The structure of MDA consists of two aniline rings linked by a methylene bridge at the para position. This symmetry is a key determinant of its spectroscopic simplicity.

Caption: Molecular Structure of 4,4'-Methylenedianiline (MDA).

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum of MDA is distinguished by its simplicity, arising from the molecule's C₂ symmetry. In a solvent like DMSO-d₆, three main signals are observed.

Table 1: ¹H NMR Spectroscopic Data for 4,4'-Methylenedianiline (MDA)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality
Aromatic Protons (ortho to -NH₂)	6.61	Doublet	4H	Shielded by the electron-donating amino group.
Aromatic Protons (meta to -NH₂)	6.99	Doublet	4H	Less shielded than ortho protons.
Methylene Bridge (-CH₂-)	3.79	Singlet	2H	Protons are chemically equivalent with no adjacent protons to couple with.
Amine Protons (-NH₂)	3.54	Broad Singlet	4H	Broad signal due to quadrupole broadening and potential exchange with solvent.

Data sourced from DMSO-d₆ solvent.[3]

Expert Interpretation: The spectrum clearly shows two doublets in the aromatic region, characteristic of a 1,4-disubstituted (para) benzene ring. The upfield chemical shifts (6.6-7.0 ppm) are indicative of the strong electron-donating effect of the amino groups, which increase electron density on the aromatic rings. The singlet for the methylene bridge confirms the structural link between the two identical phenylamine moieties.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum further confirms the molecule's symmetry, showing only five distinct signals for the 13 carbon atoms.

Table 2: ¹³C NMR Spectroscopic Data for 4,4'-Methylenedianiline (MDA)

Signal Assignment	Chemical Shift (δ, ppm)	Causality
C-NH₂	144.1	Quaternary carbon attached to the electronegative nitrogen atom, causing a downfield shift.
C-CH₂	131.7	Quaternary carbon attached to the methylene bridge.
Aromatic CH (meta to -NH₂)	129.4	Standard aromatic CH chemical shift.
Aromatic CH (ortho to -NH₂)	115.1	Shielded by the electron-donating effect of the adjacent amino group, resulting in an upfield shift.
Methylene Bridge (-CH₂-)	40.0	Aliphatic carbon, appearing significantly upfield from the aromatic carbons.

Data sourced from DMSO-d₆ solvent.[3]

Expert Interpretation: The number of signals (five) is consistent with the molecule's symmetry, where pairs of carbons are chemically equivalent. The chemical shifts align with standard values for substituted benzenes, with the carbons directly attached to the nitrogen (C-NH₂) appearing most downfield in the aromatic region, and the ortho carbons appearing most upfield due to the shielding effect of the amine group.

Infrared (IR) Spectroscopy

The IR spectrum of MDA provides key information about its functional groups.

Table 3: Key IR Absorption Bands for 4,4'-Methylenedianiline (MDA)

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
3440 & 3409	Asymmetric & Symmetric N-H Stretch	Primary Amine (-NH₂)	The presence of two distinct bands is a hallmark of a primary amine.
3024	C-H Aromatic Stretch	Aromatic Ring	Confirms the presence of C-H bonds on the benzene rings.
2923	C-H Aliphatic Stretch	Methylene (-CH₂-)	Confirms the presence of the aliphatic methylene bridge.
1650	N-H Scissoring (Bend)	Primary Amine (-NH₂)	Bending vibration characteristic of the -NH₂ group.

| 1596-1504 | C=C Aromatic Stretch | Aromatic Ring | Strong absorptions typical for aromatic ring skeletal vibrations. |

Expert Interpretation: The most diagnostic feature in the IR spectrum is the doublet in the 3400-3500 cm⁻¹ region, which unequivocally identifies the primary amine (-NH₂) functional groups. The separation of aromatic and aliphatic C-H stretching frequencies further validates the presence of both structural motifs.

Mass Spectrometry (MS)

Mass spectrometry reveals the molecular weight and provides insight into the structural stability and fragmentation pathways of MDA.

Table 4: Mass Spectrometry Data for 4,4'-Methylenedianiline (MDA)

m/z Value	Ion	Fragmentation Pathway
198	[M]⁺	Molecular Ion
199	[M+H]⁺	Protonated Molecular Ion (common in ESI)[3]

| 106 | [C₇H₈N]⁺ | Benzylic cleavage, forming the aminotropylium ion or a related stable fragment. |

Expert Interpretation: The molecular ion peak at m/z 198 confirms the molecular weight of MDA (C₁₃H₁₄N₂).[3][4] The primary fragmentation pathway involves the cleavage of the C-C bond between the methylene bridge and one of the aromatic rings. This benzylic cleavage is favored because it leads to the formation of a resonance-stabilized cation at m/z 106.

Part 2: Predicted Spectroscopic Data for N-Methyl-4,4'-methylenedianiline

Rationale for Predictive Analysis

The principles of NMR, IR, and MS are well-established. The introduction of an N-methyl group induces predictable changes:

• NMR: The inductive effect of the methyl group and the change in symmetry will alter the chemical shifts and complexity of the spectrum.

• IR: The primary amine (-NH₂) is converted to a secondary amine (-NH-CH₃), which has a distinct vibrational signature.

• MS: The molecular weight increases, and new fragmentation pathways may become available.

Molecular Structure of N-Methyl-4,4'-methylenedianiline

The key change is the loss of symmetry. The two aromatic rings are no longer chemically equivalent.

Caption: Structure of N-Methyl-4,4'-methylenedianiline.

Predicted ¹H NMR Spectrum

The loss of symmetry will make the spectrum more complex. We now expect distinct signals for each aromatic ring.

• New Signal (N-CH₃): A sharp singlet integrating to 3H is expected around δ 2.85 ppm . This is a characteristic chemical shift for an N-methyl group on an aniline ring.

• Amine Protons: The -NH₂ signal (4H) will be replaced by two signals: a broad singlet for the remaining -NH₂ (2H) and a broad singlet for the secondary amine -NH- (1H).

• Aromatic Signals: Instead of two doublets for 8H, we now expect four distinct doublets, each integrating to 2H, corresponding to the ortho and meta protons on each of the non-equivalent rings. The protons on the N-methylated ring may experience a slight shift compared to the protons on the primary amine ring.

• Methylene Bridge: The -CH₂- signal should remain a singlet, as it is still too distant to couple with the aromatic protons, and will likely be found near its original position around δ 3.80 ppm .

Predicted ¹³C NMR Spectrum

The number of signals will increase significantly due to the loss of symmetry.

• New Signal (N-CH₃): A new aliphatic carbon signal is predicted to appear around δ 30.7 ppm .

• Aromatic Signals: We now expect to see nine distinct aromatic carbon signals instead of four. The carbon attached to the N-methyl group (C-N-CH₃) will be shifted slightly downfield compared to the carbon attached to the primary amine (C-NH₂). The other aromatic carbons will also show distinct, though closely spaced, signals.

• Methylene Bridge: A single signal for the -CH₂- carbon will remain, close to its original value of δ 40.0 ppm .

Predicted IR Spectrum

The most significant change will be in the N-H stretching region.

• N-H Stretch: The doublet for the primary amine will be replaced by a combination of signals. We expect to see a single, sharp N-H stretch for the secondary amine group around 3350-3450 cm⁻¹ , alongside the two bands for the remaining primary amine.

• C-H Stretch: New bands corresponding to the C-H stretching and bending of the methyl group will appear in the aliphatic C-H region (around 2950 cm⁻¹ and 1450 cm⁻¹).

Predicted Mass Spectrum

The molecular weight and fragmentation pattern will change predictably.

• Molecular Ion: The molecular weight of N-Methyl-4,4'-methylenedianiline (C₁₄H₁₆N₂) is 212.29 g/mol . The molecular ion peak [M]⁺ will appear at m/z 212 .

• Fragmentation: The primary benzylic cleavage will now produce two different major fragments. Cleavage on the side of the methylated amine will produce a fragment at m/z 120 . Cleavage on the side of the primary amine will produce the same fragment as before at m/z 106 . The relative abundance of these fragments will depend on the relative stability of the resulting cations. A new fragmentation pathway, the loss of the methyl group (-15 Da), could also occur, leading to a fragment at m/z 197 .

Caption: Predicted major fragmentation pathways for N-Methyl-4,4'-methylenedianiline.

Part 3: Standardized Experimental Methodologies

To ensure the acquisition of high-quality, reproducible data, the following protocols are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the analyte in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to slow the exchange of N-H protons, leading to sharper signals.

• Instrument Setup: Use a spectrometer with a field strength of at least 400 MHz for ¹H NMR to achieve good signal dispersion, particularly in the aromatic region.

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse spectrum with a 30-45° pulse angle.

  • Set the spectral width to cover a range from -2 to 12 ppm.

  • Use a relaxation delay (d1) of at least 2 seconds to allow for full relaxation of all protons.

  • Acquire at least 16 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a standard proton-decoupled pulse program (e.g., zgpg30).

  • Set the spectral width to cover a range from 0 to 220 ppm.

  • A relaxation delay of 2-5 seconds is typically sufficient.

  • Acquire several hundred to a few thousand scans, as ¹³C has a low natural abundance.

• Data Processing: Apply an exponential multiplication function (line broadening) of 0.3 Hz for ¹H and 1-2 Hz for ¹³C before Fourier transformation to improve the signal-to-noise ratio. Phase and baseline correct the spectrum manually. Calibrate the spectrum using the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

FT-IR Spectroscopy Protocol

• Sample Preparation:

  • Solid (KBr Pellet): Mix ~1 mg of the analyte with ~100 mg of dry KBr powder. Grind the mixture thoroughly to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Solid (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Place the sample in the instrument and record the sample spectrum.

  • Scan over a range of 4000 to 400 cm⁻¹.

  • Co-add at least 16 scans to achieve a good signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of the analyte (~100 µg/mL) in a volatile organic solvent such as methanol or ethyl acetate.

• GC Separation:

  • Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection: Inject 1 µL of the sample solution using a split or splitless injector.

  • Temperature Program: Start with an initial oven temperature of ~100 °C, hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of ~280-300 °C. Hold at the final temperature for 5-10 minutes.

• MS Detection:

  • Ionization Mode: Use standard Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a mass range from m/z 40 to 450.

• Data Analysis: Identify the peak corresponding to the analyte in the total ion chromatogram (TIC). Analyze the mass spectrum of this peak to identify the molecular ion and characteristic fragment ions.

Conclusion

This guide provides a detailed spectroscopic baseline for 4,4'-methylenedianiline and extends this knowledge to construct a reliable, predictive model for its N-methylated derivative. The provided data tables, expert interpretations, and standardized protocols offer a robust resource for scientists engaged in the synthesis, identification, and quality control of these important chemical entities. By understanding the causal relationships between molecular structure and spectral output, researchers can confidently identify these compounds and anticipate the spectral features of other, related derivatives.

References

• Title: N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III)

• Title: Structural Characterization of Methylenedianiline Regioisomers by Ion Mobility-Mass Spectrometry and Tandem Mass Spectrometry: IV. 3-Ring and 4-Ring Isomers Source: National Institutes of Health (PMC) URL: [Link]

• Title: Synthesis and Identification of Some Metal Complexes Derived from Azo Ligand of 4,4'-Methylenedianiline and 4-Bromoaniline Source: Journal of Medicinal and Chemical Sciences URL: [Link]

• Title: 4,4-Diaminodiphenylmethane Source: PubChem, National Institutes of Health URL: [Link]

• Title: A structural and spectroscopic investigation of the hydrochlorination of 4,4′-methylenedianiline Source: ResearchGate URL: [Link]

• Title: 4,4'-Methylene dianiline - Optional[1H NMR] - Chemical Shifts Source: SpectraBase URL: [Link]

• Title: 4,4'-Methylenedianiline dihydrochloride Source: PubChem, National Institutes of Health URL: [Link]

• Title: Aniline, N-methyl- Source: NIST WebBook URL: [Link]

• Title: Identification of metabolites of 4,4'-methylenedianiline in vascular smooth muscle cells by liquid chromatography-electrospray tandem mass spectrometry Source: PubMed, National Institutes of Health URL: [Link]

• Title: 4,4'-Methylenedianiline Source: Wikipedia URL: [Link]

• Title: 4,4'-Methylenedianiline (MDA) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: A validated liquid chromatography/tandem mass spectrometry method for 4,4'-methylenedianiline quantitation in human urine as a measure of 4,4'-methylene diphenyl diisocyanate exposure Source: PubMed, National Institutes of Health URL: [Link]

• Title: 13C NMR Chemical Shifts Source: Organic Chemistry Data (University of Wisconsin/ACS) URL: [Link]

• Title: A validated liquid chromatography/tandem mass spectrometry method for 4,4′-methylenedianiline quantitation in human urine as a measure of 4,4′-methylene diphenyl diisocyanate exposure Source: ResearchGate URL: [Link]

• Title: Benzenamine, 4,4'-methylenebis- Source: NIST WebBook URL: [Link]

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• 1. 4,4-Diaminodiphenylmethane | C13H14N2 | CID 7577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,4'-Methylenedianiline - Wikipedia [en.wikipedia.org]
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• 4. 4,4'-Methylenedianiline(101-77-9) 13C NMR [m.chemicalbook.com]

An In-depth Technical Guide to N-Methyl-4,4'-methylenedianiline: Precursors, Synthesis, and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-4,4'-methylenedianiline, a derivative of 4,4'-methylenedianiline (MDA), is a compound of significant interest in polymer science and as an intermediate in organic synthesis. While its parent compound, MDA, is a well-established industrial chemical primarily used in the production of polyurethanes and epoxy resins, the targeted methylation of its amine groups opens avenues for modifying its chemical properties and exploring new applications.[1][2] This guide provides a comprehensive overview of the precursors, synthesis, and key derivatives of N-Methyl-4,4'-methylenedianiline, offering insights into the underlying chemical principles and methodologies.

Core Precursors and Synthesis of 4,4'-Methylenedianiline (MDA)

The primary precursor to N-Methyl-4,4'-methylenedianiline is its non-methylated parent, 4,4'-methylenedianiline (MDA). Understanding the synthesis of MDA is crucial as it forms the foundational step for its subsequent derivatization.

Industrial Synthesis of MDA

Industrially, MDA is synthesized through the acid-catalyzed condensation of aniline with formaldehyde.[3][4][5] This reaction is typically carried out using a mineral acid, such as hydrochloric acid, as the catalyst.[2][6] The process yields a mixture of di-, tri-, and poly-methyleneanilines, from which the desired 4,4'-isomer is isolated.[5]

Key reaction parameters that influence the yield and selectivity of 4,4'-MDA include the molar ratio of aniline to formaldehyde, reaction temperature, and the type of catalyst used.[6] For instance, using SO3H-functionalized ionic liquids as catalysts has been shown to achieve high yields and selectivity under specific conditions.[6]

Synthesis of N-Methyl-4,4'-methylenedianiline

The introduction of a methyl group to one or both of the nitrogen atoms of MDA can be achieved through various N-methylation strategies. The choice of method often depends on the desired degree of methylation (mono- or di-methylation) and the required reaction conditions.

Reductive Amination

A common and effective method for N-methylation is the Eschweiler-Clarke reaction, which involves the reaction of the primary amine with formaldehyde and a reducing agent, typically formic acid.[7] This method is widely used for the methylation of primary and secondary amines.

Using Methylating Agents

Direct methylation can also be accomplished using methylating agents such as dimethyl carbonate (DMC). Research has shown that the full N,N-methylation of MDA to produce 4,4'-methylene bis(N,N-dimethylaniline) can be achieved with high yields using DMC in the presence of a NaY zeolite catalyst.[8] Other methylating reagents like methanol over heterogeneous Ni catalysts have also been explored for the selective mono-N-methylation of amines.[9]

Illustrative Synthetic Workflow

The synthesis of N-Methyl-4,4'-methylenedianiline from its precursors can be visualized as a two-step process: the formation of the MDA backbone followed by the N-methylation.

Caption: General synthesis pathway from precursors to N-Methyl-4,4'-methylenedianiline.

Key Derivatives and Their Applications

The derivatives of N-Methyl-4,4'-methylenedianiline are primarily explored for their potential in creating advanced polymers with tailored properties.

Polymeric Materials

The parent compound, MDA, is a crucial monomer in the synthesis of high-performance polymers like polyamides, polyimides, and is a precursor to methylene diphenyl diisocyanate (MDI), a key component of polyurethane foams.[2][3] By analogy, N-methylated MDA derivatives can be used to create polymers with modified characteristics such as:

• Altered Chain Packing and Flexibility: The presence of the methyl group can influence the intermolecular forces and the rotational freedom of the polymer chains.

• Modified Reactivity: The N-methyl group can affect the reactivity of the amine in subsequent polymerization or cross-linking reactions.

Epoxy Resins

MDA is used as a hardener for epoxy resins, imparting excellent thermal and mechanical properties to the cured material.[1][10] N-methylated derivatives could potentially be used to fine-tune the curing kinetics and the final properties of the epoxy network.

Analytical Characterization

The identification and quantification of N-Methyl-4,4'-methylenedianiline and its precursors rely on standard analytical techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or electrochemical detection is a common method for the analysis of MDA and its derivatives.[11]

• Gas Chromatography (GC): GC, often coupled with a mass spectrometer (GC-MS), is another powerful technique. Derivatization of the amine groups may be necessary to improve chromatographic performance.[11][12]

• Spectroscopy: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential for structural elucidation and confirmation of the N-methylation.

Analytical Technique	Purpose	Key Considerations
HPLC	Quantification and purity assessment	Mobile phase composition and detector selection are crucial for good separation and sensitivity.[11]
GC-MS	Identification and structural analysis	Derivatization can prevent peak tailing of the polar amines.[11]
NMR Spectroscopy	Structural confirmation	Provides detailed information about the chemical environment of the protons and carbons, confirming the presence and location of the methyl group.
IR Spectroscopy	Functional group analysis	Can show the disappearance of N-H stretches and the appearance of C-N stretches associated with the tertiary amine.

Experimental Protocols

Protocol 1: Synthesis of 4,4'-Methylenedianiline (MDA)

This protocol is a generalized procedure based on the acid-catalyzed condensation of aniline and formaldehyde.[3][6]

• Reaction Setup: In a reaction vessel equipped with a stirrer and a condenser, charge aniline and a suitable acid catalyst (e.g., hydrochloric acid).

• Addition of Formaldehyde: Slowly add formaldehyde to the aniline-acid mixture while maintaining a controlled temperature.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 80°C) and maintain for a specified period (e.g., 8 hours).[6]

• Neutralization and Extraction: After the reaction is complete, cool the mixture and neutralize the acid with a base. Extract the product with an organic solvent.

• Purification: The crude product can be purified by crystallization from a suitable solvent to isolate the 4,4'-isomer.[5]

Protocol 2: N-Methylation of 4,4'-Methylenedianiline

This protocol is a generalized procedure for N-methylation using the Eschweiler-Clarke reaction.[7]

• Reaction Setup: In a pressure tube, dissolve 4,4'-methylenedianiline in a mixture of formic acid and formaldehyde.

• Heating: Seal the tube and heat the reaction mixture at a specified temperature (e.g., 150°C) for several hours.

• Workup: Cool the reaction mixture to room temperature and basify with a sodium hydroxide solution.

• Extraction: Extract the N-methylated product with an organic solvent like dichloromethane.

• Purification: Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure. The product can be further purified by chromatography if necessary.

Caption: Experimental workflow for the N-methylation of MDA via the Eschweiler-Clarke reaction.

Safety and Handling

4,4'-Methylenedianiline (MDA) is a suspected carcinogen and is classified as a substance of very high concern by the European Chemicals Agency.[3] It can cause liver damage upon acute and chronic exposure.[13] Therefore, all handling of MDA and its derivatives should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Conclusion

N-Methyl-4,4'-methylenedianiline and its derivatives represent a versatile class of compounds with potential applications in advanced materials. A thorough understanding of the synthesis of the MDA precursor and the subsequent N-methylation reactions is essential for exploring their full potential. Further research into the structure-property relationships of polymers derived from N-methylated MDA could lead to the development of new materials with enhanced performance characteristics.

References

• ANALYTICAL METHODS. (n.d.). Retrieved from [Link]

• Table 6-1, Analytical Methods for Determining 4,4′-Methylenedianiline in Biological Samples - Toxicological Profile for Methylenedianiline - NCBI Bookshelf. (n.d.). Retrieved from [Link]

• 4,4'-Methylenedianiline (MDA) - OSHA. (n.d.). Retrieved from [Link]

• Tian, J., An, H., Cheng, X., Zhao, X., & Wang, Y. (2015). Synthesis of 4,4′-Methylenedianiline Catalyzed by SO3H-Functionalized Ionic Liquids. Industrial & Engineering Chemistry Research, 54(4), 1269–1275. [Link]

• 4,4'-Methylenedianiline - Wikipedia. (n.d.). Retrieved from [Link]

• 4,4'-Methylenedianiline - Grokipedia. (n.d.). Retrieved from [Link]

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• Method of preparing 4,4'-methylenedianiline. (1989).

• • PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL. (n.d.). Retrieved from [Link]

• Li, X., Wang, L., Zhang, Z., & Wu, Y. (2018). Full N,N-Methylation of 4,4′-Methylenedianiline with Dimethyl Carbonate: A Feasible Access to 4,4′-Methylene bis(N,N-Dimethylaniline). ChemistrySelect, 3(15), 4215–4219. [Link]

• An easy synthesis of 4,4′-diaminodiphenylmethanes: On natural kaolinites. (2022). Retrieved from [Link]

• Schneiderman, D. K., & Hillmyer, M. A. (2020). Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. Polymer Chemistry, 11(19), 3347–3356. [Link]

• Li, H., & Beller, M. (2013). A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Angewandte Chemie International Edition, 52(51), 13624–13627. [Link]

• Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. (2023). Retrieved from [Link]

• MDA 4,4-Methylenedianiline: Solubility & Reactions - Advecton. (n.d.). Retrieved from [Link]

• 4,4'-Methylenedianiline (4,4'-MDA) Analysis Kit - OndaVia. (n.d.). Retrieved from [Link]

• 4,4'-Methylenedianiline | Applications. (n.d.). Retrieved from [Link]

• Wang, C., Li, H., & Wu, L. (2022). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 27(19), 6296. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of N-Methyl-4,4'-methylenedianiline as an Epoxy Resin Curing Agent

Introduction: The Strategic Role of N-Methyl-4,4'-methylenedianiline in Advanced Epoxy Formulations

Epoxy resins are a cornerstone of high-performance materials, prized for their exceptional mechanical strength, thermal stability, and chemical resistance.[1] The ultimate properties of a cured epoxy system are critically dependent on the choice of curing agent.[2] Aromatic amines, as a class of curatives, are known to impart excellent thermal and mechanical properties to epoxy networks.[1] Among these, 4,4'-methylenedianiline (MDA) is a widely utilized curing agent.[3] This document provides detailed application notes and protocols for a derivative of MDA, N-Methyl-4,4'-methylenedianiline (M-MDA), as a specialized curing agent for epoxy resins.

The introduction of a methyl group onto the nitrogen atoms of MDA transitions it from a primary to a secondary amine. This structural modification has a profound impact on the reactivity, processing characteristics, and final properties of the cured epoxy thermoset. While primary amines possess two active hydrogens per amine group available for reaction with epoxide groups, secondary amines have only one.[2][4] This fundamental difference influences the crosslinking kinetics and the final network architecture. These application notes will provide researchers, scientists, and drug development professionals with a comprehensive guide to leveraging the unique attributes of M-MDA in their epoxy formulations.

Physicochemical Properties and Stoichiometry

A foundational aspect of formulating epoxy systems is the precise calculation of the stoichiometric ratio between the epoxy resin and the curing agent. This ensures optimal crosslinking and the full realization of the material's properties.[5] The key parameter for an amine curing agent is its Amine Hydrogen Equivalent Weight (AHEW), which is the mass of the curing agent that contains one mole of active amine hydrogens.[4]

Calculation of Amine Hydrogen Equivalent Weight (AHEW) for M-MDA

The AHEW is calculated using the following formula:

AHEW = Molecular Weight / Number of Active Hydrogens

For N-Methyl-4,4'-methylenedianiline (M-MDA):

• Molecular Formula: C₁₄H₁₆N₂[6]

• Molecular Weight: 212.29 g/mol [6]

• Number of Active Hydrogens: Each nitrogen atom is part of a secondary amine group, possessing one active hydrogen. Therefore, M-MDA has 2 active hydrogens per molecule.

AHEW of M-MDA = 212.29 g/mol / 2 = 106.15 g/eq

Stoichiometric Calculations

The required amount of M-MDA for a given epoxy resin is determined by the Epoxy Equivalent Weight (EEW) of the resin. The EEW is the mass of the resin that contains one mole of epoxide groups. The parts by weight of M-MDA per 100 parts of epoxy resin (phr) can be calculated as follows:

phr = (AHEW / EEW) x 100

For example, for a standard diglycidyl ether of bisphenol A (DGEBA) epoxy resin with an EEW of 180 g/eq:

phr of M-MDA = (106.15 g/eq / 180 g/eq) x 100 ≈ 58.97

Therefore, approximately 58.97 parts by weight of M-MDA would be required to cure 100 parts of this DGEBA epoxy resin.

Parameter	Value	Source
Molecular Formula of M-MDA	C₁₄H₁₆N₂	[6]
Molecular Weight of M-MDA	212.29 g/mol	[6]
Number of Active Hydrogens	2	Deduced from structure
Calculated AHEW of M-MDA	106.15 g/eq	Calculated
Example EEW of DGEBA Resin	180 g/eq	Typical Value
Calculated phr for DGEBA (EEW 180)	~58.97	Calculated

Curing Mechanism and Reaction Kinetics

The curing of epoxy resins with amine hardeners proceeds via a nucleophilic addition reaction where the active hydrogen on the amine attacks the electrophilic carbon of the oxirane ring.[4]

Proposed Curing Mechanism of M-MDA with an Epoxy Resin

The reaction between M-MDA and a diepoxide, such as DGEBA, is a multi-step process:

• Initial Reaction: The secondary amine groups of M-MDA react with the epoxy groups of the resin, leading to the formation of a hydroxyl group and a tertiary amine.

• Network Formation: As the reaction proceeds, a three-dimensional crosslinked network is formed.

The presence of the N-methyl group in M-MDA introduces steric hindrance around the reactive amine hydrogen, which is expected to decrease its reactivity compared to the primary amine groups of MDA.[2][7] While N-methylation of aliphatic amines has been shown to increase reactivity, this effect is not typically observed for aromatic amines. Therefore, a slower reaction rate and a higher curing temperature are anticipated for M-MDA compared to MDA.

Caption: Workflow for curing epoxy resin with M-MDA.

Experimental Protocols

The following protocols provide a general framework for the use of M-MDA as an epoxy curing agent. Optimization may be required based on the specific epoxy resin used and the desired final properties.

Protocol 1: Preparation and Curing of an M-MDA-Epoxy Formulation

• Materials:

  • N-Methyl-4,4'-methylenedianiline (M-MDA)

  • Liquid Epoxy Resin (e.g., DGEBA with a known EEW)

  • Vacuum oven

  • Mixing vessel and stirrer

  • Mold

• Procedure:

  • Pre-heat the epoxy resin to 60-80°C to reduce its viscosity.

  • Calculate the required amount of M-MDA based on the EEW of the epoxy resin and the AHEW of M-MDA (106.15 g/eq).

  • Melt the M-MDA at a temperature just above its melting point.

  • Add the molten M-MDA to the pre-heated epoxy resin and mix thoroughly for 5-10 minutes until a homogeneous mixture is obtained.

  • Degas the mixture under vacuum at 60-80°C for 10-15 minutes or until bubbling ceases.

  • Pour the degassed mixture into a pre-heated mold.

  • Cure the formulation in an oven using a staged curing cycle. A typical cycle for an aromatic amine would be:

    • 2 hours at 120°C

    • Followed by 2-3 hours at 150-180°C. Aromatic amines generally require elevated temperatures for full curing.[7]

  • Allow the cured part to cool slowly to room temperature to minimize internal stresses.

Protocol 2: Post-Curing for Enhanced Thermal Properties

For applications requiring optimal thermal performance, a post-curing step is recommended. Post-curing at a temperature above the initial cure temperature can advance the crosslinking reaction and increase the glass transition temperature (Tg).[8][9]

• Procedure:

  • After the initial curing cycle, place the demolded part in an oven.

  • Slowly ramp the temperature up to 180-200°C at a rate of 1-2°C per minute to prevent thermal shock.[2]

  • Hold at the post-curing temperature for 2-4 hours.

  • Slowly cool the part back to room temperature.

Characterization of Cured M-MDA-Epoxy Systems

Several analytical techniques can be employed to monitor the curing process and characterize the final properties of the M-MDA cured epoxy.

• Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature (Tg) and the extent of cure.[8][9]

• Dynamic Mechanical Analysis (DMA): Provides information on the viscoelastic properties of the cured material, including the storage modulus, loss modulus, and a more sensitive measurement of the Tg.

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to monitor the disappearance of the epoxy group peak (around 915 cm⁻¹) and changes in the amine group peaks, thereby tracking the progress of the curing reaction.

Caption: Curing reaction of M-MDA with an epoxy resin.

Expected Properties of M-MDA Cured Epoxy Resins

Due to the limited availability of specific data for M-MDA cured systems, the following properties are based on extrapolations from data for MDA-cured epoxies and the anticipated effects of N-methylation.

Property	Expected Value/Characteristic	Rationale
Glass Transition Temp. (Tg)	150 - 200 °C	Aromatic amines typically yield high Tg values.[5] The N-methyl group might slightly reduce Tg compared to MDA due to increased flexibility and potentially lower crosslink density.
Mechanical Strength	High	The rigid aromatic structure of M-MDA is expected to contribute to high tensile strength and modulus, similar to MDA-cured systems.[1]
Chemical Resistance	Excellent	The dense, crosslinked network formed with an aromatic amine should provide excellent resistance to a wide range of chemicals.
Reactivity	Slower than MDA	As a secondary amine with steric hindrance from the methyl group, a slower cure rate and higher activation energy are expected compared to the primary amine MDA.[2][7]
Viscosity of Mixture	Lower than MDA systems	M-MDA, being a derivative of MDA, may have a lower melting point, potentially leading to a lower initial viscosity of the resin-hardener mixture.

Safety and Handling

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-4,4'-methylenedianiline was not available. The following information is based on the known hazards of the closely related compound, 4,4'-methylenedianiline (MDA), and should be considered as a guideline.[10][11][12][13] Users must consult the supplier's SDS for M-MDA and perform their own risk assessment.

• Toxicity: MDA is toxic if swallowed, inhaled, or absorbed through the skin.[10][11] It is a suspected human carcinogen and may cause genetic defects.[11][12][14] It can cause damage to organs, particularly the liver.[10]

• Handling:

  • Work in a well-ventilated area, preferably in a fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[13]

  • Avoid creating dust if handling the solid form.

  • Wash hands thoroughly after handling.

• First Aid:

  • Skin Contact: Immediately wash with soap and plenty of water.[10]

  • Eye Contact: Rinse cautiously with water for several minutes.[10]

  • Inhalation: Move to fresh air.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[10]

Conclusion

N-Methyl-4,4'-methylenedianiline presents an interesting option as a curing agent for epoxy resins, offering the potential for modified reactivity and processing characteristics compared to its primary amine counterpart, MDA. The protocols and data presented in these application notes, based on fundamental principles of epoxy chemistry and data from related compounds, provide a solid starting point for researchers to explore the use of M-MDA in developing high-performance epoxy thermosets. Further empirical studies are necessary to fully elucidate the specific cure kinetics and final properties of M-MDA-cured systems.

References

• Dytek. (n.d.). Reactive Accelerators for Epoxy Systems Based on N-Methyl Secondary Amines. Retrieved from [Link]

• Part Consulting. (2019, August 31). Formulating with Amines. Retrieved from [Link]

• Pasatta, J. (2022, July 11). Epoxy Curing Agents - Part 1: Amines. Polymer Innovation Blog. Retrieved from [Link]

• Applied Poleramic. (n.d.). Amine Cured-Epoxy Matrices. Retrieved from [Link]

• Hexion. (2006, June 1). Amine Curing of Epoxy Resins: Options and Key Formulation Considerations. Retrieved from [Link]

• Palmese, G. R., et al. (2020). Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. Journal of Applied Polymer Science, 137(20), 48707.

• Wikipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Halogen-Containing Methylenedianiline Derivatives as Curing Agents for Epoxy Resins and Evaluation of Mechanical Properties of Their Carbon-Fiber-Reinforced Polymers. Retrieved from [Link]

• Advecton. (n.d.). MDA 4,4-Methylenedianiline: Solubility & Reactions. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,4'-Methylenedianiline. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Chem Service. (2015, March 13). SAFETY DATA SHEET - 4,4'-Methylenedianiline. Retrieved from [Link]

• Polymer Properties Database. (n.d.). Using Amines to Create Epoxy Resins with Varying Degrees of Hardness and Flexibility. Retrieved from [Link]

• PubChem. (n.d.). 4,4'-Diaminodiphenylmethane. Retrieved from [Link]

• Epoxy Technology. (n.d.). Tg - Glass Transition Temperature for Epoxies. Retrieved from [Link]

• Epoxy Technology. (n.d.). Tg - Glass Transition Temperature for Epoxies. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of the intermediate and product in the synthesis of methyl- 4,4′-di(phenylcarbamate) from the reaction of 4,4′- methylenedianiline with dimethyl carbonate. Retrieved from [Link]

• European Chemicals Agency. (n.d.). 4,4'-METHYLENEDIANILINE CAS N°:101-77-9. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of 4,4′-Methylenedianiline Catalyzed by SO3H-Functionalized Ionic Liquids. Retrieved from [Link]

• ScienceDirect. (2015, January 7). Glass transition evaluation of commercially available epoxy resins used for civil engineering applications. Retrieved from [Link]

• MDPI. (2023, January 4). Improving Glass Transition Temperature and Toughness of Epoxy Adhesives by a Complex Room-Temperature Curing System by Changing the Stoichiometry. Retrieved from [Link]

• Oakwood Chemical. (n.d.). N-Methyl-4, 4'-methylenedianiline, min 98%, 1 gram. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of High-Performance Polyimides Using N-Methyl-4,4'-methylenedianiline

Introduction: The Strategic Role of N-Alkylation in Advanced Polyimides

High-performance polyimides are a class of polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance, making them indispensable in the aerospace, electronics, and automotive industries.[1] However, the very characteristics that impart these desirable properties—rigid aromatic backbones and strong intermolecular interactions—often render them intractable, with poor solubility and processability. This limitation has driven the exploration of chemical modifications to the polymer backbone to enhance processability without significantly compromising performance.

The use of N-Methyl-4,4'-methylenedianiline as a diamine monomer is a strategic approach to address this challenge. The introduction of a methyl group ortho to the amine functionality introduces a "kink" in the polymer chain. This structural disruption effectively hinders close chain packing, reduces intermolecular charge-transfer complex formation, and increases the free volume within the polymer matrix.[2] Consequently, polyimides derived from N-methylated diamines typically exhibit enhanced solubility in organic solvents and improved melt processability, opening avenues for their application in a wider range of fabrication techniques.[3][4]

This document provides a comprehensive guide for researchers and scientists on the synthesis and characterization of high-performance polyimides using N-Methyl-4,4'-methylenedianiline. It details the underlying chemical principles, provides step-by-step synthesis protocols, and outlines methods for characterizing the resulting polymers.

Chemical Structures and Reaction Overview

The synthesis of polyimides from N-Methyl-4,4'-methylenedianiline and an aromatic dianhydride is typically achieved through a two-step polycondensation reaction. The first step involves the formation of a soluble poly(amic acid) precursor, which is then converted to the final polyimide through a process of imidization, involving cyclodehydration.[5][6]

Figure 1: Two-Step Polyimide Synthesis Workflow

This diagram illustrates the sequential process of polyimide synthesis, starting from the initial poly(amic acid) formation to the final imidization step, yielding the high-performance polymer.

Experimental Protocols

PART 1: Materials and Reagents

Reagent	Grade	Supplier	Notes
N-Methyl-4,4'-methylenedianiline	≥98%	Sigma-Aldrich or equivalent	Store in a cool, dry place away from light.
Pyromellitic dianhydride (PMDA)	≥99%	Sigma-Aldrich or equivalent	Purify by sublimation before use.
4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA)	≥99%	Sigma-Aldrich or equivalent	Purify by sublimation before use.
N-Methyl-2-pyrrolidone (NMP)	Anhydrous, ≥99.5%	Sigma-Aldrich or equivalent	Use freshly opened or distilled solvent.
N,N-Dimethylacetamide (DMAc)	Anhydrous, ≥99.8%	Sigma-Aldrich or equivalent	Use freshly opened or distilled solvent.
Acetic Anhydride	Reagent Grade, ≥98%	Fisher Scientific or equivalent	Use as received.
Pyridine	Anhydrous, 99.8%	Sigma-Aldrich or equivalent	Store over molecular sieves.

PART 2: Safety Precautions

Aromatic diamines, including N-Methyl-4,4'-methylenedianiline and its parent compound 4,4'-methylenedianiline, are hazardous materials and must be handled with appropriate safety measures.

• Hazard Profile: N-Methyl-4,4'-methylenedianiline is harmful if swallowed and may cause an allergic skin reaction. It is also suspected of causing cancer. The parent compound, 4,4'-methylenedianiline, is a known carcinogen and liver toxicant.[3]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.[7][8]

• Handling: Avoid creating dust when handling solid diamines. Use engineering controls such as closed systems or local exhaust ventilation.[7]

• Disposal: Dispose of all waste, including contaminated PPE and glassware, in accordance with local, state, and federal regulations for hazardous chemical waste.

PART 3: Synthesis of Poly(amic acid) (PAA) Precursor

This protocol describes the synthesis of the PAA precursor, the first step in forming the polyimide. This procedure is adapted from established methods for similar aromatic diamines.[1][2]

• Reactor Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a drying tube, add N-Methyl-4,4'-methylenedianiline (e.g., 10 mmol).

• Dissolution: Add anhydrous N-Methyl-2-pyrrolidone (NMP) to the flask to achieve a final solids concentration of 15-20% (w/w). Stir the mixture under a gentle nitrogen purge at room temperature until the diamine is completely dissolved.

• Dianhydride Addition: Slowly add an equimolar amount of the chosen dianhydride (e.g., 10 mmol of PMDA or 6FDA) to the stirred diamine solution in small portions over 30 minutes. An exothermic reaction may be observed.

• Polymerization: Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) forms. The resulting viscous, clear solution is the PAA precursor and can be stored in a refrigerator for short periods.

PART 4: Imidization to Polyimide

The PAA precursor can be converted to the final polyimide via thermal or chemical imidization.

Method A: Thermal Imidization

• Film Casting: Pour the PAA solution onto a clean, dry glass plate. Use a doctor blade to cast a film of uniform thickness.

• Solvent Removal: Place the glass plate in a vacuum oven at 80°C for 4 hours to slowly remove the bulk of the NMP solvent.

• Curing Cycle: Program the oven for a stepwise thermal curing process to induce cyclodehydration:

  • 100°C for 1 hour

  • 150°C for 1 hour

  • 200°C for 1 hour

  • 250°C for 2 hours

  • 300°C for 1 hour

• Film Removal: After cooling to room temperature, the flexible polyimide film can be carefully peeled from the glass substrate.

Method B: Chemical Imidization

• Reagent Addition: To the PAA solution at room temperature, add a chemical dehydrating agent and a catalyst. A typical combination is a 2:1 molar ratio of acetic anhydride to pyridine, with respect to the repeating unit of the PAA.

• Reaction: Stir the mixture at room temperature for 12-24 hours. The polyimide will precipitate from the solution as it forms.

• Isolation and Purification: Filter the precipitated polyimide and wash it thoroughly with ethanol and then water to remove residual reagents and solvent.

• Drying: Dry the purified polyimide powder in a vacuum oven at 100°C for 24 hours.

Characterization of N-Methyl-4,4'-methylenedianiline Based Polyimides

Thorough characterization is essential to confirm the successful synthesis and to evaluate the properties of the resulting polyimide.

Figure 2: Characterization Workflow for Polyimides

This flowchart outlines the key analytical techniques used to verify the chemical structure and evaluate the thermal and mechanical properties of the synthesized polyimides.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a crucial technique to confirm the conversion of the poly(amic acid) to the polyimide.

• Sample Preparation: A thin film of the polyimide is used directly. For powdered samples, a KBr pellet can be prepared.

• Expected Peaks:

  • Disappearance of the broad amide N-H and carboxylic acid O-H stretching bands from the PAA precursor (around 3200-3400 cm⁻¹).

  • Appearance of characteristic imide carbonyl peaks: asymmetric stretching around 1780 cm⁻¹ and symmetric stretching around 1720 cm⁻¹.[1]

  • Appearance of the C-N stretching peak around 1375 cm⁻¹.[9]

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the polyimide. The 5% or 10% weight loss temperature (Td5 or Td10) is a key metric. Polyimides derived from N-methylated diamines are expected to exhibit high thermal stability, with decomposition temperatures often exceeding 500°C in a nitrogen atmosphere.[10]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg). The Tg provides insight into the polymer's chain mobility and its upper service temperature. The presence of the methyl group in N-Methyl-4,4'-methylenedianiline can lower the Tg compared to its unsubstituted counterpart due to reduced chain packing and weaker intermolecular forces.[3]

Solubility Testing

The primary advantage of using N-Methyl-4,4'-methylenedianiline is the enhanced solubility of the resulting polyimide.

• Procedure: A small amount of the polyimide powder or film is placed in various organic solvents (e.g., NMP, DMAc, m-cresol, chloroform, THF) at room temperature and with gentle heating.

• Expected Outcome: Polyimides based on N-methylated diamines are often soluble in a wider range of organic solvents compared to those made from unsubstituted diamines, which are typically only soluble in strong acids.[4][11]

Expected Performance and Structure-Property Relationships

The introduction of the N-methyl group into the 4,4'-methylenedianiline structure imparts specific changes to the resulting polyimide's properties. The table below provides a qualitative comparison based on established structure-property relationships in polyimides.

Property	Polyimide from 4,4'-methylenedianiline (MDA)	Polyimide from N-Methyl-4,4'-methylenedianiline	Rationale for Change
Solubility	Poor (often requires strong acids)	Good to Excellent in organic solvents	The methyl group disrupts intermolecular packing and charge-transfer complex formation, allowing solvent molecules to penetrate more easily.[2]
Glass Transition Temp. (Tg)	Higher	Lower	Reduced chain packing and increased free volume lead to greater chain mobility at lower temperatures.[3]
Thermal Stability (Td)	Very High	High	While the Tg may be lower, the inherent stability of the aromatic imide linkage ensures high decomposition temperatures, although they may be slightly reduced compared to the more crystalline MDA-based polyimides.[3]
Mechanical Strength	Very High	High	The strong aromatic backbone provides excellent mechanical properties, though the reduced intermolecular forces might lead to a slight decrease in tensile modulus compared to the unsubstituted version.
Processability	Difficult (requires precursor route)	Improved (solution casting, potential for melt processing)	Enhanced solubility allows for a wider range of processing techniques.

Conclusion

N-Methyl-4,4'-methylenedianiline serves as a valuable monomer for the synthesis of high-performance polyimides with enhanced processability. The strategic placement of a methyl group on the diamine backbone provides a powerful tool for tuning the solubility and thermal properties of these advanced materials. By disrupting chain packing, the N-methylation allows for the production of polyimides that can be processed using conventional solvent-based techniques, expanding their applicability in advanced technologies. The protocols and characterization methods outlined in this guide provide a robust framework for researchers to successfully synthesize and evaluate these promising polymers.

References

• Request PDF. (n.d.). Alternative monomers for 4,4′‐methylenedianiline in thermosetting epoxy resins. [Link]

• Wiley Online Library. (2018). Thermomechanical Characterization of Thermoplastic Polyimides Containing 4,4'-Methylenebis(2,6-Dimethylaniline) and Polyetherdiamines. [Link]

• Diplomata Comercial. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

• Diplomata Comercial. (n.d.). What are the Health and Safety Guidelines for Using Amines?[Link]

• RSC Publishing. (2022). Comparison of the properties of polyimides derived from various dianhydride and diamine monomers. [Link]

• VTechWorks. (n.d.). Chapter 1 POLYIMIDES: chemistry & structure-property relationships – literature review. [Link]

• ResearchGate. (2000). Synthesis and properties of polyimides derived from 4,4′‐(2,7‐naphthylenedioxy)dianiline and aromatic tetracarboxylic dianhydrides. [Link]

• J-STAGE. (2007). The Synthesis and Characteristic of A New Soluble Polyimides. [Link]

• UTPedia. (n.d.). Synthesis ofPolyimide: Polymerization via Nucleophilic. [Link]

• AZoM. (2024). Polyimide Synthesis Explained: Shaping Modern Electronics. [Link]

• MDPI. (2023). Synthesis and Characterization of Organo-Soluble Polyimides Based on Polycondensation Chemistry of Fluorene-Containing Dianhydride and Amide-Bridged Diamines with Good Optical Transparency and Glass Transition Temperatures over 400 °C. [Link]

• MDPI. (2020). Mechanical, Dielectric, and Thermal Attributes of Polyimides Stemmed Out of 4, 4'–Diaminodiphenyl Ether. [Link]

• National Center for Biotechnology Information. (2022). Synthesis of Aromatic Polyimides Based on 3,4′-Oxydianiline by One-Pot Polycondensation in Molten Benzoic Acid and Their Application as Membrane Materials for Pervaporation. [Link]

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. [Link]

• Iranian Journal of Chemical Engineering. (2022). The Effect of the Methyl Functional Group on the Physicochemical and Structural Properties of a Synthesized Semi-Aromatic Polyimid. [Link]

• PubMed. (2007). Review of the toxicology of three alkyl diamines. [Link]

• Sci-Hub. (1999). Synthesis and properties ofpara-linked aromatic polycondensates containing 3,3′,4,4′-biphenyltetracarboxylic-N,N′-bis(4-amino-biphenyl) diimide units. [Link]

• ResearchGate. (2004). Synthesis and Properties of New Aromatic Polyimides Based on 2,6-Bis(4-aminophenoxy)naphthalene and Aromatic Tetracarboxylic Dianhydrides. [Link]

Sources

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• 4. Sci-Hub. Synthesis and properties ofpara-linked aromatic polycondensates containing 3,3′,4,4′-biphenyltetracarboxylic-N,N′-bis(4-amino-biphenyl) diimide units / Macromolecular Chemistry and Physics, 1999 [sci-hub.ru]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 6. mdpi.com [mdpi.com]
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Application Note: Quantitative Analysis of N-Methyl-4,4'-methylenedianiline in Polymeric Materials

Introduction: The Imperative for Monitoring a Secondary Aromatic Amine

N-Methyl-4,4'-methylenedianiline (MDMA), a secondary aromatic amine, is a compound of increasing analytical interest due to its potential presence in various polymeric materials. It can arise as a byproduct or degradation product in polymers synthesized using 4,4'-methylenedianiline (MDA) and formaldehyde, key components in the production of polyurethanes and epoxy resins[1][2][3]. Given that MDA is a suspected carcinogen, monitoring for its N-methylated derivative is a critical aspect of quality control and safety assessment for polymers used in consumer goods, industrial applications, and biomedical devices[2][3].

This application note provides a comprehensive guide for the quantitative analysis of N-Methyl-4,4'-methylenedianiline in complex polymer matrices. We will delve into the rationale behind method selection, offering detailed protocols for both a primary liquid chromatography-tandem mass spectrometry (LC-MS/MS) method and an alternative gas chromatography-mass spectrometry (GC-MS) approach. The methodologies are designed to be robust, sensitive, and validated, ensuring trustworthiness for researchers, scientists, and drug development professionals.

Analytical Strategy: Navigating the Challenges of a Trace-Level Analyte in a Complex Matrix

The quantification of a polar, semi-volatile compound like N-Methyl-4,4'-methylenedianiline within a complex polymer presents several analytical challenges. These include efficient extraction from the solid matrix, separation from interfering compounds, and sensitive, specific detection.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS/MS is the preferred technique for this application due to its high sensitivity, selectivity, and ability to analyze polar compounds without the need for derivatization[4][5][6]. The principle lies in the separation of the analyte from the sample matrix using liquid chromatography, followed by ionization and detection by a tandem mass spectrometer. The mass spectrometer isolates the protonated molecule of N-Methyl-4,4'-methylenedianiline (the precursor ion) and then fragments it, monitoring for a specific product ion. This multiple reaction monitoring (MRM) provides exceptional specificity, minimizing the likelihood of false positives from the complex polymer extract.

Gas Chromatography-Mass Spectrometry (GC-MS): A Robust Alternative

GC-MS is a powerful and widely available technique for the analysis of volatile and semi-volatile organic compounds. However, due to the polarity of the secondary amine group in N-Methyl-4,4'-methylenedianiline, direct analysis by GC can result in poor peak shape and low sensitivity. To overcome this, a derivatization step is typically employed to convert the polar amine into a more volatile and thermally stable derivative[1][7][8]. Acylation with reagents such as heptafluorobutyric anhydride (HFAA) is a common and effective strategy[1].

Visualizing the Analytical Workflow

The overall process for the quantification of N-Methyl-4,4'-methylenedianiline in polymers can be visualized as a sequential workflow, from sample reception to data analysis.

Caption: Overall analytical workflow for the quantification of N-Methyl-4,4'-methylenedianiline in polymers.

Detailed Protocol: LC-MS/MS Method

This protocol outlines a validated method for the quantification of N-Methyl-4,4'-methylenedianiline in a polymer matrix using LC-MS/MS.

Materials and Reagents

• N-Methyl-4,4'-methylenedianiline analytical standard

• Isotopically labeled internal standard (e.g., N-Methyl-4,4'-methylenedianiline-d3)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Polymer sample

• Solid-Phase Extraction (SPE) cartridges (e.g., Mixed-Mode Cation Exchange)

Sample Preparation: Extraction and Cleanup

The goal of sample preparation is to efficiently extract the analyte from the polymer while minimizing matrix co-extractives that can interfere with the analysis.

• Polymer Dissolution/Extraction:

  • Accurately weigh approximately 1 gram of the polymer sample into a glass vial.

  • Add 10 mL of a suitable solvent (e.g., methanol or a mixture of dichloromethane and methanol) to dissolve or swell the polymer. The choice of solvent will depend on the polymer type.

  • Spike with the internal standard solution.

  • Agitate the sample using a shaker or sonicator for at least 4 hours to ensure complete extraction.

• Precipitation and Filtration:

  • If the polymer is dissolved, add a non-solvent (e.g., water) to precipitate the polymer.

  • Centrifuge the sample to pellet the precipitated polymer.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition the SPE cartridge according to the manufacturer's instructions.

  • Load the filtered extract onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove non-polar interferences.

  • Elute the N-Methyl-4,4'-methylenedianiline with a methanolic solution containing a small percentage of ammonia or other basic modifier.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Caption: Detailed workflow for sample extraction and cleanup.

LC-MS/MS Instrumental Parameters

Parameter	Recommended Setting
LC System	UPLC or HPLC system
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation from matrix components
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temp.	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by direct infusion of the analytical standard (Precursor Ion -> Product Ion)
Collision Energy	Optimized for each transition

Calibration and Quantification

• Prepare a series of calibration standards of N-Methyl-4,4'-methylenedianiline in the initial mobile phase, each containing a constant concentration of the internal standard.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Quantify the N-Methyl-4,4'-methylenedianiline in the polymer samples by applying the peak area ratio to the calibration curve.

Alternative Protocol: GC-MS with Derivatization

For laboratories where LC-MS/MS is not available, a GC-MS method with derivatization can be employed.

• Sample Preparation: Follow the same extraction and cleanup procedure as for the LC-MS/MS method.

• Derivatization:

  • To the dried extract, add 100 µL of a suitable solvent (e.g., toluene) and 25 µL of heptafluorobutyric anhydride (HFAA)[1].

  • Heat the reaction mixture at 60 °C for 30 minutes.

  • After cooling, evaporate the excess reagent and solvent and reconstitute the sample in a suitable solvent for GC injection (e.g., toluene or hexane).

• GC-MS Instrumental Parameters:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium.

  • Oven Program: Optimized for the separation of the derivatized analyte.

  • MS System: Single quadrupole or ion trap mass spectrometer.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized N-Methyl-4,4'-methylenedianiline.

Method Validation

A robust analytical method requires thorough validation to ensure the reliability of the results. The following parameters should be assessed:

Validation Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 80-120%
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) < 15%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete extraction from the polymer.	Optimize extraction solvent and time.
Loss during SPE cleanup.	Optimize SPE wash and elution steps.
Poor Peak Shape (LC-MS/MS)	Inappropriate mobile phase pH.	Adjust mobile phase additives.
Column degradation.	Replace the analytical column.
High Background Noise	Matrix interference.	Improve sample cleanup procedure.
Contaminated LC or MS system.	Clean the system.
No Derivatization (GC-MS)	Presence of water in the sample.	Ensure complete drying of the extract before adding the derivatizing agent.
Degraded derivatizing agent.	Use fresh reagent.

Conclusion

The quantification of N-Methyl-4,4'-methylenedianiline in polymers is a critical analytical task for ensuring product safety and quality. The LC-MS/MS method presented provides a highly sensitive and specific approach for this analysis. For laboratories without access to LC-MS/MS, the GC-MS method with derivatization offers a viable and robust alternative. Proper method validation is essential to guarantee the accuracy and reliability of the generated data. This application note serves as a comprehensive guide for establishing a reliable analytical workflow for the determination of N-Methyl-4,4'-methylenedianiline in various polymeric materials.

References

• Title: Table 6-1, Analytical Methods for Determining 4,4′-Methylenedianiline in Biological Samples Source: NCBI Bookshelf URL: [Link]

• Title: 4,4'-Methylenedianiline (MDA) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: 4,4'-methylenedianiline 5029 Source: National Institute for Occupational Safety and Health (NIOSH) URL: [Link]

• Title: 4,4'-Methylenedianiline Source: Wikipedia URL: [Link]

• Title: 6. ANALYTICAL METHODS Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

• Title: Quantifying amines in polymers by XPS Source: Springer Professional URL: [Link]

• Title: Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Source: ACS Publications URL: [Link]

• Title: A validated liquid chromatography/tandem mass spectrometry method for 4,4′‐methylenedianiline quantitation in human urine as a measure of 4,4′‐methylene diphenyl diisocyanate exposure Source: ResearchGate URL: [Link]

• Title: A validated liquid chromatography/tandem mass spectrometry method for 4,4'-methylenedianiline quantitation in human urine as a measure of 4,4'-methylene diphenyl diisocyanate exposure Source: PubMed URL: [Link]

• Title: 4,4'-Methylenedianiline Source: Grokipedia URL: [Link]

• Title: Identification of metabolites of 4,4'-methylenedianiline in vascular smooth muscle cells by liquid chromatography-electrospray tandem mass spectrometry Source: PubMed URL: [Link]

• Title: Approaches to Quantify Amine Groups in the Presence of Hydroxyl Functional Groups in Plasma Polymerized Thin Films Source: ResearchGate URL: [Link]

• Title: Analysis of 4,4'-Methylenedianiline in Water-Based Migrations Without Sample Preparation Using LC/MS Source: Labcompare URL: [Link]

• Title: Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Source: Semantic Scholar URL: [Link]

Sources

• 1. osha.gov [osha.gov]
• 2. 4,4'-Methylenedianiline - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
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• 5. A validated liquid chromatography/tandem mass spectrometry method for 4,4'-methylenedianiline quantitation in human urine as a measure of 4,4'-methylene diphenyl diisocyanate exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of metabolites of 4,4'-methylenedianiline in vascular smooth muscle cells by liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. [PDF] Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. | Semantic Scholar [semanticscholar.org]

Application Note: High-Performance Liquid Chromatography for the Analysis of N-Methyl-4,4'-methylenedianiline

Abstract

This application note presents a detailed protocol for the determination of N-Methyl-4,4'-methylenedianiline (Monomethyl-MDA) using High-Performance Liquid Chromatography (HPLC) with UV detection. N-Methyl-4,4'-methylenedianiline is an aromatic amine of significant interest in industrial and environmental analysis due to its potential formation as a byproduct or impurity in the synthesis of polyurethane and other polymers. The described method utilizes reversed-phase chromatography for robust separation and is designed for researchers, scientists, and drug development professionals requiring a reliable analytical procedure for the quantification of this compound. This document provides a comprehensive guide, from sample preparation to data analysis, grounded in established chromatographic principles for aromatic amines.

Introduction

N-Methyl-4,4'-methylenedianiline is a derivative of 4,4'-methylenedianiline (MDA), a compound widely used in the production of polyurethane foams, elastomers, and epoxy resins.[1][2] MDA itself is a suspected human carcinogen, necessitating close monitoring of its presence and that of its derivatives in various matrices.[2] The N-methylation of aromatic amines can occur as a side reaction during synthesis or as a metabolic pathway. Accurate and sensitive analytical methods are therefore crucial for quality control in manufacturing processes, environmental monitoring, and toxicological studies.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of components in a mixture.[1] Its application to the analysis of aromatic amines is well-established, often employing reversed-phase columns that separate compounds based on their hydrophobicity. This application note details a robust HPLC method with UV detection for the analysis of N-Methyl-4,4'-methylenedianiline, providing a foundation for method development and validation in a research or quality control setting. The principles outlined are based on established methods for similar aromatic amines, ensuring a high degree of scientific integrity.

Experimental

Materials and Reagents

• N-Methyl-4,4'-methylenedianiline standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Ammonium acetate (analytical grade)

• Methanol (HPLC grade)

• 0.45 µm PTFE syringe filters

Instrumentation

A standard HPLC system equipped with the following components is recommended:

• Binary or Quaternary HPLC Pump

• Autosampler

• Column Oven

• Diode Array Detector (DAD) or UV-Vis Detector

Chromatographic Conditions

The following chromatographic conditions are recommended as a starting point for method development. Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Recommended Setting
HPLC Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	10 mM Ammonium acetate in Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 90% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm and 285 nm

Rationale for Parameter Selection:

• Column: A C18 column is a versatile and robust choice for the separation of moderately non-polar compounds like N-Methyl-4,4'-methylenedianiline.

• Mobile Phase: A mixture of acetonitrile and water provides good separation efficiency for aromatic amines. The addition of a buffer like ammonium acetate helps to maintain a consistent pH and improve peak shape.

• Detection: Aromatic amines typically exhibit strong UV absorbance. Monitoring at multiple wavelengths, such as 254 nm (a common wavelength for aromatic compounds) and 285 nm (a reported wavelength for the parent compound, MDA), can aid in peak identification and purity assessment.[3]

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of N-Methyl-4,4'-methylenedianiline standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to final concentrations ranging from 0.1 µg/mL to 50 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

The following is a general protocol for the extraction of N-Methyl-4,4'-methylenedianiline from a solid matrix. This should be optimized based on the specific sample type.

• Accurately weigh approximately 1 g of the homogenized sample into a centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath for 30 minutes to facilitate extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid material.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

Workflow for HPLC Analysis of N-Methyl-4,4'-methylenedianiline

Caption: Workflow from sample preparation to data analysis.

Results and Discussion

System Suitability

Before sample analysis, the performance of the HPLC system should be verified. A system suitability test should be performed by injecting the mid-point calibration standard five times. The results should meet the following criteria:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

Method Validation

For use in a regulated environment, the analytical method should be validated according to ICH guidelines. Key validation parameters include:

• Linearity: A linear relationship between the concentration of the analyte and the detector response should be established. A calibration curve should be generated by plotting the peak area against the concentration of the working standard solutions. A correlation coefficient (r²) of ≥ 0.995 is typically required.

• Accuracy: The accuracy of the method should be assessed by spiking a blank matrix with known concentrations of the analyte and calculating the percent recovery. Recoveries in the range of 80-120% are generally considered acceptable.

• Precision: The precision of the method should be evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision). This is determined by analyzing multiple preparations of a homogenous sample and expressing the results as the relative standard deviation (RSD). An RSD of ≤ 5% is often desired.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of the analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately quantified. These are typically determined based on the signal-to-noise ratio (S/N), with an S/N of 3 for LOD and 10 for LOQ.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Active sites on the column; pH of the mobile phase	Use a base-deactivated column; adjust the pH of the mobile phase with a suitable buffer.
Variable Retention Times	Inconsistent mobile phase composition; column temperature fluctuations	Ensure proper mobile phase mixing; use a column oven to maintain a stable temperature.
Low Signal Intensity	Low analyte concentration; incorrect detection wavelength	Concentrate the sample; perform a UV scan of the analyte to determine the wavelength of maximum absorbance.
Extraneous Peaks	Contaminated sample or mobile phase; carryover	Use high-purity solvents and reagents; run a blank injection to check for carryover and clean the system if necessary.

Conclusion

The HPLC method described in this application note provides a reliable and robust starting point for the analysis of N-Methyl-4,4'-methylenedianiline. By utilizing a standard reversed-phase C18 column and a straightforward mobile phase, this method can be readily implemented in most analytical laboratories. Proper method validation is essential to ensure the accuracy and precision of the results for its intended purpose.

References

• NIOSH. (1994). 4,4'-METHYLENEDIANILINE: METHOD 5029. NIOSH Manual of Analytical Methods (NMAM), Fourth Edition. Retrieved from [Link]

• Labcompare. (2018). Analysis of 4,4'-Methylenedianiline in Water-Based Migrations Without Sample Preparation Using LC/MS. Retrieved from [Link]

• Peterson, J. C., Estiva, E. C., Lyttle, D. S., & Harris, R. M. (1991). High-performance liquid chromatographic determination of 4,4'-methylenedianiline in human urine.
• ATSDR. (1998). Toxicological Profile for 4,4'-Methylenedianiline. Agency for Toxic Substances and Disease Registry.

• SIELC Technologies. Separation of 2,4'-Methylenedianiline on Newcrom R1 HPLC column. Retrieved from [Link]

• OSHA. (1989). 4,4'-Methylenedianiline (MDA). OSHA Method 57. Retrieved from [Link]

• Cordin, M., Bechtold, T., & Pham, T. (2021). The basic procedure for the analysis of aniline and N-methylaniline in indigo with HPLC.
• Tiljander, A., Skarping, G., & Dalene, M. (1990). Determination of 4,4'-methylenedianiline in hydrolysed human urine using liquid chromatography with UV detection and peak identification by absorbance ratio.
• Brunmark, P., Persson, P., & Skarping, G. (1992). Determination of Urinary 4,4'-methylenedianiline and Its Acetylated Metabolites by Solid-Phase Extraction and HPLC Analysis With UV and Electrochemical Detection.
• Gries, W., Leng, G., & Rauch, R. (2018). A validated liquid chromatography/tandem mass spectrometry method for 4,4′-methylenedianiline quantitation in human urine as a measure of 4,4′-methylene diphenyl diisocyanate exposure. Rapid Communications in Mass Spectrometry, 32(23), 2075-2083.
• Chen, Y. C., Chen, C. Y., & Jen, J. F. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Journal of Food and Drug Analysis, 29(4), 724-736.

• Wikipedia. (2023). 4,4'-Methylenedianiline. Retrieved from [Link]

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• 3. Determination of 4,4'-methylenedianiline in hydrolysed human urine using liquid chromatography with UV detection and peak identification by absorbance ratio - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-Methyl-4,4'-methylenedianiline in Environmental Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and robust protocol for the trace-level quantification of N-Methyl-4,4'-methylenedianiline (a specific isomer of methylenedianiline, MDA) using gas chromatography coupled with mass spectrometry (GC-MS). Due to the polar nature of the target analyte and its potential for poor chromatographic performance, this guide emphasizes the critical need for a derivatization step to enhance volatility and improve peak shape. The methodology outlined herein is tailored for researchers, environmental scientists, and drug development professionals requiring a reliable and validated system for the analysis of MDA in complex matrices. We will delve into the causality behind experimental choices, from sample preparation and derivatization to the optimization of GC-MS parameters, ensuring a self-validating and scientifically sound protocol.

Introduction

N-Methyl-4,4'-methylenedianiline, a derivative of 4,4'-methylenedianiline (MDA), is an aromatic amine of significant industrial and toxicological interest. MDA is a key precursor in the production of methylene diphenyl diisocyanate (MDI), which is then used to manufacture polyurethanes for a wide range of applications including foams, coatings, and adhesives.[1][2][3] The compound can be released into the environment during its production and use.[1] Given its classification as a potential occupational carcinogen and its suspected carcinogenic properties, sensitive and specific analytical methods are crucial for monitoring its presence in various environmental and biological samples.[2][3][4]

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. However, the direct analysis of polar aromatic amines like MDA by GC can be challenging due to their low volatility and tendency to exhibit poor peak shapes, a phenomenon often referred to as "tailing".[5] This is caused by interactions between the polar amine groups and active sites within the GC system. To overcome these challenges, a chemical derivatization step is employed to convert the polar amine into a less polar, more volatile, and thermally stable derivative, thereby improving its chromatographic behavior.[6]

This application note provides a comprehensive guide to the GC-MS analysis of N-Methyl-4,4'-methylenedianiline, with a focus on a validated derivatization protocol using heptafluorobutyric acid anhydride (HFAA).

Physicochemical Properties of 4,4'-Methylenedianiline

A fundamental understanding of the analyte's properties is essential for method development.

Property	Value	Source
Chemical Formula	C₁₃H₁₄N₂	[3]
Molecular Weight	198.26 g/mol	[7][8]
Appearance	Colorless to pale yellow crystalline solid	[4][7][9]
Boiling Point	398 °C	[8]
Melting Point	91.5-92 °C	[8]
Solubility	Slightly soluble in cold water; soluble in alcohol, benzene, and ether	[8]
log Kow	1.59	[1]

Experimental Workflow

The overall analytical procedure involves sample extraction, derivatization, and subsequent GC-MS analysis. The following diagram illustrates the key stages of the workflow.

Caption: Workflow for the GC-MS analysis of N-Methyl-4,4'-methylenedianiline.

Detailed Protocols

Part 1: Sample Preparation

The choice of sample preparation technique is matrix-dependent. For aqueous samples, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are common. For solid matrices like soil or sediment, a solvent extraction followed by cleanup is typically required.

Protocol: Liquid-Liquid Extraction for Water Samples

• Sample Collection: Collect 500 mL of the water sample in a clean glass container.

• pH Adjustment: Adjust the pH of the water sample to >11 using 5 M NaOH to ensure the amine is in its free base form.

• Solvent Extraction: Transfer the sample to a 1 L separatory funnel and add 50 mL of dichloromethane. Shake vigorously for 2 minutes, periodically venting the funnel.

• Phase Separation: Allow the layers to separate and collect the organic (bottom) layer.

• Repeat Extraction: Repeat the extraction two more times with fresh 50 mL aliquots of dichloromethane.

• Drying: Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

• Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator. Transfer the concentrate to a vial and evaporate to dryness under a gentle stream of nitrogen.

Part 2: Derivatization Protocol

Derivatization with an acylating agent like heptafluorobutyric acid anhydride (HFAA) is a robust method for aromatic amines.[10] This process replaces the active hydrogens on the amine groups with a non-polar, fluorinated group, which increases volatility and improves chromatographic performance.[11][12]

Protocol: HFAA Derivatization

• Reconstitution: To the dried sample residue, add 2.0 mL of toluene.[10]

• Reagent Addition: Add 100 µL of heptafluorobutyric acid anhydride (HFAA).

• Reaction: Cap the vial tightly and heat at 60°C for 20 minutes in a heating block.

• Neutralization: After cooling to room temperature, add 2.0 mL of a buffer solution (e.g., phosphate buffer, pH 7) to neutralize any remaining HFAA.

• Extraction of Derivative: Vortex the mixture for 1 minute. Allow the layers to separate. The upper toluene layer containing the derivatized analyte is now ready for GC-MS analysis.[10]

Part 3: GC-MS Instrumentation and Parameters

The following instrumental parameters have been optimized for the analysis of the HFAA derivative of N-Methyl-4,4'-methylenedianiline.

Instrumentation: A standard gas chromatograph coupled to a single quadrupole mass spectrometer is suitable for this analysis.

GC Parameters:

Parameter	Setting	Rationale
Injection Mode	Splitless	To maximize the transfer of the analyte onto the column for trace-level analysis.
Injector Temperature	280 °C	Ensures rapid volatilization of the derivatized analyte.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5MS or equivalent)	A non-polar column provides good separation for the derivatized non-polar analyte.
Carrier Gas	Helium (>99.999% purity)	Provides good chromatographic efficiency.
Oven Program	Initial temp: 80°C, hold for 2 min; Ramp: 15 °C/min to 300 °C, hold for 10 min	A temperature ramp allows for the separation of the analyte from potential interferences.

MS Parameters:

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard and robust ionization technique for GC-MS.
Ion Source Temperature	230 °C	Standard temperature for EI sources.
Quadrupole Temperature	150 °C	Standard temperature for quadrupoles.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring specific ions characteristic of the analyte.

Selected Ion Monitoring (SIM) Parameters: The mass spectrum of derivatized N-Methyl-4,4'-methylenedianiline will show a characteristic fragmentation pattern. The molecular ion and key fragment ions should be selected for SIM analysis to enhance sensitivity and specificity. The exact m/z values will depend on the specific derivative formed. For the HFAA derivative, monitor the molecular ion and prominent fragment ions resulting from the loss of perfluoroalkyl groups.

Note: It is recommended to first perform a full scan analysis of a standard to identify the characteristic ions of the derivatized analyte before setting up the SIM method.

Method Validation and Quality Control

A robust analytical method requires thorough validation. Key validation parameters include:

• Linearity: A calibration curve should be generated using at least five concentration levels of derivatized standards. A linear regression analysis should yield a correlation coefficient (r²) of >0.99.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD and LOQ should be determined experimentally based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Accuracy and Precision: Accuracy can be assessed through the analysis of spiked samples at different concentration levels. Precision should be evaluated by calculating the relative standard deviation (RSD) of replicate analyses.

• Quality Control: A blank sample and a quality control standard should be analyzed with each batch of samples to monitor for contamination and instrument performance.

Data Analysis and Interpretation

The concentration of N-Methyl-4,4'-methylenedianiline in the original sample is calculated using the calibration curve generated from the standards. The peak area of the target analyte in the sample chromatogram is used to determine its concentration from the linear regression equation.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the GC-MS analysis of N-Methyl-4,4'-methylenedianiline. The emphasis on a necessary derivatization step addresses the inherent challenges of analyzing polar aromatic amines by gas chromatography. By following the detailed procedures for sample preparation, derivatization, and instrumental analysis, researchers can achieve reliable and accurate quantification of this important industrial chemical in various matrices. The principles and techniques described herein are adaptable and can serve as a foundation for the development of methods for other related aromatic amines.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for 4,4'-Methylenedianiline. U.S. Department of Health and Human Services, Public Health Service. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (1994). NIOSH Manual of Analytical Methods (NMAM), 4th ed. - 4,4'-METHYLENEDIANILINE. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 7577, 4,4'-Methylenedianiline. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). METHYLENEDIANILINE (4-4'-METHYLENEDIANILINE; MDA). Retrieved from [Link]

• Płotka-Wasylka, J. M., Morrison, C., Biziuk, M., & Namieśnik, J. (2015). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. Chemical Reviews, 115(16), 8148–8180. [Link]

• Restek. (n.d.). 4,4'-Methylenedianiline: CAS # 101-77-9 Compound Information and Applications for GC (Gas Chromatography) and LC (Liquid Chromatography) Analysis. Retrieved from [Link]

• Wikipedia. (2023, December 26). 4,4'-Methylenedianiline. In Wikipedia. Retrieved from [Link]

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Application Note: Kinetic Analysis of N-Methyl-4,4'-methylenedianiline (M-MDA) in Polymerization Reactions

Abstract

N-Methyl-4,4'-methylenedianiline (M-MDA) is an asymmetrical aromatic diamine increasingly utilized as a chain extender and curing agent in high-performance polymers such as polyurethanes, polyureas, and epoxy resins. Its unique structure, featuring one primary and one secondary amine, imparts a significant reactivity differential that is critical for controlling polymerization kinetics. This differential allows for tailored processing windows (e.g., pot life) and influences the final polymer architecture and material properties. This guide provides a comprehensive overview of the fundamental reaction mechanisms, detailed protocols for kinetic analysis using modern analytical techniques, and frameworks for robust data interpretation. It is intended for polymer chemists, materials scientists, and engineers seeking to optimize polymerization processes involving M-MDA.

Introduction: The Role of Asymmetrical Reactivity

N-Methyl-4,4'-methylenedianiline, a derivative of the widely used 4,4'-Methylenedianiline (MDA), is a key building block in polymer chemistry.[1][2] Its primary industrial application is as a curing agent for epoxy resins and a chain extender in polyurethane and polyurea systems.[3][4] The defining feature of M-MDA is the presence of two amine groups with distinct reactivity: a primary aromatic amine (-NH₂) and a secondary N-methyl aromatic amine (-NH-CH₃).

This structural asymmetry is the cornerstone of its utility. In reactions with electrophiles like isocyanates or epoxides, the primary amine is significantly more reactive than the sterically hindered and less nucleophilic secondary amine. This two-stage reactivity profile is highly desirable in manufacturing, as it allows for an initial, rapid viscosity build-up (gelation) followed by a slower, extended curing phase. Understanding and quantifying these reaction kinetics are paramount for:

• Process Control: Tailoring pot life, gel time, and cure schedules for specific applications like reaction injection molding (RIM), coatings, and adhesives.

• Material Properties: Controlling the final polymer morphology, crosslink density, and, consequently, its mechanical and thermal properties.

• Predictive Modeling: Developing accurate models to simulate polymerization under various conditions, reducing development time and cost.[5]

This document outlines the primary reaction mechanisms and provides validated protocols for their kinetic investigation.

Fundamental Reaction Mechanisms

The polymerization reactions involving M-MDA are predominantly step-growth additions. The key difference in reactivity between the primary and secondary amines dictates the overall kinetic profile.

Reaction with Isocyanates (Polyurethane/Polyurea Formation)

M-MDA reacts with diisocyanates, such as Methylene Diphenyl Diisocyanate (MDI), to form polyurea linkages. Aromatic isocyanates are highly reactive compounds that readily undergo nucleophilic attack.[6] The reaction proceeds in two distinct stages:

• Fast Reaction: The primary amine (-NH₂) rapidly attacks an isocyanate group (-NCO) to form a urea linkage. This initial reaction is responsible for the rapid increase in molecular weight and viscosity.

• Slow Reaction: The secondary amine (-NH-CH₃) reacts at a much slower rate with another isocyanate group. This second reaction completes the cross-linking process, leading to the final thermoset network.

The kinetics can be influenced by catalysts, temperature, and solvent polarity. The formation of the urea product itself can sometimes have an autocatalytic effect on the reaction.[7]

Reaction with Epoxides (Epoxy Resin Curing)

As a curing agent for epoxy resins like Diglycidyl Ether of Bisphenol A (DGEBA), M-MDA participates in a ring-opening reaction with the epoxide group.[8] Similar to the isocyanate reaction, a reactivity differential is observed:

• Primary Amine Addition: The primary amine opens an epoxy ring, forming a secondary amine and a hydroxyl group.

• Secondary Amine Addition: Both the newly formed secondary amine and the original N-methyl secondary amine can then react with another epoxy group.

The hydroxyl group generated in the first step can catalyze further epoxy-amine and epoxy-hydroxyl (etherification) reactions, leading to complex, often autocatalytic, kinetic models.[9][10] The study of cure kinetics is crucial for achieving optimal performance in advanced composites.[8][9]

Experimental Design & Protocols for Kinetic Analysis

A successful kinetic study relies on selecting the appropriate analytical technique and meticulously controlling experimental variables. The most common and powerful methods for monitoring these polymerization reactions are Differential Scanning Calorimetry (DSC) and Fourier-Transform Infrared (FTIR) Spectroscopy.[11][12]

Core Experimental Workflow

A generalized workflow for kinetic analysis provides a structured approach from preparation to modeling.

Caption: General workflow for a polymerization kinetics study.

Protocol 1: Isothermal DSC for Cure Kinetics

Differential Scanning Calorimetry (DSC) is a powerful technique that measures the heat released during an exothermic curing reaction.[11] The rate of reaction is directly proportional to the heat flow.[11] This method is ideal for determining overall conversion and fitting kinetic models.

Objective: To determine the kinetic parameters (activation energy, rate constants) of the M-MDA curing reaction.

Methodology:

• Sample Preparation:

  • Accurately weigh the epoxy resin (e.g., DGEBA) and M-MDA in the desired stoichiometric ratio into a mixing vessel.

  • Mix thoroughly at a temperature low enough to prevent significant reaction (e.g., at room temperature or slightly below).

  • Hermetically seal 5-10 mg of the reactive mixture into an aluminum DSC pan. Prepare an identical empty pan as a reference.

• Instrument Setup (DSC):

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a temperature well below the reaction onset.

  • Rapidly heat the sample to the desired isothermal temperature (e.g., 120 °C, 130 °C, 140 °C, 150 °C). A minimum of 3-4 temperatures is required for robust kinetic analysis.

  • Hold at the isothermal temperature until the heat flow signal returns to the baseline, indicating the reaction is complete.

  • Perform a final dynamic scan (e.g., from room temperature to 250 °C at 10 °C/min) on the cured sample to determine any residual heat of reaction.

• Data Analysis:

  • Integrate the area under the isothermal heat flow curve to get the heat evolved at that temperature, ΔHT.

  • The total heat of reaction, ΔHTotal, is the sum of ΔHT and any residual heat.

  • The fractional conversion, α, at any time t is calculated as α = ΔHt / ΔHTotal, where ΔHt is the cumulative heat evolved up to time t.

  • The reaction rate, dα/dt, is calculated from the heat flow (dq/dt) as: dα/dt = (dq/dt) / ΔHTotal.

  • Plot α and dα/dt versus time. The shape of the dα/dt curve can indicate the reaction model; a maximum rate at t=0 suggests an n-th order model, while a maximum at α ≈ 0.3-0.4 suggests an autocatalytic model.[8][9]

  • Fit the data to an appropriate kinetic model, such as the Kamal-Sourour autocatalytic model:

    • dα/dt = (k₁ + k₂αᵐ)(1-α)ⁿ where k₁ and k₂ are rate constants and m and n are reaction orders.[13]

  • Use the Arrhenius equation (k = A * exp(-Ea/RT)) to determine the activation energy (Ea) from the rate constants obtained at different temperatures.

Parameter	Typical Value/Range	Purpose
Sample Mass	5-10 mg	Ensures uniform heat transfer.
Isothermal Temps	100 - 180 °C	To calculate activation energy.
Heating Rate	10-20 °C/min (dynamic)	To determine total heat of reaction.
Atmosphere	Nitrogen (50 mL/min)	Prevents oxidative side reactions.

Table 1: Typical DSC Experimental Parameters for Epoxy-Amine Cure Kinetics.

Protocol 2: In-Situ FTIR Spectroscopy

Real-time Fourier-Transform Infrared (FTIR) spectroscopy is an excellent method for tracking the concentration of specific functional groups.[14][15] For M-MDA systems, this allows for monitoring the consumption of isocyanate or epoxy groups and the formation of urea or hydroxyl groups.

Objective: To monitor the disappearance of reactant functional groups to determine reaction rate.

Methodology:

• Sample Preparation:

  • Pre-heat the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer to the desired reaction temperature.

  • Prepare the reactive mixture of M-MDA and resin/isocyanate as described in the DSC protocol.

  • Apply a small, uniform drop of the mixture onto the pre-heated ATR crystal.

• Instrument Setup (FTIR):

  • Configure the instrument for rapid, time-resolved scanning (e.g., 1 scan every 30 seconds).

  • Set the spectral range to cover the key functional groups (e.g., 4000-650 cm⁻¹).

  • Key peaks to monitor:

    • Isocyanate (-NCO): ~2270 cm⁻¹ (disappearance)

    • Epoxide Ring: ~915 cm⁻¹ (disappearance)[7]

    • Primary Amine (-NH₂): ~3400-3200 cm⁻¹ (disappearance)

    • Hydroxyl (-OH): Broad peak ~3500 cm⁻¹ (appearance, for epoxy)

• Data Analysis:

  • Select a reference peak that does not change during the reaction (e.g., a C-H stretch from the aromatic backbone) for normalization.

  • Calculate the absorbance of the reactant peak (e.g., epoxide at 915 cm⁻¹) at each time point, normalized against the reference peak.

  • The fractional conversion, α, is calculated as:

    • α = 1 - (At / A₀) where At is the normalized absorbance at time t and A₀ is the initial normalized absorbance.

  • Differentiate the α vs. time data to obtain the reaction rate (dα/dt).

  • Proceed with kinetic modeling as described in the DSC protocol.

Caption: Simplified reaction pathway for M-MDA curing of an epoxy resin.

Conclusion and Future Outlook

The unique asymmetrical structure of N-Methyl-4,4'-methylenedianiline provides a powerful tool for controlling the reaction kinetics of thermosetting polymers. By leveraging the reactivity differential between its primary and secondary amine groups, formulators can design systems with highly controlled gelation and cure profiles. The analytical protocols detailed here, particularly isothermal DSC and in-situ FTIR, provide robust and reliable methods for quantifying these kinetics. Accurate kinetic data is the foundation for process optimization, material property prediction, and the development of next-generation high-performance polymers for advanced applications in aerospace, automotive, and electronics.

References

• SciELO. (n.d.). Influence of aromatic amine hardeners in the cure kinetics of an epoxy resin used in advanced composites. Retrieved from [Link]

• Vyazovkin, S., & Sbirrazzuoli, N. (2006). Mechanism and Kinetics of Epoxy−Amine Cure Studied by Differential Scanning Calorimetry. Macromolecules, 39(13), 4569–4577. Retrieved from [Link]

• Al-mafrachi, H., & Al-jumaili, A. (2021). Cure Kinetics of Commercial Epoxy-Amine Products with Iso-Conversional Methods. Polymers, 13(16), 2736. Retrieved from [Link]

• Wikipedia. (2023). 4,4'-Methylenedianiline. Retrieved from [Link]

• Wang, Z., et al. (2020). Effect of the Aromatic Amine Curing Agent Structure on Properties of Epoxy Resin-Based Syntactic Foams. ACS Omega, 5(36), 23094–23102. Retrieved from [Link]

• Costa, M. L., et al. (2001). Influence of aromatic amine hardeners in the cure kinetics of an epoxy resin used in advanced composites. Materials Research, 4(2), 83-88. Retrieved from [Link]

• Moldex-Metric, Inc. (2022). Methylenedianiline. Retrieved from [Link]

• Gacal, B., et al. (2023). Review of quantitative and qualitative methods for monitoring photopolymerization reactions. Polymer Chemistry, 14, 1515-1539. Retrieved from [Link]

• Girard-Reydet, E., et al. (1995). Epoxy-Aromatic Diamine Kinetics. 2. Influence on Epoxy-Amine Network Formation. Macromolecules, 28(23), 7599–7607. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1998). Production, Import/Export, Use, and Disposal of 4,4'-Methylenedianiline. Retrieved from [Link]

• Xu, Y., et al. (2021). Evaluating polymerization kinetics using microrheology. Polymer Chemistry, 12(40), 5797-5807. Retrieved from [Link]

• ResearchGate. (n.d.). Monitoring of chemical reactions during polymer synthesis by real-time Attenuated Total Reflection (ATR)-FTIR spectroscopy. Retrieved from [Link]

• Polymer Solutions. (n.d.). Top Analytical Techniques for Characterizing Custom Polymers. Retrieved from [Link]

• Xu, Y., et al. (2021). Evaluating Polymerization Kinetics Using Microrheology. Polymer Chemistry, 12(40), 5797-5807. Retrieved from [Link]

• Lin, H., et al. (2000). Pharmacokinetic modeling of 4,4'-methylenedianiline released from reused polyurethane dialyzer potting materials. Journal of Biomedical Materials Research, 53(3), 276-286. Retrieved from [Link]

• ResearchGate. (n.d.). Curing kinetics and properties of epoxy resin–fluorenyl diamine systems. Retrieved from [Link]

• INEOS OPEN. (2018). Effect of diamine nature on curing kinetics of N,N'-hexamethylene bis(maleimide) and properties of glass-reinforced plastics. 1(1), 64-70. Retrieved from [Link]

• Horváth, G., et al. (2023). Exploration and model-based analysis of reaction mechanisms related to the formation of methylenedianiline. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of substituents on the kinetics of epoxy/aromatic diamine resin systems. Retrieved from [Link]

• Seel, K., et al. (2006). INTERACTIONS OF AROMATIC ISOCYANATES WITH N-ACETYL-L-CYSTEINE UNDER PHYSIOLOGICAL CONDITIONS. EXCLI Journal, 5, 125-139. Retrieved from [Link]

• Sabbioni, G., & Schütze, D. (2004). Possible reactions of 4,4'-methylenediphenyl diisocyanate (MDI) and of the corresponding arylamine 4,4'-methylenedianiline (MDA) with biomolecules. ResearchGate. Retrieved from [Link]

• Irikura, K. K., et al. (2019). An Ab Initio Investigation of the 4,4′-Methlylene Diphenyl Diamine (4,4′-MDA) Formation from the Reaction of Aniline with Formaldehyde. Molecules, 24(5), 899. Retrieved from [Link]

• ResearchGate. (n.d.). Overall reaction mechanism for methylene diphenyl diamine.... Retrieved from [Link]

• Varga, T., et al. (2022). Kinetic and Mechanistic Study of Polycarbodiimide Formation from 4,4′-Methylenediphenyl Diisocyanate. Polymers, 14(19), 4068. Retrieved from [Link]

• Moroni, A., et al. (1986). Cure kinetics of epoxy resins and aromatic diamines. Journal of Applied Polymer Science, 32(2), 3761-3773. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction kinetics and properties of MDI base poly (urethane-isocyanurate) network polymers. Retrieved from [Link]

• ResearchGate. (n.d.). Thermodynamic analysis on synthesis of 4, 4-methylenedianiline by reaction of aniline and formaldehyde. Retrieved from [Link]

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Application Note: The Strategic Use of 4,4'-Methylenedianiline (MDA) in High-Performance Composite Fabrication

Introduction: The Role of Aromatic Diamines in Advanced Polymers

4,4'-Methylenedianiline (MDA), an aromatic amine, is a critical component in the formulation of high-performance thermosetting polymers, particularly epoxy and polyurethane systems.[1][2][3] It functions primarily as a curing agent (hardener) or a chain extender, creating robust, cross-linked polymer networks.[2][4][5] Its rigid molecular structure, consisting of two aniline rings linked by a methylene bridge, imparts exceptional thermal stability, mechanical strength, and chemical resistance to the final cured material.[6][7] These properties make MDA-cured composites indispensable in demanding sectors such as aerospace, automotive, and industrial manufacturing.[7]

This document serves as a comprehensive technical guide for researchers and professionals on the effective and safe use of MDA in the fabrication of composite materials. It will detail the underlying chemistry, provide step-by-step protocols, and emphasize the critical safety procedures required when handling this compound.

A Note on Nomenclature: While the topic specifies "N-Methyl-4,4'-methylenedianiline," the vast majority of industrial applications and available research literature focus on the parent compound, 4,4'-Methylenedianiline (MDA) . The principles and protocols outlined herein are for MDA. N-alkylation of the amine groups would alter reactivity and stoichiometry, generally slowing the cure rate. Users working with methylated derivatives should adjust protocols accordingly, though the fundamental safety and handling principles remain similar.

Physicochemical Properties and Specifications

MDA is typically a pale yellow, crystalline solid that may darken upon exposure to air.[2][8] Its solid state at room temperature necessitates heating for homogenous integration into liquid resin systems.

Property	Value	Source
Chemical Formula	C₁₃H₁₄N₂	[1]
Molar Mass	198.27 g/mol	[1]
Appearance	Colorless to pale-yellow flakes/solid	[1][8]
Melting Point	91.5 - 92 °C (197 - 198 °F)	[3][8]
Boiling Point	398 - 399 °C	[3][8]
Flash Point	220 °C (428 °F)	[3][8]
Solubility	Poorly soluble in water; soluble in alcohol, benzene, ether	[3][6][8]

The Chemistry of Cross-Linking: Mechanism of Action

MDA's efficacy as a curing agent is due to the four active hydrogen atoms on its two primary amine (-NH₂) groups. These active hydrogens readily react with epoxide groups in epoxy resins or isocyanate groups in polyurethane prepolymers.

In epoxy systems, the curing process is an addition polymerization reaction. Each primary amine group can react with two epoxy groups. The reaction opens the epoxide ring and forms a covalent bond, creating a hydroxyl group and a more stable secondary amine. This secondary amine can then react with another epoxy group. The tetra-functionality of MDA allows it to connect four different epoxy chains, leading to a dense, three-dimensional cross-linked network. This network is the source of the material's high strength and thermal stability.[9][10]

Caption: Reaction schematic for MDA curing of epoxy resin.

Critical Health and Safety Protocols

Authoritative Warning: 4,4'-Methylenedianiline (MDA) is a regulated substance with significant health risks. It is classified as a suspect human carcinogen and a known liver toxicant.[11][12][13] Exposure can occur through inhalation of dust, skin absorption, and ingestion.[2][14] Strict adherence to safety protocols is mandatory.

Regulatory Compliance: All handling and use must comply with the OSHA standard for 4,4'-Methylenedianiline (29 CFR 1910.1050) or equivalent regional regulations.[2][15]

• Respiratory Protection: A NIOSH-approved respirator with P100 filters is required for handling MDA powder.[2][15] If heating is involved, an organic vapor cartridge should be added.[2]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber, nitrile) and a disposable full-body suit or lab coat.[15][16]

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[8][15]

All operations involving MDA must be performed within a designated regulated area with restricted access.

Caption: Workflow for the safe handling of MDA powder.

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[15]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][15]

• Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[15][16]

• Spills: Isolate the area. Wearing full PPE, sweep the spilled substance into a sealable container for hazardous waste disposal. Moisten slightly to prevent dusting if appropriate.[8]

Application Protocol: Fabrication of an MDA-Cured Carbon Fiber Reinforced Polymer (CFRP)

This protocol details the fabrication of a high-performance CFRP laminate using a standard diglycidyl ether of bisphenol A (DGEBA) epoxy resin and MDA as the curing agent.

• Resin: DGEBA-based epoxy resin (e.g., EPON 828).

• Curing Agent: 4,4'-Methylenedianiline (MDA), powder.

• Reinforcement: Unidirectional or woven carbon fiber fabric.

• Equipment:

  • Ventilated fume hood.

  • Top-loading balance (0.01 g resolution).

  • Heating mantle with magnetic stirring.

  • Vacuum pump and vacuum bagging consumables (peel ply, release film, breather cloth, sealant tape).

  • Programmable curing oven.

  • Full set of mandatory PPE.

The optimal properties of a cured epoxy are achieved when the amount of curing agent is stoichiometrically balanced with the epoxy resin. This is calculated using the Amine Hydrogen Equivalent Weight (AHEW) of the curing agent and the Epoxide Equivalent Weight (EEW) of the resin.

• AHEW of MDA: The molecular weight of MDA is 198.27 g/mol . It has 4 active hydrogens.

  • AHEW = Molecular Weight / Number of Active Hydrogens = 198.27 / 4 = 49.6 g/eq .

• EEW of Resin: This value is provided by the manufacturer (e.g., EPON 828 has an EEW of ~187 g/eq).

• Calculation for Parts per Hundred Resin (phr):

  • phr = (AHEW / EEW) * 100

  • phr = (49.6 / 187) * 100 ≈ 26.5 phr

This means for every 100 grams of EPON 828 resin, 26.5 grams of MDA are required for a stoichiometric cure.

Caption: Step-by-step workflow for CFRP fabrication using MDA.

Detailed Protocol Steps:

• Resin Preparation: Gently warm the epoxy resin to ~60°C to reduce its viscosity. Place it in a vacuum chamber to remove dissolved air until bubbling subsides.

• MDA Weighing: Following all safety protocols, accurately weigh the calculated amount of MDA powder inside a fume hood.

• Mixing and Dissolution: Transfer the weighed MDA into the warm, degassed epoxy resin. The mixture should be on a hot plate with magnetic stirring inside the fume hood. Increase the temperature to 80-90°C . Stir until all MDA crystals are fully dissolved and the mixture is clear and homogenous. Causality: Heating is required because MDA is a solid with a high melting point; failure to fully dissolve it will result in an un-homogenous cure and poor mechanical properties.

• Fabric Impregnation (Layup): Pour the hot resin mixture onto the stacked layers of carbon fiber fabric. Use a squeegee to work the resin into the fibers, ensuring complete saturation.

• Vacuum Bagging: Assemble the vacuum bag stack over the wet layup. Seal the bag and apply a full vacuum to consolidate the layers and remove excess resin and any trapped air.

• Curing: Place the entire assembly into a programmable oven. A typical cure cycle for an MDA-epoxy system is a multi-stage ramp to allow for controlled cross-linking.[17]

  • Ramp to 150°C and hold for 1-2 hours.

  • Ramp to 180°C and hold for 2-3 hours.

• Post-Curing: After the cure cycle, allow the part to cool slowly to room temperature to minimize residual thermal stress. For applications requiring the highest possible glass transition temperature (Tg), an additional freestanding post-cure (e.g., 2-4 hours at 200°C) may be performed.

Expected Properties of MDA-Cured Composites

Composites cured with MDA are known for their superior performance at elevated temperatures. The rigid aromatic structure of MDA contributes to a high cross-link density.

Property	Typical Value Range	Significance
Glass Transition Temp. (Tg)	180 - 220 °C	Indicates the maximum service temperature before the material softens. MDA provides a significantly higher Tg than aliphatic amine cures.[11]
Tensile Strength	High	The strong covalent network provides excellent resistance to pulling forces.
Chemical Resistance	Excellent	The dense structure is less permeable to solvents and other chemicals.[6]
Dimensional Stability	Excellent	Low shrinkage during cure and low coefficient of thermal expansion.[6]

References

• Covestro. (n.d.). SAFETY DATA SHEET.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,4'-Methylenedianiline.

• Palmese, G. R., et al. (2020). Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. Journal of Applied Polymer Science, 137(29), 48707. Retrieved from [Link]

• International Programme on Chemical Safety. (2021). ICSC 1111 - 4,4'-METHYLENEDIANILINE.
• Chem Service. (2015). SAFETY DATA SHEET - 4,4'-Methylenedianiline.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET - 4,4'-Methylenedianiline.

• La Scala, J. J., et al. (2017). Novel chemistries for the replacement of methylenedianiline in composites. SAMPE Seattle 2017 Conference. Retrieved from [Link]

• Palmese, G. R., et al. (2019). Alternative monomers for 4,4′‐methylenedianiline in thermosetting epoxy resins. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• Dorf Ketal. (n.d.). 4,4'-methylene-bis(N-sec-butylaniline) UNILINK 4200 chain extender.

• Moldex. (2024). Methylenedianiline. Retrieved from [Link]

• Zhang Jia Gang YaRui Chemical Co., Ltd. (n.d.). 4,4'-Methylenebis(2,6-Diethylaniline)|MDEA.

• Grokipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• Advecton. (n.d.). MDA 4,4-Methylenedianiline: Solubility & Reactions. Retrieved from [Link]

• GFN Industrial Co Limited. (n.d.). 4,4′-Methylenebis(2,6-diethylaniline)Curing Agent Chain Extender MDEA.

• AZoM. (2023). Revolutionary Curing Agents: Empowering Innovations for Epoxy Formulators. Retrieved from [Link]

• ThreeBond Group. (n.d.). Curing Agents for Epoxy Resin. Retrieved from [Link]

• European Commission. (n.d.). 4,4'-METHYLENEDIANILINE CAS N°:101-77-9. Retrieved from [Link]

• MDPI. (2023). Synthesis of Halogen-Containing Methylenedianiline Derivatives as Curing Agents for Epoxy Resins and Evaluation of Mechanical Properties of Their Carbon-Fiber-Reinforced Polymers. Retrieved from [Link]

• Grokipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• Theorem. (n.d.). 4,4′-methylene bis (2,6-diethylaniline) CAS 13680-35-8 curing agent chain extender MDEA.

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). 4,4'-Methylenedianiline: A Key Intermediate for Epoxy Resins and Chemical Manufacturing. Retrieved from [Link]

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Optimizing the Curing Cycle of N-Methyl-4,4'-methylenedianiline-Based Epoxies: An Application Guide

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for optimizing the curing cycle of epoxy resin systems utilizing N-Methyl-4,4'-methylenedianiline (M-MDA) as a curing agent. This document moves beyond a simple recitation of steps to offer a deeper understanding of the underlying chemical principles and analytical methodologies that govern the successful curing of these advanced materials.

Introduction: The Critical Role of Curing Cycle Optimization

N-Methyl-4,4'-methylenedianiline, a derivative of the widely used aromatic amine curing agent 4,4'-methylenedianiline (MDA), offers unique properties to epoxy formulations. The presence of the N-methyl group can influence the reactivity, processing characteristics, and final thermomechanical properties of the cured thermoset.[1] A meticulously optimized curing cycle is paramount to unlocking the full potential of M-MDA-based epoxies, ensuring complete cross-linking, and achieving desired performance attributes such as high glass transition temperature (Tg), superior mechanical strength, and excellent chemical resistance.[2]

This guide will provide a systematic approach to developing and refining the curing process, focusing on the critical interplay between formulation, temperature, and time. We will delve into the essential analytical techniques for monitoring cure progression and validating the final properties of the cured material.

The Chemistry of Cure: N-Methyl-4,4'-methylenedianiline and Epoxy Resins

The curing of an epoxy resin with an amine hardener is a polyaddition reaction involving the nucleophilic attack of the amine's active hydrogens on the electrophilic carbon atoms of the epoxide ring.[3] This results in the opening of the oxirane ring and the formation of a hydroxyl group and a secondary amine. This newly formed secondary amine can then react with another epoxy group, leading to the formation of a tertiary amine and another hydroxyl group.[4] These reactions continue, building a highly cross-linked, three-dimensional polymer network.

The N-methylation of 4,4'-methylenedianiline introduces a key structural change that impacts its reactivity. The methyl group is an electron-donating group, which increases the electron density on the nitrogen atom. This enhanced nucleophilicity can lead to an accelerated reaction with the epoxy group compared to its non-methylated counterpart, MDA.[5] However, the steric hindrance introduced by the methyl group can also play a role, potentially affecting the reaction kinetics.[1]

Caption: Simplified reaction mechanism of an epoxy resin with a primary amine curing agent like M-MDA.

Pre-Curing Considerations: Laying the Foundation for Success

Optimal curing begins with meticulous preparation. Inaccurate formulation and improper mixing are common sources of curing failures.[6]

Stoichiometry Calculations

The stoichiometry, or the precise ratio of epoxy resin to curing agent, is critical. An off-stoichiometric mix can lead to an incomplete cure, resulting in a tacky surface, reduced mechanical properties, and a lower glass transition temperature.[7]

The required amount of amine hardener is calculated based on its Amine Hydrogen Equivalent Weight (AHEW) and the Epoxy Equivalent Weight (EEW) of the resin.

Amine Hydrogen Equivalent Weight (AHEW): AHEW = (Molecular Weight of Amine) / (Number of Active Hydrogens per Molecule)

For N-Methyl-4,4'-methylenedianiline (C₁₄H₁₆N₂), the molecular weight is approximately 212.29 g/mol . Assuming both primary amine hydrogens and the single N-methyl secondary amine hydrogen are reactive, there are three active hydrogens. However, the reactivity of the secondary amine is significantly lower.[4] For initial calculations, it is common to consider only the primary amine hydrogens. In this case, M-MDA has two primary amine groups, each with one active hydrogen available for the initial reaction, and two secondary N-H bonds that can react further. A more conservative approach for initial formulation would be to consider the two primary amine hydrogens. It is crucial to consult the supplier's technical data sheet for the specific AHEW of the M-MDA being used.

Parts by Weight (phr) of Amine Curing Agent: phr = (AHEW / EEW) * 100

Mixing and Degassing

Thorough and uniform mixing of the epoxy resin and M-MDA is essential to ensure a homogeneous reaction.[6]

Protocol for Mixing and Degassing:

• Pre-heat Resin: Gently warm the epoxy resin to reduce its viscosity, facilitating easier mixing. Avoid excessive heating, which can accelerate the reaction prematurely.

• Weigh Components: Accurately weigh the epoxy resin and M-MDA in a clean, dry container according to the calculated stoichiometry.

• Mixing: Mix the components thoroughly using a clean, non-reactive tool. Scrape the sides and bottom of the container multiple times to ensure all material is incorporated.

• Degassing: Entrapped air can lead to voids in the cured material. Degas the mixture using a vacuum chamber until bubbling subsides.

Monitoring the Curing Process: A Multi-faceted Analytical Approach

To optimize the curing cycle, it is imperative to monitor the progression of the reaction. Differential Scanning Calorimetry (DSC), Dynamic Mechanical Analysis (DMA), and Fourier Transform Infrared Spectroscopy (FTIR) are powerful techniques for this purpose.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with the curing reaction as a function of temperature or time. It is an indispensable tool for determining the total heat of reaction, the degree of cure, and the glass transition temperature (Tg).[8]

Protocol for Non-Isothermal DSC Analysis:

• Sample Preparation: Prepare a small sample (5-10 mg) of the uncured, mixed epoxy system in a hermetically sealed aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature where the curing exotherm is complete (e.g., 300 °C).[9]

• Data Analysis:

  • Total Heat of Reaction (ΔH_total): Integrate the area under the exothermic curing peak.

  • Onset and Peak Temperatures: Determine the onset and peak temperatures of the exotherm, which provide an indication of the curing temperature range.

Protocol for Isothermal DSC Analysis:

• Sample Preparation: Prepare a fresh sample as described above.

• Instrument Setup: Place the sample and reference pans in the DSC cell.

• Temperature Program: Rapidly heat the sample to the desired isothermal curing temperature and hold for a specified time.

• Residual Cure: After the isothermal hold, cool the sample and then perform a second heating scan at a constant rate (e.g., 10 °C/min) to measure the residual heat of reaction (ΔH_residual).

• Degree of Cure Calculation: The degree of cure (α) at a given time and temperature can be calculated as: α = (ΔH_total - ΔH_residual) / ΔH_total

Caption: Workflow for determining the degree of cure using DSC.

Dynamic Mechanical Analysis (DMA)

DMA measures the viscoelastic properties of a material as a function of temperature, time, and frequency. It is highly sensitive to the glass transition and is an excellent method for assessing the final cure state of the epoxy.[10]

Protocol for DMA Analysis:

• Sample Preparation: Prepare rectangular specimens of the cured epoxy with defined dimensions.

• Instrument Setup: Mount the sample in the DMA clamp (e.g., single cantilever or three-point bending).

• Temperature Program: Apply a sinusoidal strain at a fixed frequency (e.g., 1 Hz) while ramping the temperature at a constant rate (e.g., 3 °C/min) through the expected glass transition region.[11]

• Data Analysis:

  • Storage Modulus (E'): Represents the elastic response of the material. A sharp drop in E' indicates the onset of the glass transition.

  • Loss Modulus (E''): Represents the viscous response. The peak of the E'' curve is often taken as the Tg.

  • Tan Delta (δ): The ratio of E''/E'. The peak of the tan δ curve is also commonly used to define Tg.

Fourier Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a powerful technique for monitoring the chemical changes occurring during the curing reaction by tracking the disappearance of specific functional groups.

Protocol for FTIR Analysis:

• Sample Preparation: Cast a thin film of the uncured epoxy mixture between two salt plates (e.g., KBr or NaCl) or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Acquire FTIR spectra at regular intervals during the curing process at the desired temperature.

• Data Analysis:

  • Epoxy Group: Monitor the decrease in the absorbance of the epoxy ring vibration, typically around 915 cm⁻¹.[12]

  • Amine Group: Track the disappearance of the N-H stretching vibrations of the primary and secondary amines, typically in the region of 3300-3500 cm⁻¹.

  • Internal Standard: Use a non-reacting peak, such as a C-H stretching vibration of an aromatic ring (e.g., around 1510 cm⁻¹), as an internal standard to normalize the spectra.[13]

Optimizing the Curing Cycle: A Step-by-Step Approach

The goal of curing cycle optimization is to achieve a complete cure in the shortest possible time without inducing excessive internal stresses or thermal degradation. A multi-stage curing cycle, involving an initial low-temperature hold followed by a higher-temperature post-cure, is often optimal.

Step 1: Initial Cure Temperature Determination Based on the onset temperature of the curing exotherm from the non-isothermal DSC scan, select an initial curing temperature. This temperature should be high enough to initiate the reaction but low enough to control the exothermic heat release.

Step 2: Isothermal Cure Time Study Perform a series of isothermal DSC experiments at the selected initial cure temperature for varying durations. After each isothermal hold, measure the residual cure. Plot the degree of cure as a function of time to determine the time required to reach a high degree of cure (e.g., >90%).

Step 3: Post-Cure Temperature and Time A post-cure at a temperature above the initial cure temperature is often necessary to complete the reaction and achieve the maximum glass transition temperature. The post-cure temperature should be above the Tg of the partially cured material to ensure sufficient molecular mobility for the remaining reactive groups to find each other.

Illustrative Data for Cure Cycle Optimization of an M-MDA Epoxy System

Cure Schedule	Tg (°C) by DMA (tan δ peak)	Degree of Cure (%) by DSC
2 hours @ 120°C	135	92
4 hours @ 120°C	142	95
2 hours @ 120°C + 2 hours @ 150°C	165	98
2 hours @ 120°C + 4 hours @ 150°C	175	>99
2 hours @ 120°C + 2 hours @ 180°C	185	>99

Note: This data is for illustrative purposes and the optimal cure cycle for a specific M-MDA based epoxy system must be determined experimentally.

Troubleshooting Common Curing Issues

Problem	Potential Causes	Recommended Solutions
Tacky or Uncured Surface	- Incorrect mix ratio (off-stoichiometry)[7]- Incomplete mixing[6]- Low curing temperature or insufficient cure time- Contamination of the substrate or mixing equipment	- Verify stoichiometry calculations and use an accurate scale.- Ensure thorough mixing, scraping sides and bottom of the container.- Increase cure time or temperature based on DSC/DMA analysis.- Ensure all surfaces and equipment are clean and dry.
Low Glass Transition Temperature (Tg)	- Incomplete cure[14]- Incorrect stoichiometry- Insufficient post-cure temperature or time	- Confirm complete cure using DSC (no residual exotherm).- Re-evaluate stoichiometry.- Increase post-cure temperature and/or time. The post-cure temperature should be above the Tg of the initially cured material.
Brittleness	- Curing at an excessively high temperature, leading to high internal stresses- Off-stoichiometry	- Implement a step-cure profile with a lower initial temperature.- Verify the mix ratio.
Voids or Bubbles	- Entrapped air during mixing- Volatilization of low molecular weight components at high curing temperatures	- Degas the mixture under vacuum before curing.- Use a slower heating rate during the initial cure phase.

Conclusion

The optimization of the curing cycle for N-Methyl-4,4'-methylenedianiline-based epoxies is a critical process that directly impacts the final performance of the material. By understanding the underlying chemistry and employing a systematic, data-driven approach utilizing analytical techniques such as DSC, DMA, and FTIR, researchers can develop robust and efficient curing protocols. This guide provides a foundational framework for this process, emphasizing the importance of careful formulation, thorough mixing, and detailed cure monitoring to achieve a fully cured, high-performance thermoset.

References

• How to Enhance the Performance of Epoxy Adhesives with Aromatic Amine Hardeners. (n.d.).
• Shui, Y., et al. (2025). The Effect of the Structure of Aromatic Diamine on High-Performance Epoxy Resins. MDPI.
• The Reactivity of Amines with Epoxy Resins: Factors and Optimiz
• On-line Monitoring of Epoxy Resin Cure using Infrared Spectroscopy. (n.d.).
• Amine Curing of Epoxy Resins: Options and Key Formulation Consider
• Acceleration of amine/epoxy reactions with N-methyl secondary amines. (2025, August 6).
• Ramsdale-Capper, R., & Foreman, J. P. (n.d.). Data from static and dynamic mechanical tests of different isomers of amine cured multifunctional epoxy resins.
• Curing study of epoxy resin by new aromatic amine functional curing agents along with mechanical and thermal evaluation. (2025, August 9).
• Curing kinetics of 4,4'-Methylenebis epoxy and m-Xylylenediamine. (n.d.). Semantic Scholar.
• Reactive Accelerators for Epoxy Systems Based on N-Methyl Secondary Amines. (n.d.). Dytek.
• Quantitative analysis of curing mechanisms of epoxy resin by mid- and Near- Fourier transform Infra red Spectroscopy. (2014, May 20). Semantic Scholar.
• The Effect of the Structure of Aromatic Diamine on High-Performance Epoxy Resins. (2025, August 4).
• Self-Toughened Epoxy Resin via Hybridization of Structural Isomeric Curing Agents. (n.d.). MDPI.
• Variation in Tg with curing time at different curing temperatures. (n.d.).
• Amine Cured-Epoxy Matrices - Technical Note. (n.d.). Applied Poleramic.
• Amine-Functional Curatives for Low Temperature Cure Epoxy Co
• Characterization of Cure Behavior in Epoxy Using Molecular Dynamics Simulation Compared with Dielectric Analysis and DSC. (n.d.).
• Characterization of the Degree of Cure of Thermosetting Resins by DSC. (n.d.). TA Instruments.
• Applications of FTIR on Epoxy Resins - Identification, Monitoring the Curing Process, Phase Separation and W
• Epoxy resin cure. II. FTIR analysis. (n.d.). Scilit.
• Cure kinetics of epoxy resins and aromatic diamines. (2025, August 6).
• Effect of the Aromatic Amine Curing Agent Structure on Properties of Epoxy Resin-Based Syntactic Foams | ACS Omega. (2020, August 30).
• Study of the curing process of an epoxy resin by FTIR spectroscopy. (n.d.).
• Study on Curing Kinetics of a Novel Epoxy Resin System for Hot-Melt Prepreg. (n.d.).
• T - Glass Transition Temper
• Solving Common Epoxy Resin Curing Problems. (2023, August 2). BMmold.com.
• Amine curing of epoxy resins: Options and key formulation considerations. (2025, August 9).
• How you can optimise the curing process for epoxy. (n.d.). FORCE Technology.
• Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. (2020, May 20).
• AD-0196 : Epoxy Curing Studies with Isothermal Differential Scanning Calorimetry Method. (n.d.). Shimadzu.
• Curing of Solid Epoxy Resins with Dicyandiamide by DSC calorimetry. (n.d.).
• Improving Glass Transition Temperature and Toughness of Epoxy Adhesives by a Complex Room-Temperature Curing System by Changing the Stoichiometry. (2023, January 4).
• Curing Agents for Epoxy Resin. (n.d.).
• Curing of epoxy resins with amines. (2025, August 7).
• Curing Kinetics of Bioderived Furan-Based Epoxy Resins: Study on the Effect of the Epoxy Monomer/Hardener R
• The Chemistry Behind Amine-Cured Epoxy Systems. (2025, July 28).
• A Study on Curing Kinetics of Nano-Phase Modified Epoxy Resin. (n.d.).

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• 10. Data from static and dynamic mechanical tests of different isomers of amine cured multifunctional epoxy resins - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note & Protocol: Preparation of N-Methyl-4,4'-methylenedianiline Stock Solutions for Research Applications

Abstract

This document provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of stock solutions of N-Methyl-4,4'-methylenedianiline (CAS No. 26628-67-1). Recognizing the limited publicly available data for this specific N-methylated derivative, this guide establishes a robust methodology by leveraging safety and handling principles from its well-characterized parent compound, 4,4'-methylenedianiline (MDA), a regulated and hazardous substance. This protocol is designed for researchers, scientists, and drug development professionals who require accurate and reproducible concentrations of N-Methyl-4,4'-methylenedianiline for experimental use. The application note emphasizes safety, solvent selection rationale, step-by-step preparation, and methods for ensuring solution integrity.

Compound Identification and Physicochemical Properties

N-Methyl-4,4'-methylenedianiline is an aromatic amine derivative. Accurate stock solution preparation begins with a clear understanding of the compound's properties.

Property	Value	Source / Rationale
CAS Number	26628-67-1	[1]
Molecular Formula	C₁₄H₁₆N₂	[1]
Molecular Weight	212.29 g/mol	[1]
Appearance	Solid (form may vary)	Assumed based on vendor data and related compounds[1][2].
Water Solubility	Expected to be very low / insoluble	Based on the high insolubility of the parent compound MDA and the N,N'-dimethylated analog[2][3].
Organic Solubility	Soluble in polar aprotic solvents (e.g., DMSO, DMF)	Inferred from the chemical structure and properties of similar aromatic amines[2][4].

CRITICAL SAFETY PROTOCOLS

WARNING: N-Methyl-4,4'-methylenedianiline is a derivative of 4,4'-methylenedianiline (MDA, CAS: 101-77-9). MDA is a known hepatotoxin (causes liver damage) and is classified as a suspected human carcinogen (IARC Group 2B)[3][5][6]. Due to the structural similarity and lack of specific toxicological data for the N-methylated form, it must be handled with extreme caution, assuming a similar or greater hazard profile.

• Engineering Controls: All handling of solid N-Methyl-4,4'-methylenedianiline and its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols[5][7]. The work area should be designated for handling potent compounds. An eyewash station and safety shower must be readily accessible[7].

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear two pairs of nitrile gloves (double-gloving) to prevent skin contact. MDA is readily absorbed through the skin[5].

  • Eye Protection: Chemical safety goggles or a full-face shield are mandatory[7].

  • Body Protection: A fully fastened laboratory coat, preferably a disposable one, should be worn. Ensure there is no exposed skin.

• Waste Disposal: All contaminated materials (e.g., weigh boats, pipette tips, gloves, vials) and excess solutions must be disposed of as hazardous chemical waste in accordance with institutional and local regulations[8]. Do not discharge into the environment.

Materials and Equipment

• N-Methyl-4,4'-methylenedianiline (CAS: 26628-67-1), ≥98% purity

• Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9% purity

• Dimethylformamide (DMF), anhydrous, ≥99.8% purity

• Analytical balance (±0.1 mg readability)

• Glass beaker and spatula

• Class A amber glass volumetric flasks (e.g., 5 mL, 10 mL)

• Glass or polypropylene conical tubes (for aliquoting)

• Vortex mixer

• Bath sonicator

• Calibrated micropipettes and sterile tips

• 0.22 µm PTFE syringe filters (optional, for clarification)

Protocol for Stock Solution Preparation

The Causality of Solvent Selection

The choice of solvent is the most critical parameter for creating a stable and usable stock solution.

• Rationale for Polar Aprotic Solvents: Aromatic amines like N-Methyl-4,4'-methylenedianiline are typically insoluble in aqueous solutions but show good solubility in polar aprotic solvents.

  • Dimethyl Sulfoxide (DMSO): This is the primary recommended solvent. Its high polarity effectively solvates the molecule, while its aprotic nature prevents reactive degradation. DMSO is also miscible with most aqueous cell culture media and buffers at low final concentrations (<0.5% v/v), making it ideal for downstream biological assays[4].

  • Dimethylformamide (DMF): DMF is an excellent alternative with similar solvating properties to DMSO. The choice between DMSO and DMF may depend on the specific requirements of the downstream application, as DMF can sometimes be more chemically reactive.

Step-by-Step Procedure (Example: 10 mL of a 10 mM Stock in DMSO)

• Pre-Preparation: Don all required PPE and ensure the chemical fume hood is operating correctly. Clean all glassware and allow it to dry completely.

• Calculation: Determine the mass of N-Methyl-4,4'-methylenedianiline required.

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.010 L × 212.29 g/mol × 1000 mg/g = 21.23 mg

• Weighing: Place a clean, dry weigh boat on the tared analytical balance. Carefully weigh out 21.23 mg of the solid compound. Record the exact mass.

• Solubilization: Quantitatively transfer the weighed solid into a 10 mL Class A amber volumetric flask. Add approximately 8 mL (~80% of the final volume) of anhydrous DMSO to the flask.

• Dissolution: Cap the flask securely and vortex for 30-60 seconds. If any solid remains, place the flask in a bath sonicator and sonicate in short bursts of 1-2 minutes.

  • Experimental Insight: Sonication uses ultrasonic waves to create cavitation bubbles, which agitate the solvent and break apart solid aggregates, significantly accelerating the dissolution of poorly soluble compounds. Avoid prolonged sonication to prevent potential heating and degradation.

• Final Volume Adjustment: Once the solid is completely dissolved and the solution is clear, allow the flask to return to room temperature. Carefully add DMSO dropwise until the bottom of the meniscus aligns perfectly with the calibration mark on the neck of the volumetric flask.

• Homogenization: Cap the flask and invert it slowly 15-20 times to ensure the solution is perfectly homogeneous.

• Filtration (Optional): For applications requiring sterile or particulate-free solutions, the stock solution can be filtered through a 0.22 µm chemical-resistant (PTFE) syringe filter into a sterile container.

• Aliquoting and Labeling: Dispense the final stock solution into smaller, single-use volumes (e.g., 50-100 µL) in amber microcentrifuge tubes or cryovials. Label each aliquot clearly with:

  • Compound Name: N-Methyl-4,4'-MDA

  • Concentration: 10 mM

  • Solvent: DMSO

  • Preparation Date

  • Your Initials

Quality Control and Verification

A protocol's trustworthiness relies on its validation.

• Visual Inspection: The primary and most immediate QC check is to ensure there is no visible solid precipitate in the final solution at room temperature.

• Spectrophotometry (Advanced): If an extinction coefficient is known or can be determined, the concentration of a diluted aliquot can be verified using UV-Vis spectrophotometry by applying the Beer-Lambert law.

• HPLC Analysis (Gold Standard): For applications requiring the highest degree of accuracy, the concentration and purity of the stock solution can be confirmed by High-Performance Liquid Chromatography (HPLC) against a certified reference standard.

Storage and Stability

Proper storage is essential to maintain the integrity of the stock solution over time.

• Temperature: Store aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term storage (>3 months) .

• Light: Protect from light at all times by using amber vials and storing them in the dark[9]. Aromatic amines can be susceptible to photodegradation.

• Freeze-Thaw Cycles: Aliquoting into single-use volumes is critical to avoid repeated freeze-thaw cycles, which can lead to compound degradation and solvent evaporation from the container's headspace, thereby altering the concentration.

Experimental Workflow Diagram

Caption: Workflow for N-Methyl-4,4'-methylenedianiline stock solution preparation.

Summary Data Table

Parameter	Recommendation	Rationale / Notes
Recommended Solvents	1. Anhydrous DMSO2. Anhydrous DMF	Excellent solubilizing power for polar aprotic compounds; compatible with many downstream assays.
Typical Concentration	1 - 50 mM	Higher concentrations may be possible but risk precipitation upon cooling. Always verify solubility.
Storage Temperature	-20°C (short-term)-80°C (long-term)	Minimizes chemical degradation and preserves solution integrity.
Primary QC Method	Visual Inspection	Ensures complete dissolution of the solute.
Advanced QC Method	HPLC, UV-Vis Spectrophotometry	Provides quantitative confirmation of concentration and purity.

References

• N-Methyl-4, 4'-methylenedianiline, min 98% . CP Lab Chemicals. [Link]

• A Convenient One Pot Procedure for N-Methylation of Aromatic Amines Using Trimethyl Orthoformate . Taylor & Francis Online. [Link]

• 4,4'-Methylenedianiline Overview . Grokipedia. [Link]

• N-methylation method of aromatic amine.

• Material Safety Data Sheet - 4,4'-Methylenedianiline . Cole-Parmer. [Link]

• SAFETY DATA SHEET (Use of aprotic polar solvents) . Covestro. [Link]

• 4,4'-Methylenedianiline: CAS # 101-77-9 Information . Restek. [Link]

• A general protocol for the reductive N-methylation of amines . RSC Publishing. [Link]

• A General Method for N-Methylation of Amines . University of Liverpool. [Link]

• 4,4'-Methylenedianiline . Wikipedia. [Link]

• RoC Profile: 4,4'-Methylenedianiline . National Toxicology Program (NTP). [Link]

Sources

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• 2. 4,4'-Methylenebis(N,N-dimethylaniline) CAS#: 101-61-1 [m.chemicalbook.com]
• 3. grokipedia.com [grokipedia.com]
• 4. solutions.covestro.com [solutions.covestro.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. 4,4'-Methylenedianiline CAS#: 101-77-9 [m.chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Methyl-4,4'-methylenedianiline Solubility in Resin Systems

Welcome to the technical support center for resolving solubility challenges with N-Methyl-4,4'-methylenedianiline (M-MDA) in various resin systems. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and validated experimental protocols. Our goal is to equip you with the scientific understanding and practical steps necessary to overcome common issues and achieve homogenous, high-performance resin formulations.

Troubleshooting Guide: Common Solubility Issues and Solutions

This section addresses specific problems encountered during the incorporation of M-MDA into resin systems. Each question is followed by a detailed explanation of the underlying causes and a step-by-step guide to resolving the issue.

Question 1: My M-MDA is not dissolving or is precipitating out of my epoxy resin system. What's causing this and how can I fix it?

Underlying Causes:

• Polarity Mismatch: M-MDA, an aromatic amine, exhibits moderate polarity. Epoxy resins, depending on their backbone structure (e.g., Bisphenol A), can range in polarity. A significant mismatch between the polarity of M-MDA and the resin can lead to poor solubility, based on the principle of "like dissolves like."[1][2] Aromatic amines tend to be more soluble in aromatic solvents.[1]

• High Melting Point: M-MDA is a solid at room temperature with a melting point of approximately 91.5-92°C.[3][4] This can make it difficult to dissolve in liquid resins at ambient temperatures without sufficient energy input to overcome the crystal lattice energy.

• Insufficient Mixing or Agitation: Inadequate mechanical stirring can lead to localized saturation of the resin around the M-MDA particles, preventing further dissolution.

• Low Temperature: The dissolution of solids is generally an endothermic process, meaning solubility increases with temperature.[5][6] Attempting to dissolve M-MDA at too low a temperature will significantly hinder the process.

Step-by-Step Resolution Protocol:

• Initial Assessment:

  • Confirm the purity of your M-MDA, as impurities can affect solubility.

  • Verify the exact type of epoxy resin being used and consult its technical data sheet for recommended curing agents and solvents.

• Temperature Adjustment:

  • Gently heat the resin to a temperature between 60-80°C. Caution: Do not exceed the recommended processing temperature for your specific resin system, as this could initiate premature curing or degradation.

  • Monitor the dissolution of M-MDA with constant, moderate agitation. A magnetic stirrer or overhead mechanical stirrer is recommended.

  • Increasing the ambient room temperature can also aid in the curing process, but be cautious of exceeding the resin's maximum temperature tolerance.[7]

• Co-Solvent Addition:

  • If temperature adjustment alone is insufficient, consider the use of a co-solvent. The principle of co-solvency involves adding a small amount of a solvent that is miscible with both the M-MDA and the resin to improve overall solubility.[8][9]

  • Select a co-solvent with a polarity intermediate to that of M-MDA and the resin. Good starting points include:

    • Acetone: M-MDA shows high solubility in acetone.[10]

    • Ethanol or Methanol: M-MDA is also soluble in alcohols.[4][11][12][13]

    • Benzene: As an aromatic solvent, benzene is a suitable choice for the aromatic M-MDA.[4][12][13][14][15][16]

  • Protocol for Co-Solvent Use:

    • In a separate, clean, and dry vessel, pre-dissolve the M-MDA in a minimal amount of the chosen co-solvent.

    • Warm the resin to the recommended processing temperature.

    • Slowly add the M-MDA/co-solvent solution to the warmed resin under continuous agitation.

    • After a homogenous mixture is achieved, apply a vacuum to remove the co-solvent if it is not a reactive diluent. This step is crucial to prevent plasticization or degradation of the final cured properties.

• Utilization of Reactive Diluents:

  • Reactive diluents are low-viscosity epoxy-functional materials that can reduce the viscosity of the system and improve the solubility of solid components.[17] They become chemically incorporated into the polymer network during curing.

  • Consult your resin supplier for a compatible reactive diluent.

Question 2: I've managed to dissolve the M-MDA, but the viscosity of my resin mixture is too high for my application. What can I do?

Underlying Causes:

• High Concentration of M-MDA: A high loading of solid M-MDA will naturally increase the viscosity of the liquid resin.

• Low Processing Temperature: While heating aids solubility, working at the lower end of the viable temperature range will result in higher viscosity.

• Inherent Properties of the Resin: Some epoxy resins are inherently more viscous than others.

Solutions:

• Optimize Temperature: Carefully increase the processing temperature. A 10°C increase can significantly reduce viscosity. However, be mindful of the pot life, as higher temperatures will accelerate the curing reaction.[7]

• Incorporate a Non-Reactive Diluent (Solvent):

  • As described in the previous section, a small amount of a suitable solvent can be used to temporarily reduce viscosity.

  • Important: The solvent must be removed before curing to avoid compromising the final mechanical and thermal properties of the polymer.

• Employ a Reactive Diluent:

  • This is often the preferred method as the diluent becomes part of the final polymer structure.[17]

  • Mono-epoxy and low molecular weight epoxy resins are common reactive diluents.[17] They can improve flow and wetting properties without significantly degrading the cured properties when used at appropriate concentrations.

Frequently Asked Questions (FAQs)

• What is the typical solubility of M-MDA in common organic solvents? M-MDA is slightly soluble in cold water but dissolves well in organic solvents like ethanol, acetone, and benzene.[4][13][18] Specifically, at 25°C, its solubility in g/100g of solvent is approximately: Acetone (273.0), Methanol (143.0), Ethyl ether (9.5), and Benzene (9.0).[10]

• How does the structure of M-MDA affect its solubility in different resin systems? M-MDA is an aromatic diamine.[18] Its aromatic nature makes it more compatible with resins that also have aromatic structures, such as those based on Bisphenol A. The two amine groups provide sites for hydrogen bonding, which can influence its interaction with polar resins and solvents.[2]

• Are there any safety precautions I should take when heating M-MDA and resins? Yes. M-MDA is a suspected carcinogen and can be toxic if inhaled, ingested, or absorbed through the skin.[13][18][19][20] Always work in a well-ventilated area, preferably within a fume hood.[21][22] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[21][23] When heating, use a controlled heating source like a water bath or a heating mantle with a temperature controller to avoid overheating and potential hazardous fume generation.[12]

• Can I pre-mix M-MDA with other curing agents to improve its solubility? This is possible but should be approached with caution. The compatibility of M-MDA with other curing agents (e.g., aliphatic amines, polyamides) must be verified.[24] In some cases, creating a eutectic mixture by blending different curing agents can lower the overall melting point and improve incorporation into the resin. However, this can also affect the curing kinetics and final properties of the polymer. Small-scale trials are highly recommended.

• How does humidity affect the solubility and curing process? High humidity can introduce moisture into the resin system.[7] Water can react with some resin components and may also compete for hydrogen bonding sites, potentially affecting the solubility of M-MDA. Furthermore, moisture can lead to imperfections in the cured product.[7] It is advisable to work in a controlled humidity environment.

Experimental Protocols

Protocol 1: Standardized M-MDA Solubility Test

This protocol provides a systematic method for evaluating the solubility of M-MDA in a given resin system at various temperatures.

Materials:

• N-Methyl-4,4'-methylenedianiline (M-MDA)

• Resin of interest

• Glass vials with caps

• Magnetic stirrer and stir bars

• Controlled temperature water bath or heating block

• Analytical balance

Procedure:

• Prepare a series of vials, each containing a known mass of the resin (e.g., 10 grams).

• To each vial, add a pre-determined amount of M-MDA to achieve a specific weight percentage (e.g., 5%, 10%, 15% w/w).

• Place a small stir bar in each vial.

• Set the water bath or heating block to the first test temperature (e.g., 25°C).

• Place the vials in the temperature-controlled environment and begin stirring at a moderate, consistent speed.

• Observe the vials at regular intervals (e.g., every 15 minutes) for the complete dissolution of M-MDA (i.e., no visible solid particles). Record the time to dissolution.

• If dissolution is not achieved within a reasonable timeframe (e.g., 2 hours), incrementally increase the temperature (e.g., by 10°C) and repeat the observation process.

• Record the temperature at which complete dissolution is achieved for each concentration.

• Compile the data in a table for easy comparison.

Protocol 2: Co-Solvent Screening for Enhanced M-MDA Solubility

This protocol outlines a method for identifying an effective co-solvent to improve the solubility of M-MDA in a challenging resin system.

Materials:

• M-MDA

• Resin of interest

• A selection of potential co-solvents (e.g., acetone, isopropanol, N-methyl-2-pyrrolidone (NMP))

• Small, sealable containers

• Vortex mixer or shaker

Procedure:

• In separate containers, attempt to dissolve a small, known amount of M-MDA in a minimal volume of each candidate co-solvent at room temperature. Observe and record the ease of dissolution.

• For the co-solvents that effectively dissolve M-MDA, perform a miscibility test with the resin. In a new container, mix the resin and the co-solvent in a 9:1 ratio by volume. Observe for any signs of phase separation or cloudiness.

• Select the co-solvent(s) that are both good solvents for M-MDA and miscible with the resin.

• Prepare a concentrated M-MDA/co-solvent stock solution.

• Following the procedure in "Question 1: Step-by-Step Resolution Protocol," add the stock solution to the heated resin and observe the ease of incorporation.

• Evaluate the effect of the co-solvent on the resin's properties (e.g., pot life, cured hardness) in a small-scale test cure.

Data Presentation

Table 1: Solubility of M-MDA in Various Solvents at 25°C

Solvent	Solubility ( g/100g of solvent)
Acetone	273.0
Methanol	143.0
Ethyl Ether	9.5
Benzene	9.0
Carbon Tetrachloride	0.7
Water	0.1

(Data sourced from ESE, 1981 as reported in a risk assessment for 4,4'-Methylenedianiline)[10]

Visualizations

Troubleshooting Workflow for M-MDA Solubility Issues

Caption: A flowchart for troubleshooting M-MDA solubility.

Mechanism of Co-Solvency in M-MDA/Resin Systems

Sources

• 1. quora.com [quora.com]
• 2. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 3. ICSC 1111 - 4,4'-METHYLENEDIANILINE [inchem.org]
• 4. 4,4'-Methylenedianiline: properties, applications and body burden_Chemicalbook [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. globalresearchonline.net [globalresearchonline.net]
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• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. advecton.com [advecton.com]
• 12. 4,4'-Methylenedianiline CAS#: 101-77-9 [m.chemicalbook.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
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• 17. youtube.com [youtube.com]
• 18. Page loading... [wap.guidechem.com]
• 19. grokipedia.com [grokipedia.com]
• 20. 4,4'-Methylenedianiline - Wikipedia [en.wikipedia.org]
• 21. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 22. cdn.chemservice.com [cdn.chemservice.com]
• 23. fishersci.com [fishersci.com]
• 24. Epoxy Curing Agents – Part 2: Tailoring Properties with Amines - Polymer Innovation Blog [polymerinnovationblog.com]

Technical Support Center: Crystallization of N-Methyl-4,4'-methylenedianiline (M-MDA)

Welcome to the technical support center for N-Methyl-4,4'-methylenedianiline (M-MDA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing and troubleshooting the crystallization of M-MDA in various formulations. Our goal is to equip you with the scientific understanding and practical solutions to maintain the stability and efficacy of your experimental systems.

Understanding the Crystallization of M-MDA

N-Methyl-4,4'-methylenedianiline, a derivative of 4,4'-methylenedianiline (MDA), is an aromatic amine utilized in the synthesis of polymers and as a curing agent for resins.[1][2] Like many organic compounds, M-MDA can precipitate out of solution in a crystalline form under certain conditions, a phenomenon that can compromise the homogeneity, reactivity, and overall performance of a formulation.

Crystallization is a thermodynamically driven process governed by the principle of supersaturation. A solution becomes supersaturated when the concentration of the solute (in this case, M-MDA) exceeds its equilibrium solubility at a given temperature. This unstable state can be triggered by several factors, including:

• Temperature Fluctuations: A decrease in temperature can significantly lower the solubility of M-MDA, leading to supersaturation and subsequent crystallization.

• Solvent Composition Changes: The addition of an "anti-solvent," a liquid in which M-MDA is less soluble, can induce precipitation.[3]

• High Solute Concentration: Preparing formulations with M-MDA concentrations near or above its saturation point increases the risk of crystallization, especially with minor temperature drops or solvent evaporation.

• Presence of Nucleation Sites: Impurities, undissolved particles, or even microscopic scratches on the surface of the container can act as nucleation sites, initiating the crystallization process.

Troubleshooting Guide: Preventing and Resolving M-MDA Crystallization

This section provides a question-and-answer formatted guide to directly address common issues encountered during the formulation of M-MDA.

Q1: My M-MDA formulation, which was initially a clear solution, has developed solid particles upon standing at room temperature. What is happening and how can I fix it?

Answer: The formation of solid particles indicates that your M-MDA has crystallized out of solution. This is likely due to the formulation being supersaturated at room temperature. Here’s a systematic approach to resolve this issue:

Immediate Corrective Actions:

• Gentle Warming and Agitation: Carefully warm the formulation in a water bath while gently agitating it. The temperature should be gradually increased until the crystals redissolve. Note the temperature at which the solution becomes clear again. This provides an estimate of the saturation temperature for that specific concentration.

• Solvent Addition: If warming is not feasible or desirable for your application, you can add a small amount of a good solvent for M-MDA to redissolve the crystals. Ensure the added solvent is compatible with your overall formulation.

Long-Term Prevention Strategies:

• Adjust Concentration: The most straightforward solution is to reduce the concentration of M-MDA in your formulation to a level that remains below its solubility limit at your intended storage and use temperatures.

• Optimize Solvent System: If a high concentration of M-MDA is necessary, consider using a different solvent or a co-solvent system that offers higher solubility for M-MDA. M-MDA is generally soluble in alcohols and other organic solvents.[4][5]

Q2: I need to prepare a concentrated stock solution of M-MDA. Which solvents are best to minimize the risk of crystallization?

Recommended Solvents for High M-MDA Concentration:

• Alcohols (e.g., Ethanol, Isopropanol): These are often good choices for aromatic amines.

• Aromatic Solvents (e.g., Toluene, Xylene): These can also provide good solubility.

• Ethers (e.g., Tetrahydrofuran (THF), Dioxane): These are additional options to consider.

Experimental Protocol: Solvent Screening for M-MDA Solubility

• Preparation: In separate, small, sealable vials, add a known, excess amount of M-MDA to a measured volume of each candidate solvent.

• Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sampling and Analysis: Carefully filter the saturated solutions to remove any undissolved solid. Analyze the concentration of M-MDA in the filtrate using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

• Comparison: The solvent that yields the highest M-MDA concentration is the most effective at preventing crystallization at that temperature.

Q3: My M-MDA formulation is used in a process with varying temperatures. How can I prevent crystallization during cooling cycles?

Answer: Temperature fluctuations are a common cause of crystallization. To maintain a stable formulation during cooling, you have several strategies at your disposal:

• Employ a Co-Solvent System: A mixture of solvents can sometimes provide a synergistic effect on solubility, maintaining it over a broader temperature range than a single solvent.

• Introduce Crystallization Inhibitors/Stabilizers: Certain additives can interfere with the crystallization process. These can work by:

  • Inhibiting Nucleation: Preventing the initial formation of crystal seeds.

  • Slowing Crystal Growth: Adsorbing onto the surface of newly formed crystals, hindering their further development.

  • Common classes of stabilizers include polymers and surfactants. The selection of a suitable inhibitor is highly formulation-dependent and requires empirical testing.

• Control the Cooling Rate: A rapid cooling rate can sometimes promote the formation of an amorphous (non-crystalline) solid or a supersaturated solution that is kinetically stable for a period.[6] However, slow, controlled cooling is generally preferred in industrial crystallization to achieve purer, larger crystals.[7] For preventing crystallization, a faster quench might be beneficial, but this needs to be validated for your specific application.

Frequently Asked Questions (FAQs)

What is the melting point of M-MDA?

While the exact melting point of N-Methyl-4,4'-methylenedianiline is not specified in the provided search results, the parent compound, 4,4'-methylenedianiline (MDA), has a melting point in the range of 89-91°C.[5][8][9] It is expected that the N-methylated derivative will have a different, but likely similar, melting point.

How can I detect the onset of crystallization in my formulation?

Several analytical techniques can be employed to detect crystallization, ranging from simple visual inspection to more sophisticated instrumental methods:

• Visual Observation: The appearance of turbidity, cloudiness, or visible solid particles in a previously clear solution is the most basic indicator.

• Microscopy: Examining a sample under a microscope can confirm the presence of crystalline structures.

• Turbidity Measurement: Instruments that measure the scattering of light can quantify the degree of solid particle formation.

• In-line/On-line Techniques: For process monitoring, techniques like Focused Beam Reflectance Measurement (FBRM), Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy, and Raman spectroscopy can provide real-time information on particle size and concentration.[10]

What are the key factors that influence the solubility of M-MDA?

The solubility of M-MDA is primarily influenced by:

• Temperature: Solubility generally increases with increasing temperature.

• Solvent Polarity: The principle of "like dissolves like" applies. Aromatic amines like M-MDA tend to be more soluble in organic solvents than in water.[4][5]

• pH (for aqueous systems): The amine groups on M-MDA can be protonated at low pH, which can affect its solubility in water.

• Presence of Other Solutes: The interaction with other components in the formulation can either enhance or decrease the solubility of M-MDA.

Data Summary

Table 1: Properties of 4,4'-Methylenedianiline (MDA) - Parent Compound

Property	Value	Reference(s)
Appearance	Colorless to pale yellow solid	[11][12]
Melting Point	89-91 °C	[5][8][9]
Boiling Point	398-399 °C	[11]
Solubility in Water	Slightly soluble	[4][5][13]
Solubility in Organic Solvents	Soluble in alcohols, benzene, and ether	[4][5]

Visualizing the Troubleshooting Process

Below is a flowchart outlining the decision-making process for addressing M-MDA crystallization.

Caption: Troubleshooting workflow for M-MDA crystallization.

References

• Wikipedia. 4,4'-Methylenedianiline. [Link]

• Grokipedia. 4,4'-Methylenedianiline. [Link]

• Advecton. MDA 4,4-Methylenedianiline: Solubility & Reactions. [Link]

• Stenutz. 4,4'-methylenedianiline. [Link]

• Uni Halle. In-line/on-line measuring techniques in the solution crystallization processes. [Link]

• Google Patents.

• National Toxicology Program (NTP). RoC Profile: 4,4'-Methylenedianiline and Its Dihydrochloride. [Link]

• EPFL. Preventing crystallization to improve drug efficiency. [Link]

• Technobis. Successfully preventing crystallization of parenteral formulations using solubility measurements. [Link]

• EPA. 4,4'-Methylenedianiline (MDA). [Link]

• IUCr. Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′. [Link]

Sources

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• 2. epa.gov [epa.gov]
• 3. crystallizationsystems.com [crystallizationsystems.com]
• 4. advecton.com [advecton.com]
• 5. 4,4'-Methylenedianiline CAS#: 101-77-9 [m.chemicalbook.com]
• 6. actu.epfl.ch [actu.epfl.ch]
• 7. US3542871A - Purification of 4,4'-methylene dianiline by crystallization - Google Patents [patents.google.com]
• 8. Page loading... [guidechem.com]
• 9. 4,4'-methylenedianiline [stenutz.eu]
• 10. opendata.uni-halle.de [opendata.uni-halle.de]
• 11. 4,4'-Methylenedianiline - Wikipedia [en.wikipedia.org]
• 12. grokipedia.com [grokipedia.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Support Center: N-Methyl-4,4'-methylenedianiline (M-MDA) Polymerization

From the Office of the Senior Application Scientist

Welcome to the technical support center for N-Methyl-4,4'-methylenedianiline (M-MDA) polymerization. This guide is designed for researchers, scientists, and professionals in polymer chemistry and materials science. It addresses common side reactions and troubleshooting scenarios encountered during the use of M-MDA in polymerization processes such as the synthesis of polyimides and epoxy resins. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you in your experimental work.

Section 1: Troubleshooting Guide

This section is structured to address specific problems you may encounter during your polymerization experiments with M-MDA.

Q1: My final polymer is exhibiting significant discoloration (e.g., deep yellow, brown, or amber). What is the primary cause, and how can I achieve a lighter-colored product?

A1: Discoloration is one of the most frequent issues when working with aromatic diamines like M-MDA and is almost always linked to oxidative processes.

• Causality & Mechanism: The amine functionalities and the methylene bridge in the M-MDA structure are susceptible to oxidation, especially at elevated temperatures required for polymerization and curing.[1] Exposure to atmospheric oxygen can lead to the formation of chromophoric structures, such as quinone-imines, which are highly colored. Even trace amounts of metallic impurities can catalyze these oxidative reactions. Commercial M-MDA, and its parent compound MDA, can appear as a yellow or brown solid due to this oxidation upon exposure to air.[2]

• Diagnostic Steps:

  • Monomer Check: Visually inspect your M-MDA monomer. If it is already significantly discolored, it will likely produce a discolored polymer. Consider purification by recrystallization or sublimation before use.

  • Atmosphere Control: Run a small-scale control reaction under a meticulously maintained inert atmosphere (e.g., high-purity nitrogen or argon) and compare the result to a reaction exposed to air. A significant color difference confirms that oxidation is the culprit.

• Solutions & Preventative Measures:

  • Inert Atmosphere is Critical: The most effective preventative measure is to conduct the entire polymerization process under a strict inert atmosphere. This includes degassing all solvents and ensuring the reaction vessel is thoroughly purged before and during the reaction.

  • Solvent Purity: Use high-purity, anhydrous, and peroxide-free solvents. Peroxides can initiate oxidation cascades.

  • Temperature Management: While high temperatures are often necessary for imidization, avoid unnecessarily high temperatures or prolonged reaction times, which can accelerate degradation.

  • Antioxidants: In some formulations, particularly for epoxy resins, the inclusion of a small amount of an antioxidant (e.g., hindered phenols) can be beneficial. This must be tested to ensure it does not interfere with the polymerization kinetics.

Q2: The molecular weight of my polymer is consistently lower than expected, leading to brittle films or poor mechanical properties. What are the likely causes?

A2: Achieving a high molecular weight is fundamental for good mechanical properties. Low molecular weight is typically a result of three main factors: incorrect stoichiometry, chain-terminating impurities, or incomplete reaction.

• Causality & Mechanism: Step-growth polymerization, the mechanism for producing polyimides, is exquisitely sensitive to the stoichiometric balance of the reacting monomers (e.g., diamine and dianhydride). Any deviation from a 1:1 molar ratio will limit the degree of polymerization. Furthermore, monofunctional impurities present in either monomer will act as "chain cappers," terminating polymer growth prematurely.

• Diagnostic Steps:

  • Purity Analysis: The purity of your M-MDA and co-monomer(s) is paramount. Use techniques like HPLC, GC-MS, or NMR to quantify the purity and identify any potential monofunctional impurities. The synthesis of MDA, the precursor to M-MDA, can result in various isomers and related byproducts.[3][4]

  • Stoichiometry Verification: Double-check all calculations for monomer molar ratios. Ensure that weighing is done accurately, accounting for the purity of the reagents.

  • Reaction Monitoring: Track the progress of the reaction. For polyimides, this can be done by monitoring the viscosity of the poly(amic acid) precursor solution. A plateau in viscosity at a low level suggests a problem.

• Solutions & Preventative Measures:

  • Monomer Purification: If impurities are detected, purify the M-MDA and co-monomers. Recrystallization is often effective for solid diamines.

  • Precise Stoichiometry: Weigh monomers with high precision. For poly(amic acid) synthesis, it is common practice to dissolve the diamine first before slowly adding the solid dianhydride to ensure a homogeneous reaction.

  • Optimize Reaction Conditions: Ensure the reaction temperature and time are sufficient for the polymerization to go to completion. For polyimide synthesis, the initial formation of the poly(amic acid) is typically done at lower temperatures (0-25 °C) before thermal or chemical imidization.[5]

Q3: My polymer solution gelled or became insoluble during the reaction, well before I expected it. What causes this premature cross-linking?

A3: Unintended gelation is a sign of cross-linking, which occurs when polymer chains become chemically linked together, forming a three-dimensional network. This is often caused by impurities or side reactions that create more than two reactive sites per monomer.

• Causality & Mechanism: While M-MDA is a difunctional monomer, impurities or side reactions can introduce additional reactivity.

  • Trifunctional Impurities: The industrial synthesis of MDA often produces a mixture that includes polynuclear amines (tri-amines, etc.).[6] If these are present in your M-MDA starting material, they will act as cross-linking points.

  • Side Reactions at the Methylene Bridge: Under harsh acidic or high-temperature conditions, the methylene bridge itself can become a reactive site, potentially leading to branching.[3]

  • Oxidative Coupling: Severe oxidation can sometimes lead to coupling reactions between polymer chains.

• Diagnostic Steps:

  • Re-evaluate Monomer Purity: Focus on identifying tri-functional or higher-functionality impurities in your starting materials.

  • Review Reaction Conditions: Assess if the reaction temperature was too high or if highly acidic or basic conditions were present that could have activated unintended reactive sites.

• Solutions & Preventative Measures:

  • High-Purity Monomers: Use monomer-grade M-MDA with specified low levels of polynuclear amines.

  • Controlled Reaction Conditions: Maintain careful control over temperature and pH. Avoid excessively high temperatures that might promote side reactions at the polymer backbone.

  • Solids Content: In solution polymerization, working at a lower solids concentration can sometimes delay the onset of gelation, giving you a wider processing window.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: What are the most common impurities in technical-grade M-MDA, and how do they specifically impact polymerization?

The synthesis of M-MDA typically starts from 4,4'-methylenedianiline (MDA), which itself is produced from aniline and formaldehyde.[2] Impurities can therefore originate from both steps.

Impurity	Potential Source	Impact on Polymerization
Unreacted MDA	Incomplete N-methylation of MDA	Changes reactivity; can create compositional heterogeneity in the polymer backbone.
Over-methylated species	N,N'-Dimethyl-4,4'-methylenedianiline	Acts as an inert diluent, disrupting stoichiometry and plasticizing the final polymer.
Ortho/Para Isomers (e.g., 2,4'-MDA)	Side reactions during MDA synthesis[3][4]	Introduces kinks in the polymer chain, disrupting packing and potentially lowering the glass transition temperature (Tg).[7]
Polynuclear Amines	Oligomerization during MDA synthesis	Acts as a cross-linking agent, leading to gelation and insolubility.[6]
Residual Aniline	Incomplete reaction during MDA synthesis	Acts as a chain terminator, severely limiting molecular weight.
Oxidation Products	Exposure to air/light during storage	Causes discoloration; can potentially interfere with reaction kinetics.[1]

FAQ 2: How does the N-methyl group on M-MDA influence its reactivity compared to standard MDA?

The N-methyl group has two primary effects:

• Steric Hindrance: The methyl group provides some steric bulk around the reactive amine group. This can slightly decrease the reactivity of M-MDA compared to the unsubstituted MDA. This effect can be beneficial, as it can slow down overly rapid, exothermic reactions (e.g., with epoxy resins), providing a longer pot life and better process control.[8]

• Electronic Effect: The methyl group is weakly electron-donating. This increases the electron density on the nitrogen atom, making the amine slightly more nucleophilic. This electronic effect counteracts the steric hindrance to some extent.

The net result is that M-MDA's reactivity is comparable to, but often slightly more controlled than, that of MDA. The primary advantage is the alteration of the final polymer's properties; replacing an N-H bond with an N-CH₃ bond removes a site for hydrogen bonding, which can lower the polymer's Tg and increase its solubility in organic solvents.

FAQ 3: What is the mechanism of oxidative degradation in M-MDA, and how can it be minimized?

Oxidative degradation is a radical-initiated process.

Minimization Strategies:

• Storage: Store M-MDA in a cool, dark place under an inert atmosphere (e.g., in an amber bottle inside a nitrogen-filled glovebox or desiccator).

• Handling: Minimize exposure to air and light during weighing and transfer.

• Process Control: As detailed in Q1, use deoxygenated solvents and maintain a robust inert atmosphere throughout the reaction.

Section 3: Protocols & Methodologies

Protocol 1: Monomer Purity Assessment by Reverse-Phase HPLC

This protocol provides a general method for assessing the purity of M-MDA and detecting less polar impurities.

• 1. Reagents & Equipment

  • HPLC system with a UV detector (set to 254 nm)

  • C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

  • M-MDA sample

  • Acetonitrile (HPLC grade)

  • Ultrapure water (HPLC grade)

  • 0.1% Trifluoroacetic acid (TFA) (optional, as a mobile phase modifier)

• 2. Procedure

  • Sample Preparation: Accurately prepare a ~1 mg/mL solution of M-MDA in acetonitrile. Filter the solution through a 0.45 µm syringe filter.

  • Mobile Phase: Prepare Mobile Phase A: Water (with 0.1% TFA if needed) and Mobile Phase B: Acetonitrile (with 0.1% TFA if needed).

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • Gradient: Start with 30% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Analysis: The peak corresponding to M-MDA should be the major peak. Integrate all peaks. The purity can be estimated by the area percentage of the main peak. Impurities like aniline will elute earlier (more polar), while polynuclear species may elute later (less polar/larger).

Protocol 2: General Optimized Polymerization for a Model M-MDA-based Polyimide

This protocol describes the synthesis of a poly(amic acid) precursor followed by thermal imidization. (Caution: Handle all reagents in a fume hood with appropriate personal protective equipment).

• 1. Reagents & Equipment

  • M-MDA (high purity)

  • Aromatic dianhydride (e.g., Pyromellitic dianhydride, PMDA), sublimed

  • N-Methyl-2-pyrrolidone (NMP), anhydrous grade

  • Three-neck round-bottom flask with mechanical stirrer, nitrogen inlet, and drying tube

  • Ice bath

• 2. Procedure

  • Setup: Assemble the glassware and dry thoroughly in an oven. Allow to cool to room temperature under a stream of dry nitrogen.

  • Diamine Dissolution: In the reaction flask, add M-MDA and anhydrous NMP to achieve a final solids concentration of 15-20% (w/w). Stir under a positive pressure of nitrogen until the M-MDA is fully dissolved.

  • Poly(amic acid) Formation: Cool the solution to 0-5 °C using an ice bath. Slowly add the dianhydride (in a 1.00:1.00 molar ratio with M-MDA) in small portions over 30-60 minutes. A slow, controlled addition is crucial to manage the exotherm and prevent localized high concentrations.

  • Polymerization: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 12-24 hours. The solution viscosity will increase significantly.

  • Film Casting & Curing: Cast the viscous poly(amic acid) solution onto a glass plate. Place the plate in a vacuum or forced-air oven.

  • Thermal Imidization: Cure the film using a staged heating program, for example: 80°C for 1 hour, 150°C for 1 hour, 200°C for 1 hour, and finally 250-300°C for 1 hour. This gradual process allows for solvent removal and water elimination without creating voids or defects.[5]

Section 4: References

• Wikipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• Gao, H., et al. (2018). Full N,N-Methylation of 4,4′-Methylenedianiline with Dimethyl Carbonate: A Feasible Access to 4,4′-Methylene bis(N,N-Dimethylaniline). Journal of Chemistry, 2018, 4627903. Available at: [Link]

• Palmese, G. R., et al. (2019). Alternative monomers for 4,4′‐methylenedianiline in thermosetting epoxy resins. Journal of Applied Polymer Science, 137(19), 48707. Available at: [Link]

• Ispas, A., et al. (2019). An Ab Initio Investigation of the 4,4′-Methlylene Diphenyl Diamine (4,4′-MDA) Formation from the Reaction of Aniline with Formaldehyde. International Journal of Molecular Sciences, 20(5), 1069. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). 4,4'-Methylenedianiline (MDA). Retrieved from [Link]

• Li, J., & Ma, X. (2012). Thermodynamic analysis on synthesis of 4, 4-methylenedianiline by reaction of aniline and formaldehyde. Advanced Materials Research, 554-556, 1165-1168. Available at: [Link]

• Semprebon, C., et al. (2020). Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. Journal of Applied Polymer Science, 137(19). Available at: [Link]

• Butt, A., et al. (2015). 4,4'-methylenedianiline-induced hepatotoxicity is modified by N-acetyltransferase 2 (NAT2) acetylator polymorphism in the rat. Toxicology, 337, 53-64. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Toxicological Profile for 4,4'-Methylenedianiline. Available at: [Link]

• Shulyatev, D. D., et al. (2023). Synthesis of Halogen-Containing Methylenedianiline Derivatives as Curing Agents for Epoxy Resins and Evaluation of Mechanical Properties of Their Carbon-Fiber-Reinforced Polymers. Polymers, 15(23), 4596. Available at: [Link]

• European Chemicals Bureau. (2001). European Union Risk Assessment Report: 4,4'-Methylenedianiline. Available at: [Link]

• National Aeronautics and Space Administration (NASA). (1971). The synthesis of a novel polyimide precursor. NTRS. Available at: [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. 4,4'-Methylenedianiline - Wikipedia [en.wikipedia.org]
• 3. An Ab Initio Investigation of the 4,4′-Methlylene Diphenyl Diamine (4,4′-MDA) Formation from the Reaction of Aniline with Formaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. researchwithrowan.com [researchwithrowan.com]
• 8. mdpi.com [mdpi.com]

Optimizing catalyst concentration for N-Methyl-4,4'-methylenedianiline synthesis

Welcome to the technical support center for the synthesis of N-Methyl-4,4'-methylenedianiline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. We will move beyond simple protocols to explore the causality behind experimental choices, ensuring a robust and reproducible process.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the catalytic synthesis of N-Methyl-4,4'-methylenedianiline, providing foundational knowledge for process optimization.

Q1: What are the most common catalytic systems for the N-methylation of 4,4'-methylenedianiline (MDA)?

A1: The N-methylation of MDA is typically achieved through reductive amination of formaldehyde or by direct alkylation with a methylating agent. The choice of catalyst is critical and depends on the chosen synthetic route. Common catalytic systems include:

• Precious Metal Catalysts: Palladium (Pd), Platinum (Pt), and Ruthenium (Ru) on various supports (e.g., carbon, alumina) are highly effective for the reductive amination route. They offer high activity and selectivity under relatively mild conditions.

• Raney Nickel: This is a cost-effective alternative to precious metal catalysts for reductive amination, though it may require higher temperatures and pressures.

• Copper-Based Catalysts: Copper chromite and other copper-containing catalysts have been shown to be effective for the N-alkylation of aromatic amines with alcohols.

• Phase Transfer Catalysts (PTCs): In reaction systems involving immiscible phases, such as using dimethyl sulfate or methyl iodide as the methylating agent in the presence of an aqueous base, PTCs like quaternary ammonium salts can significantly enhance the reaction rate.

Q2: How does catalyst concentration impact the yield and selectivity of N-Methyl-4,4'-methylenedianiline?

A2: Catalyst concentration, or loading, is a critical parameter that directly influences reaction kinetics and selectivity.

• Impact on Reaction Rate: Generally, increasing the catalyst concentration will increase the reaction rate up to a certain point. This is because a higher concentration of catalyst provides more active sites for the reactants to interact. However, beyond an optimal concentration, the reaction rate may plateau as it becomes limited by other factors such as mass transfer or the concentration of reactants.

• Impact on Selectivity: The concentration of the catalyst can influence the product distribution, particularly the ratio of mono-methylated to di-methylated product (N,N'-Dimethyl-4,4'-methylenedianiline). At very high catalyst loadings, the reaction may proceed too quickly, leading to over-methylation and a decrease in the selectivity for the desired mono-methylated product. Conversely, a catalyst concentration that is too low may result in incomplete conversion of the starting material.

Q3: What are the primary side reactions to consider during the N-methylation of MDA?

A3: The primary side reaction of concern is the formation of the di-methylated product, N,N'-Dimethyl-4,4'-methylenedianiline. Other potential side reactions include:

• Polymerization: Under certain conditions, especially at high temperatures, MDA and formaldehyde can polymerize.

• Decomposition: The catalyst or reactants may decompose at elevated temperatures, leading to impurities and reduced yield.

• By-product formation from the methylating agent: For example, when using formaldehyde, the Cannizzaro reaction can occur in the presence of a strong base, leading to the formation of methanol and formic acid.

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of N-Methyl-4,4'-methylenedianiline.

Problem 1: Low Yield of N-Methyl-4,4'-methylenedianiline

Possible Causes and Solutions

Possible Cause	Diagnostic Check	Recommended Solution
Insufficient Catalyst Activity	Analyze a sample of the reaction mixture by HPLC or GC-MS to determine the conversion of the starting material.	- Increase Catalyst Loading: Incrementally increase the catalyst concentration in subsequent experiments. - Check Catalyst Quality: Ensure the catalyst has not been deactivated by improper storage or handling. Use a fresh batch of catalyst.
Sub-optimal Reaction Temperature	Monitor the internal reaction temperature throughout the experiment.	Adjust the temperature based on literature precedent or empirical optimization. Lower temperatures may favor selectivity but require longer reaction times, while higher temperatures can increase the rate but may lead to side reactions.
Poor Mass Transfer	Observe the mixing of the reaction. Is the catalyst well-suspended?	Increase the stirring speed to ensure efficient mixing and contact between the reactants and the catalyst.
Presence of Catalyst Poisons	Analyze the starting materials for impurities, particularly sulfur or halogenated compounds.	Purify the starting materials and solvents to remove any potential catalyst poisons.

Problem 2: Poor Selectivity (High levels of N,N'-Dimethyl-4,4'-methylenedianiline)

Possible Causes and Solutions

Possible Cause	Diagnostic Check	Recommended Solution
Excessive Catalyst Concentration	Review the catalyst loading used in the experiment.	Reduce the catalyst concentration. This will slow down the reaction rate and may provide a larger window to stop the reaction after the formation of the mono-methylated product.
High Reaction Temperature	Review the reaction temperature profile.	Lower the reaction temperature. Higher temperatures can accelerate the second methylation step, leading to the di-methylated product.
Incorrect Stoichiometry of Methylating Agent	Verify the amount of methylating agent added.	Carefully control the stoichiometry of the methylating agent to be as close to 1:1 with the amine as possible. A slight excess may be needed to drive the reaction to completion, but a large excess will promote di-methylation.

Section 3: Experimental Protocols and Visualizations

Illustrative Experimental Workflow: Reductive Amination of MDA with Formaldehyde

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

• Reactor Setup: In a suitable reactor, charge 4,4'-methylenedianiline and a solvent (e.g., methanol).

• Catalyst Addition: Add the chosen catalyst (e.g., 5% Pd/C) under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading should be optimized, starting from a literature-recommended value.

• Reaction Initiation: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 50-80 °C).

• Addition of Methylating Agent: Slowly add a stoichiometric amount of formaldehyde solution to the reaction mixture.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure.

• Reaction Monitoring: Monitor the progress of the reaction by taking periodic samples and analyzing them by HPLC or GC-MS.

• Work-up: Once the reaction is complete, cool the reactor, filter off the catalyst, and remove the solvent under reduced pressure. The crude product can then be purified by crystallization or chromatography.

Visualizing the N-Methylation Pathway

Caption: Reaction pathway for the N-methylation of MDA.

Troubleshooting Logic Flow

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Process for the N-alkylation of aromatic amines. (1983). United States Patent No. US4404401A.

Technical Support Center: Mitigating Yellowing in N-Methyl-4,4'-methylenedianiline (M-MDI) Cured Polymers

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development working with N-Methyl-4,4'-methylenedianiline (M-MDI) cured polymers. This guide is designed to provide in-depth technical insights and practical troubleshooting advice to address the common challenge of yellowing in these polymer systems. As your partner in innovation, we aim to equip you with the knowledge to not only solve experimental issues but also to proactively enhance the color stability of your materials.

Understanding the Yellowing Phenomenon in M-MDI Cured Polymers

Yellowing in polymers cured with aromatic amines like N-Methyl-4,4'-methylenedianiline is a complex issue stemming from the chemical nature of the curing agent and its interaction with environmental factors.[1][2] The primary drivers of discoloration are thermo-oxidative degradation and photo-oxidation, which lead to the formation of chromophores—molecular structures that absorb light in the visible spectrum, resulting in a yellow appearance.[3]

The aromatic amine structure in M-MDI, while providing excellent thermal and mechanical properties, is also susceptible to oxidation.[2] This process can be initiated or accelerated by exposure to heat and ultraviolet (UV) radiation. The degradation process involves the formation of radical species that react with oxygen to create chromophoric structures such as quinones and carbonyl groups.[3] While M-MDI is a colorless to pale yellow solid in its pure form, its degradation products can impart a significant yellow hue to the final polymer.[4][5]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific yellowing issues you might encounter during your experiments, providing a systematic approach to diagnosis and resolution.

Q1: My polymer turned yellow immediately after curing. What are the likely causes?

Immediate discoloration upon curing is often related to thermal oxidation, impurities in the raw materials, or an improper curing schedule.

• Excessive Curing Temperature: High temperatures can accelerate the oxidation of the aromatic amine curing agent, leading to the rapid formation of chromophores.[3] Review your curing protocol and consider a lower temperature for a longer duration.

• Impure M-MDI: The presence of impurities from the synthesis of M-MDI can act as catalysts for degradation reactions. Ensure you are using a high-purity grade of M-MDI.

• Oxygen-Rich Curing Environment: Curing in the presence of excess oxygen can promote oxidation. If feasible, consider curing in an inert atmosphere, such as nitrogen, to minimize this effect.[6]

Q2: My polymer was initially clear but has yellowed over time when exposed to laboratory lighting. How can I prevent this?

This delayed yellowing is a classic sign of photo-oxidation, where UV radiation from ambient light sources triggers degradation.

• Incorporate UV Stabilizers: The most effective countermeasure is the addition of a UV stabilization package to your polymer formulation. This typically includes a UV absorber and a Hindered Amine Light Stabilizer (HALS).

  • UV Absorbers (e.g., Benzotriazoles): These molecules absorb harmful UV radiation and dissipate it as heat, preventing it from reaching the polymer backbone.[7][8]

  • Hindered Amine Light Stabilizers (HALS): HALS are radical scavengers. They do not absorb UV light but interrupt the degradation cycle by neutralizing free radicals formed during photo-oxidation.[9][10][11] HALS are particularly effective for long-term stability as they are regenerative.[9][11]

• Control Lighting Conditions: If possible, store and handle the cured polymer in an environment with filtered or low-UV lighting.

Q3: I've added an antioxidant, but my polymer is still yellowing. What could be the issue?

While antioxidants are crucial, their effectiveness depends on the type, concentration, and synergy with other additives.

• Incorrect Antioxidant Type: For M-MDI cured systems, a combination of a primary antioxidant (radical scavenger, e.g., hindered phenols) and a secondary antioxidant (peroxide decomposer, e.g., phosphites or thioesters) is often more effective than a single type.[2] Aromatic amines themselves can act as antioxidants to some extent, but their degradation products can be colored.[1][2]

• Insufficient Concentration: Ensure the antioxidant is used at the recommended loading level. Too low a concentration will provide inadequate protection.

• Antioxidant Depletion: Antioxidants are consumed over time. For applications requiring long-term stability, a robust stabilization package is necessary.

• Interaction with Other Additives: Some additives can have antagonistic effects. Review your entire formulation for potential incompatibilities.

Q4: Does the post-curing process affect the color stability of my polymer?

Yes, the post-curing schedule can significantly influence the final color and long-term stability of the polymer.

• Benefits of Post-Curing: A proper post-cure can enhance the crosslink density, which can improve the overall stability of the polymer network. This can lead to better resistance to environmental degradation factors.

• Risks of Improper Post-Curing: Excessive temperature or duration during post-curing can lead to thermal degradation and immediate yellowing.[12] It is crucial to optimize the post-curing parameters to maximize mechanical properties without compromising color. Recent studies on 3D-printed resins have shown that post-curing can initially increase yellowing, but ultimately leads to better long-term color stability.[13][14][15]

Preventative Strategies for Enhanced Color Stability

Proactive measures during formulation and processing are key to minimizing yellowing.

Material Selection and Formulation

Strategy	Rationale	Key Considerations
High-Purity M-MDI	Reduces the presence of impurities that can catalyze degradation.	Source from a reputable supplier with a detailed certificate of analysis.
Antioxidant Package	A synergistic blend of primary and secondary antioxidants provides comprehensive protection against thermal oxidation.	Hindered phenols for radical scavenging and phosphites/thioesters for peroxide decomposition are a common and effective combination.[2]
UV Stabilization Package	A combination of a UV absorber and a HALS offers broad-spectrum protection against photo-oxidation.	Benzotriazoles are effective UV absorbers, while oligomeric or polymeric HALS offer reduced migration and long-term performance.[7][8][16]

Optimizing Processing Conditions

• Curing Temperature and Time: Employ the lowest possible curing temperature that achieves the desired degree of cure within a reasonable timeframe. Step-curing protocols can be beneficial.

• Curing Atmosphere: When feasible, curing in a nitrogen or other inert atmosphere can significantly reduce oxidation and subsequent yellowing.[6]

• Post-Curing: Carefully control the temperature and duration of the post-cure to avoid thermal degradation. The goal is to complete the crosslinking without inducing discoloration.

Testing and Validation Protocols

Quantitative assessment of yellowing is essential for quality control and the evaluation of anti-yellowing strategies.

Color Measurement: Yellowness Index (YI)

The Yellowness Index is a standard metric used to quantify the degree of yellowness in a material.[17][18][19][20]

Standard Test Method: ASTM D1925 - Standard Test Method for Yellowness Index of Plastics.[17][18][19][20]

Experimental Protocol:

• Sample Preparation: Prepare flat, uniform polymer samples of a consistent thickness. The surface should be clean and free of defects.

• Instrumentation: Use a spectrophotometer or a tristimulus colorimeter.

• Calibration: Calibrate the instrument according to the manufacturer's instructions, typically using a white standard.

• Measurement: Measure the tristimulus values (X, Y, Z) of the sample.

• Calculation: Calculate the Yellowness Index using the formula specified in ASTM D1925:

  • YI = [100 * (1.28X - 1.06Z)] / Y

Accelerated Aging

Accelerated aging tests are used to simulate the long-term effects of environmental exposure in a shorter timeframe.

Standard Test Method: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials.[21][22][23][24][25]

Experimental Protocol:

• Sample Preparation: Prepare replicate samples of your polymer formulation, including a control group without any anti-yellowing additives and experimental groups with different stabilization packages.

• Exposure Cycle: Program the accelerated weathering chamber to a suitable cycle of UV exposure and condensation. A common cycle involves 8 hours of UV-A exposure at 60°C followed by 4 hours of condensation at 50°C.

• Evaluation: Periodically remove samples from the chamber (e.g., at 250, 500, 1000, and 2000 hours) and measure the Yellowness Index (ASTM D1925) and any other relevant properties (e.g., gloss, mechanical strength).

• Data Analysis: Plot the change in Yellowness Index (ΔYI) over time for each formulation to compare the effectiveness of the different stabilization strategies.

Visualizing the Path to Color Stability

Degradation and Mitigation Pathway

Caption: The degradation and mitigation pathway for yellowing in M-MDI cured polymers.

Troubleshooting Workflow

Caption: A workflow for troubleshooting yellowing in M-MDI cured polymers.

References

• ASTM D1925-70(2018), Standard Test Method for Yellowness Index of Plastics, ASTM International, West Conshohocken, PA, 2018, .

• MaTestLab. (2025, June 26). ASTM D1925 Standard Test Method for Yellowness Index of Plastics. MaTestLab. Retrieved from [Link]

• labCognition. (n.d.). Yellowness Index. labCognition Online Help. Retrieved from [Link]

• Colour Science. (n.d.). colour.colorimetry.yellowness_ASTMD1925. Colour 0.4.6 documentation. Retrieved from [Link]

• 3NH. (2024, November 6). Yellowness index measurement method. 3NH. Retrieved from [Link]

• Q-Lab. (n.d.). ASTM G154. Q-Lab. Retrieved from [Link]

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• Element Materials Technology. (2024, April 25). ASTM G154 and ASTM G155 Explained. Element Materials Technology. Retrieved from [Link]

• Coetzee, P. (2021, July 14). Why do Epoxy Resin's yellow? Craft Resin. Retrieved from [Link]

• ICC Evaluation Service, LLC. (n.d.). ASTM G154 - Accelerated Weathering. ICC Evaluation Service, LLC. Retrieved from [Link]

• LIB Industry. (2024, December 11). What is ASTM G154 test method?. LIB Industry. Retrieved from [Link]

• EUROLAB. (n.d.). ISO 7724-2 Paints and Varnishes - Colorimetry - Standard Test for Color Measurement. EUROLAB. Retrieved from [Link]

• Al-Malaika, S., & Rani, P. (2022). A Brief Evaluation of Antioxidants, Antistatics, and Plasticizers Additives from Natural Sources for Polymers Formulation. Polymers, 14(19), 4198. [Link]

• Kuriakose, J., & Jose, T. (2018). Synthesis, characterization, and performance evaluation of polymeric hindered amine light stabilizers (HALS) in EPDM. Journal of Applied Polymer Science, 135(24), 46348.

• Tintoll. (n.d.). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. Tintoll. Retrieved from [Link]

• International Organization for Standardization. (1984). ISO 7724-1:1984 Paints and varnishes — Colorimetry — Part 1: Principles. ISO. Retrieved from [Link]

• Vulic, I. (2023). New Breakthroughs in Hindered Amine Light Stabilizer Performance. ResearchGate. Retrieved from [Link]

• 3M. (n.d.). The Influence of Polymer Process Additives (PPAs) and Hindered Amine Light Stabilizer (HALS) Combinations in. 3M. Retrieved from [Link]

• iTeh Standards. (n.d.). ISO 7724-1:1984 - Paints and varnishes - Colorimetry - Part 1: Principles. iTeh Standards. Retrieved from [Link]

• Kim, H. J., Lee, J. H., & Kim, C. W. (2025). Effects of Post-Curing Duration on Color Changes in 3D-Printed Fixed Polymeric Restorations of Varying Thicknesses. The International journal of prosthodontics. Advance online publication. [Link]

• Partners in Chemicals. (2021, October 21). Omnistab Benzotriazole UV absorbers. Partners in Chemicals. Retrieved from [Link]

• 3V Sigma USA. (2025, October 10). The Role of Hindered Amine Light Stabilizers (HALS) in Polymer Durability. 3V Sigma USA. Retrieved from [Link]

• Schneider, L. F. J., et al. (2025). Post-curing strategies for enhanced polymerization and color stability in 3D-printed composite crowns. Journal of the mechanical behavior of biomedical materials, 161, 107235. [Link]

• Cohen, S. R., & Claman, D. L. (1985). Yellow staining caused by 4,4'-methylenedianiline exposure. Occurrence among molded plastics workers. Archives of dermatology, 121(8), 1022–1027. [Link]

• Johnson, K. L., & Johnson, D. W. (2016). Yellowing in Automotive Clearcoats. SAE International. [Link]

• Lee, D., & Lee, J. H. (2022). Effect of post-curing time on the color stability and related properties of a tooth-colored 3D-printed resin material. Journal of the mechanical behavior of biomedical materials, 126, 104993. [Link]

• Marturano, V., et al. (2022). Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. Polymers, 14(19), 4198. [Link]

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• Allred, A. (2021). Evaluating Plant Uptake of 4,4'-Methylenedianiline. DigitalCommons@USU. Retrieved from [Link]

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• Partners in Chemicals. (2020, December 15). “Gorgeous modification” of Benzotriazole UV absorber. Partners in Chemicals. Retrieved from [Link]

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• Lee, D., & Lee, J. H. (2022). Effect of post-curing time on the color stability and related properties of a tooth-colored 3D-printed resin material. ResearchGate. Retrieved from [Link]

• Goral, M., et al. (2021). Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation. Molecules, 26(16), 4987. [Link]

• Alam, S., & Al-Sehemi, A. G. (2012). Synthesis, characterization and thermal oxidative stability of rigid epoxy polymers cured from aromatic mono- and di-amines. ResearchGate. Retrieved from [Link]

• Alam, S., & Al-Sehemi, A. G. (2012). Synthesis, characterization and thermal oxidative stability of rigid epoxy polymers cured from aromatic mono- and di-amines. Semantic Scholar. Retrieved from [Link]

• Kim, J. H., et al. (2024). Influence of Post-Curing in Nitrogen-Saturated Condition on the Degree of Conversion and Color Stability of 3D-Printed Resin Crowns. Materials, 17(5), 1189. [Link]

• Agency for Toxic Substances and Disease Registry. (1998). Toxicological Profile for methylenedianiline. ATSDR. Retrieved from [Link]

• Palmese, G. R., & Stanzione, J. F. (2019). Alternative monomers for 4,4′‐methylenedianiline in thermosetting epoxy resins. ResearchGate. Retrieved from [Link]

• Palmese, G. R., & Stanzione, J. F. (2020). Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. Journal of Applied Polymer Science, 137(20), 48707. [Link]

• U.S. Environmental Protection Agency. (2000). 4,4'-Methylenedianiline (MDA). EPA. Retrieved from [Link]

• Shulyak, I., et al. (2023). Synthesis of Halogen-Containing Methylenedianiline Derivatives as Curing Agents for Epoxy Resins and Evaluation of Mechanical Properties of Their Carbon-Fiber-Reinforced Polymers. Polymers, 15(18), 3794. [Link]

• Simon, S. L., & Gillham, J. K. (1993). Cure kinetics of epoxy resins and aromatic diamines. Journal of Applied Polymer Science, 47(3), 461-485.

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• 13. Post-curing strategies for enhanced polymerization and color stability in 3D-printed composite crowns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of post-curing time on the color stability and related properties of a tooth-colored 3D-printed resin material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis, characterization, and performance evaluation of polymeric hindered amine light stabilizers (HALS) in EPDM | CSIR-NCL Library, Pune [library.ncl.res.in]
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• 19. Yellowness Index | labCognition Online Help [docs.labcognition.com]
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• 23. ASTM G154 and ASTM G155 Explained [element.com]
• 24. ASTM G154 - Accelerated Weathering - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 25. What is ASTM G154 test method? - LIB industry [lib-chamber.com]

Technical Support Center: N-Methyl-4,4'-methylenedianiline (MNDA) HPLC Analysis

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of N-Methyl-4,4'-methylenedianiline (MNDA). This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic analysis of this compound. The guidance provided herein is rooted in fundamental chromatographic principles and extensive field experience.

Introduction to MNDA and its Chromatographic Behavior

N-Methyl-4,4'-methylenedianiline is an aromatic amine, a class of compounds that can present unique challenges in reversed-phase HPLC.[1][2] Due to the presence of amine functional groups, MNDA is basic and prone to strong interactions with residual silanol groups on the surface of silica-based stationary phases.[3][4][5] This can lead to common issues such as peak tailing, which complicates accurate quantification.[3][4][5] Understanding these potential interactions is the first step in developing a robust and reliable analytical method.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific problems in a question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Peak Shape Problems

Question 1: My MNDA peak is exhibiting significant tailing. What are the primary causes and how can I fix it?

Peak tailing for basic compounds like MNDA is one of the most frequent issues in reversed-phase HPLC.[4][6] It is typically characterized by an asymmetry factor greater than 1.2.[4]

Underlying Causes:

• Secondary Silanol Interactions: The primary cause is often the interaction between the basic amine groups of MNDA and acidic, ionized silanol groups (Si-OH) on the silica surface of the column packing.[3][4][5][7] These secondary interactions lead to a mixed-mode retention mechanism, where some analyte molecules are retained longer, resulting in a "tail."[4][5]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of MNDA, a mixed population of ionized and non-ionized MNDA molecules can exist, leading to peak distortion.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak asymmetry.[6]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can disrupt the sample band, and degradation of the stationary phase can expose more active silanol sites.[4]

Troubleshooting Workflow:

A troubleshooting workflow for peak tailing.

Solutions:

• Mobile Phase pH Adjustment: A primary strategy is to lower the mobile phase pH to a range of 2.5-3.5 using an acid like formic acid or phosphoric acid. At this low pH, the silanol groups are protonated (Si-OH) and less likely to interact with the protonated MNDA, minimizing secondary interactions.[4][7][8]

• Use of a Highly Deactivated Column: Employ a modern, high-purity silica column that has been thoroughly end-capped.[4][7] End-capping chemically bonds a small silane molecule to the residual silanols, effectively shielding them from interaction with basic analytes.[4]

• Mobile Phase Additives: Incorporate a competing base, such as triethylamine (TEA), into the mobile phase at a low concentration (e.g., 10-25 mM).[6][8] TEA will preferentially interact with the active silanol sites, masking them from MNDA.

• Reduce Sample Load: Dilute the sample to confirm if the issue is due to mass overload.[6]

• Column Flushing and Replacement: If the above steps fail, the column may be contaminated or have a void at the inlet.[4] Follow the manufacturer's instructions for cleaning or, if necessary, replace the column.[4][6]

Baseline Issues

Question 2: I'm observing "ghost peaks" in my chromatogram, especially during a gradient run, even with no injection. What could be the source?

Ghost peaks are extraneous peaks that appear in a chromatogram and do not originate from the injected sample.[9][10][11][12] They are a common nuisance in gradient elution.[9][10][11][12]

Underlying Causes:

• Contaminated Mobile Phase: Impurities in the mobile phase, particularly in the weaker solvent (often water), can accumulate on the column at the start of the gradient and then elute as the organic solvent concentration increases.[9][10][11] This is a very common cause of ghost peaks.[9]

• System Contamination: Contaminants can leach from various parts of the HPLC system, including tubing, seals, and the autosampler needle seat, as the mobile phase composition changes.[10][11]

• Sample Carryover: Residual sample from a previous injection can be adsorbed within the injector or on the outside of the needle and elute in a subsequent run.[11]

• Bacterial Growth: Water used for the mobile phase can be a breeding ground for bacteria, which produce UV-active compounds that can appear as ghost peaks.[10]

Solutions:

• Use High-Purity Solvents and Additives: Always use HPLC-grade solvents and freshly prepared mobile phases.[10][13]

• Identify the Source:

  • Run a blank gradient (no injection) to confirm the peaks are not from the sample.[9][14]

  • To isolate the source, replace each component of the mobile phase with a fresh, high-purity batch one at a time and re-run the blank gradient.

  • If the ghost peaks persist, the contamination is likely within the HPLC system itself.

• System Cleaning: Regularly flush the HPLC system, including the injector and detector, with a strong solvent like isopropanol to remove accumulated contaminants.[15]

• Proper Maintenance: Ensure regular maintenance of water purification systems and clean mobile phase reservoirs to prevent bacterial growth.[10]

Question 3: My baseline is drifting or noisy. How can I stabilize it?

Baseline drift is a gradual, unintended change in the detector signal over time, while noise refers to rapid, random fluctuations.[16][17] Both can compromise the accuracy of integration and the limit of detection.[16]

Underlying Causes of Drift:

• Temperature Fluctuations: Changes in the ambient temperature or inadequate column temperature control can cause the refractive index of the mobile phase to change, leading to baseline drift, especially with UV detectors.[14][16][17]

• Incomplete Column Equilibration: The column requires sufficient time to equilibrate with the mobile phase. If a run is started before the column is fully equilibrated, the baseline will drift.

• Mobile Phase Composition Changes: Inconsistent mobile phase composition, either due to poor mixing or evaporation of a volatile component, can cause drift.[16]

• Column Bleed: Degradation of the stationary phase can lead to "bleeding," where bonded phase molecules elute from the column, causing a rising baseline.

Underlying Causes of Noise:

• Air Bubbles: Air bubbles in the pump or detector cell are a common cause of baseline noise.[14][18]

• Pump Malfunction: Faulty check valves or pump seals can lead to inconsistent mobile phase delivery and pressure fluctuations, resulting in a noisy baseline.[14]

• Detector Lamp Failure: An aging or failing detector lamp can produce an unstable signal.[15]

Solutions:

Problem	Solution
Baseline Drift	Use a column oven for precise temperature control.[14][16] Ensure the column is equilibrated for a sufficient time (at least 10-20 column volumes). Use freshly prepared, well-mixed mobile phases. If column bleed is suspected, flush the column or replace it.
Baseline Noise	Degas the mobile phase thoroughly using an inline degasser, sonication, or helium sparging.[18] Purge the pump to remove any trapped air bubbles.[18] Perform routine maintenance on the pump, including cleaning or replacing check valves and seals.[14] Check the detector lamp's energy output and replace it if it is low.[15][18]

Method and Column Selection

Question 4: What are the recommended starting conditions for an HPLC method for MNDA?

Developing a robust HPLC method requires careful selection of the column and mobile phase.[19] For an aromatic amine like MNDA, a reversed-phase method is most common.[20]

Recommended Starting Parameters:

Parameter	Recommendation	Rationale
Column	C18 or Phenyl, 3-5 µm particle size, 100-150 mm length.[20][21]	C18 columns provide good hydrophobic retention for aromatic compounds.[20] Phenyl phases can offer alternative selectivity through π-π interactions.[20] Smaller particles improve efficiency.[21]
Mobile Phase A	0.1% Formic Acid in Water	The acid suppresses silanol interactions and ensures consistent protonation of MNDA, leading to better peak shape.[4][7]
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile is a common choice due to its low viscosity and UV transparency. Methanol can offer different selectivity.
Detection	UV Absorbance at ~243 nm or ~289 nm.[22]	MNDA has absorbance maxima at these wavelengths, providing good sensitivity.[22] Electrochemical detection can also be used for higher sensitivity.[23][24]
Flow Rate	1.0 mL/min for a 4.6 mm ID column	A standard flow rate that provides a good balance between analysis time and efficiency.
Column Temp.	30-40 °C	Elevated temperature can improve peak shape and reduce viscosity, but should be controlled for reproducibility.[18]

Experimental Protocol: Initial Method Scouting

• Prepare mobile phase A (0.1% formic acid in HPLC-grade water) and mobile phase B (acetonitrile).

• Install a C18, 4.6 x 150 mm, 5 µm column and equilibrate with 95:5 (A:B) at 1.0 mL/min until a stable baseline is achieved.

• Prepare a standard solution of MNDA in the initial mobile phase composition.

• Inject the standard and run a linear gradient from 5% to 95% B over 20 minutes.

• This initial gradient run will help determine the approximate organic solvent concentration required to elute MNDA, which can then be used to develop an isocratic or optimized gradient method.

References

• Dolan, J. W. (n.d.). Gradient Elution, Part VI: Ghost Peaks. LCGC International. Retrieved from [Link]

• Chrom Tech, Inc. (2023, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Element Lab Solutions. (n.d.). Ghost Peaks in Gradient HPLC. Retrieved from [Link]

• Shimadzu. (n.d.). Causes and Measures for Addressing Ghost Peaks in Reversed Phase HPLC Analysis. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Patsnap. (2023, September 19). How to Troubleshoot HPLC Baseline Drift Issues. Retrieved from [Link]

• Separation Science. (n.d.). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (2023, June 9). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Phenomenex. (2023, July 2). How to Identify Ghost Peaks in U/HPLC. Retrieved from [Link]

• Agilent Technologies. (n.d.). Eliminating Baseline Problems. Retrieved from [Link]

• Letter, W. (2012, August 22). Tailing in HPLC peak. ResearchGate. Retrieved from [Link]

• Williams, S., & Taylor, L. (2003). Ghost peaks in reversed-phase gradient HPLC: A review and update. ResearchGate. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Neue, U. D. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Dolan, J. W. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? Chromatography Online. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for 4,4'-Methylenedianiline. Retrieved from [Link]

• Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems. Retrieved from [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Retrieved from [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Chapter 6: Analytical Methods. In Toxicological Profile for 4,4'-Methylenedianiline. Retrieved from [Link]

• Welch Materials. (2023, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

• Li, Y., et al. (2012). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. Retrieved from [Link]

• Peterson, J. C., et al. (1991). High-performance liquid chromatographic determination of 4,4'-methylenedianiline in human urine. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a method for extraction and determination of 4,4′-methylenedianiline in soils by solid-phase extraction and UPLC-MS-MS. Retrieved from [Link]

• Wikipedia. (n.d.). 4,4'-Methylenedianiline. Retrieved from [Link]

• NIOSH. (1994, August 15). 4,4'-methylenedianiline: METHOD 5029. CDC. Retrieved from [Link]

• Waters Corporation. (2015). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

• Waters Corporation. (n.d.). Stability-Indicating HPLC Method Development. Retrieved from [Link]

• Crawford Scientific. (n.d.). Troubleshooting HPLC. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 4,4'-Methylenedianiline (MDA). Retrieved from [Link]

• PubChem. (n.d.). 4,4-Diaminodiphenylmethane. National Center for Biotechnology Information. Retrieved from [Link]

• Waters Corporation. (n.d.). The Analysis of Primary Aromatic Amines in Ink Using the ACQUITY UPLC H-Class System with the SQ Detector 2 and MassLynx Software. Retrieved from [Link]

• SpectraBase. (n.d.). 4,4'-Methylene dianiline. Wiley. Retrieved from [Link]

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• 2. waters.com [waters.com]
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• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 24. High-performance liquid chromatographic determination of 4,4'-methylenedianiline in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Exotherms in N-Methyl-4,4'-methylenedianiline Curing Reactions

Welcome to the technical support center for handling N-Methyl-4,4'-methylenedianiline (M-MDI) based curing systems. As a high-performance aromatic amine, M-MDI is prized for imparting excellent thermal and mechanical properties to epoxy resins.[1][2] However, the reactivity that yields these desirable properties also generates a significant exothermic reaction. Uncontrolled, this exotherm can compromise material integrity and pose serious safety risks.[3]

This guide is structured to provide researchers, scientists, and drug development professionals with a clear understanding of the underlying principles of exothermic reactions and to offer practical, field-proven solutions to common challenges. We will move from foundational questions to specific troubleshooting scenarios and validated experimental protocols.

Section 1: Frequently Asked Questions - Understanding the Curing Exotherm

This section addresses the fundamental principles governing the exothermic reaction during the curing of epoxy resins with M-MDI.

Q1: What is an exotherm in the context of M-MDI curing, and why does it occur?

A1: An exotherm is the spontaneous release of heat from a chemical reaction.[4] In this specific case, the reaction is between the epoxy groups (oxiranes) of the resin and the amine groups of the M-MDI hardener. The formation of new, more stable covalent bonds during the cross-linking process releases energy in the form of heat. Aromatic amines like M-MDI are highly reactive and are used to create densely cross-linked polymer networks, which results in a substantial heat release.[1][5]

Q2: Why is managing the exotherm so critical for both safety and experimental success?

A2: Managing the exotherm is paramount for several reasons:

• Preventing Thermal Runaway: If the generated heat cannot dissipate faster than it is produced, the reaction temperature will rise. This temperature increase accelerates the reaction rate, which in turn generates even more heat. This dangerous cycle, known as thermal runaway, can lead to foaming, smoking, pressure buildup, and even fire, releasing hazardous decomposition products like nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3][6] In isocyanate systems, which share reactivity principles, overheating can lead to rapid pressure increases from CO2 evolution and container rupture.[7]

• Ensuring Material Integrity: An uncontrolled exotherm can create localized hot spots within the material. If the temperature exceeds the degradation temperature of the polymer, it can cause charring, discoloration, and void formation, leading to compromised mechanical and thermal properties.

• Controlling Internal Stresses: A rapid, high-temperature cure can induce significant internal stresses in the final product as it cools, leading to brittleness, cracking, and poor dimensional stability. A controlled cure allows for a more uniform and stable polymer network.[4]

• Health and Safety: M-MDI (also known as 4,4'-Methylenedianiline or MDA) is a hazardous substance, classified as a potential carcinogen and liver toxicant.[6][8][9] A thermal runaway can vaporize unreacted monomers, increasing the risk of inhalation exposure.[10] Always handle M-MDI with appropriate personal protective equipment (PPE) in a well-ventilated area.[11][12][13]

Q3: What primary factors influence the intensity and rate of the exotherm?

A3: The exotherm is not a fixed property but is highly dependent on experimental conditions. The key variables are summarized in the table below.

Factor	Effect on Exotherm	Rationale
Mass and Volume	Larger mass leads to a higher and faster peak exotherm.	A larger volume has a lower surface-area-to-volume ratio, which traps heat and accelerates the reaction. This is the primary cause of uncontrolled exotherms in bulk mixtures.[3]
Container Geometry	Tall, narrow containers increase exotherm risk compared to wide, shallow trays.	A wider, shallower geometry increases the surface area available for heat dissipation to the surrounding environment.[3]
Ambient & Initial Temperature	Higher starting temperatures shorten the pot life and accelerate the exotherm.	The reaction rate is temperature-dependent. For every 10-18°F increase, the reaction time can be halved.[3][4]
Hardener Reactivity & Stoichiometry	M-MDI is a highly reactive aromatic amine. The precise stoichiometric ratio is crucial.	Aromatic amines generally require elevated temperatures to achieve a full cure but are highly reactive once initiated.[1][4] Off-stoichiometry can affect cure kinetics and final properties.
Heating Rate (Cure Cycle)	A faster heating ramp during curing will result in a sharper, higher-temperature exotherm peak.	The material has less time to dissipate heat before the reaction rate peaks. Non-isothermal DSC analysis clearly shows this shift of the exotherm peak to higher temperatures with increased heating rates.[14][15][16]

Section 2: Troubleshooting Guide - Common Problems & Solutions

This section provides direct answers to specific issues you may encounter during your experiments.

Q4: My mixture in the beaker suddenly started smoking and solidified rapidly into a charred, foamy mass. What happened, and how do I prevent it?

A4: You experienced a classic thermal runaway. The heat generated by the curing reaction was trapped within the bulk of your mixture, causing the reaction to accelerate out of control until the material decomposed.[3]

Prevention Strategy:

• Reduce Batch Size: Never mix large quantities at once. Work with smaller, manageable batches that you can use well within the material's pot life.

• Use a High-Surface-Area Mixing Container: After mixing, immediately pour the epoxy into a shallow tray or onto the final substrate to maximize heat dissipation.

• Pre-Chill Components: Cooling the resin and M-MDI components in a refrigerator or ice bath before mixing can significantly slow the initial reaction rate and delay the onset of the main exotherm.

• Introduce a Heat Sink: Placing your mixing container in a water or ice bath can help draw heat away from the reaction.[3]

• Formulate for Lower Reactivity: If possible, consider blending M-MDI with less reactive amines to modulate the overall cure speed and exotherm.[4]

Caption: Workflow for preventing thermal runaway.

Q5: The final cured part is much darker in the center than on the surfaces. What causes this discoloration?

A5: This is a sign of localized overheating. The core of the part, being insulated by the surrounding material, reached a temperature significantly higher than the surfaces. This excessive temperature caused thermal degradation and charring of the polymer network. This is common in thick castings where the exotherm cannot easily escape.

Solution:

• Implement a Staged Cure Cycle: Instead of a single high-temperature cure, use a multi-step approach. Start with a lower temperature hold (e.g., 60-80°C) to allow the bulk of the reaction to proceed slowly.[17] Once the initial exotherm has subsided (the gel point is reached), you can then ramp the temperature higher (e.g., 150°C+) for the final post-cure to develop maximum properties.[14][16]

• Reduce Curing Temperature: Lowering the overall curing temperature will slow the reaction and reduce the peak exotherm, although it may require a longer curing time to achieve full cross-linking.

Q6: My cured material seems brittle and cracks easily, even though M-MDI should provide high performance. Is this related to the exotherm?

A6: Yes, it very likely is. A rapid, high-temperature cure driven by an uncontrolled exotherm can lead to a sub-optimal, heterogeneous polymer network with high levels of built-in stress. While aromatic amines produce high glass transition temperature (Tg) materials, which can be inherently less tough than aliphatic systems, a poor cure cycle exacerbates this.[4] A slow, controlled cure allows the polymer chains to form a more uniform and relaxed network, maximizing toughness and mechanical performance.

Solution:

• Optimize the Cure Profile: Use Differential Scanning Calorimetry (DSC) to understand the cure kinetics of your specific formulation. This will allow you to design a cure schedule that manages the exotherm while ensuring complete cross-linking. (See Protocol in Section 3).

• Consider Toughening Agents: If the application allows, incorporating toughening agents or blending with more flexible amine hardeners can improve the fracture toughness of the final material.

Section 3: Experimental Protocols

To effectively manage the curing exotherm, you must first characterize it. Differential Scanning Calorimetry (DSC) is an essential tool for this purpose.[18][19]

Protocol: Determining an Optimal Cure Profile using Differential Scanning Calorimetry (DSC)

This protocol outlines the use of non-isothermal DSC to determine the key kinetic parameters of your M-MDI/epoxy system, which are crucial for designing a safe and effective bulk curing schedule.[14][20]

Objective: To determine the onset temperature, peak exothermic temperature, and total heat of reaction for the curing process at various heating rates.

Materials:

• Epoxy Resin and M-MDI hardener

• Analytical balance (±0.01 mg)

• DSC instrument (e.g., TA Instruments Q100 or similar)[19]

• Aluminum DSC pans and lids

• Crimping press for DSC pans

Methodology:

• Sample Preparation: a. Carefully weigh the desired amounts of epoxy resin and M-MDI hardener into a small, disposable container. Ensure a stoichiometric ratio unless otherwise required. b. Thoroughly mix the components at room temperature until uniform. c. Immediately transfer a small sample (typically 5-10 mg) into a tared aluminum DSC pan.[20] d. Record the exact sample weight. e. Securely crimp the lid onto the pan. Prepare an identical empty, crimped pan to serve as the reference.

• DSC Instrument Setup: a. Place the sample pan and the reference pan into the DSC cell. b. Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).[19] c. Set up the thermal program. You will perform multiple runs, each at a different heating rate. A common set of rates is 2.5, 5, 10, and 15 °C/min.[19][20] d. The temperature range should span from ambient (e.g., 30°C) to well beyond the end of the curing exotherm (e.g., 250-300°C).

• Data Acquisition & Analysis: a. Run the thermal program for each of the chosen heating rates on fresh samples. b. From the resulting heat flow vs. temperature curves, determine the following for each heating rate:

  • Onset Temperature (T_onset): The temperature at which the curing reaction begins.
  • Peak Temperature (T_peak): The temperature at which the rate of heat evolution is maximal.
  • Total Heat of Reaction (ΔH_total): The integrated area of the exothermic peak (in J/g). This value should be relatively consistent across different heating rates.[18]

Parameter	Significance for Bulk Cure
Onset Temperature (T_onset)	Indicates the temperature at which the reaction will start to accelerate. Your initial low-temperature hold should be below or near this value.
Peak Temperature (T_peak)	Shows the temperature of maximum reaction rate. As heating rate increases, T_peak shifts to higher temperatures.[16] This helps predict the intensity of the exotherm.
Total Heat of Reaction (ΔH_total)	Quantifies the total amount of energy that will be released. A higher ΔH indicates a more energetic exotherm that requires more careful management.

Interpreting the Results for Bulk Curing:

• The lowest T_onset observed across your heating rates is a safe upper limit for your initial mixing and handling temperature.

• A safe initial cure temperature for a bulk part would be 20-30°C below the T_onset measured at a slow heating rate (e.g., 2.5 °C/min).

• After holding at this initial temperature for a sufficient time (e.g., 1-2 hours) to manage the main reaction, you can safely ramp to a post-cure temperature above the highest observed T_peak to ensure full cross-linking. A study on MDI-based polyurethanes determined an optimal post-cure temperature by extrapolating DSC data to a 0 K/min heating rate.[14]

Caption: Relationship between mass, heat generation, and exotherm risk.

References

• CHEMICAL AND PHYSICAL INTERPRETATION OF MDI CURE IN SATURATED STEAM ENVIRONMENTS. Southern Research Station.
• SAFETY DATA SHEET - 4,4'-Methylenedianiline. Fisher Scientific.
• Material Safety Data Sheet - 4,4'-Methylenedianiline. Cole-Parmer.
• 4,4'-Methylenedianiline - Safety Data Sheet. ChemicalBook.
• Amine Curing of Epoxy Resins: Options and Key Formulation Considerations. (2006-06-01).
• SAFETY DATA SHEET - 4,4'-Methylenedianiline. FUJIFILM Wako Chemicals.
• AROMATIC AMINES - Epoxy Curing Agents. Epochemie.
• Diphenylmethane diisocyanate self-polymerization: Thermal hazard evaluation and proof of runaway reaction in gram scale. ResearchGate.
• SAFETY DATA SHEET - 4,4'-Methylenedianiline. Thermo Fisher Scientific.
• Curing of Solid Epoxy Resins with Dicyandiamide by DSC calorimetry.
• DSC results of the MDI-based polyurethane at different heating rates. ResearchGate.
• Effect of the Aromatic Amine Curing Agent Structure on Properties of Epoxy Resin-Based Syntactic Foams. PMC - NIH.
• Characterization of Cure Behavior in Epoxy Using Molecular Dynamics Simulation Compared with Dielectric Analysis and DSC. NIH.
• Curing Behavior of an Epoxy Resin with Hardener Formulations Composed of MDI-phenol Adduct and Diethylenetriamine. ResearchGate.
• Curing Kinetics of Methylene Diphenyl Diisocyanate—Based Polyurethane Elastomers. (2022-08-27).
• Alternative monomers for 4,4′‐methylenedianiline in thermosetting epoxy resins. ResearchGate.
• Alternative monomers for 4,4′-methylenedianiline in thermosetting epoxy resins. (2020-05-20).
• MDA 4,4-Methylenedianiline: Solubility & Reactions. Advecton.
• The Effect of the Structure of Aromatic Diamine on High-Performance Epoxy Resins. MDPI.
• Revolutionary Curing Agents: Empowering Innovations for Epoxy Formulators. (2023-10-24). AZoM.
• Controlling Exotherm - The Heat Reaction of Epoxy Cure. Epoxyworks.
• Interplay of curing and thermal degradation in epoxy resins cured with amino acids. EPub Bayreuth.
• Curing kinetics of 4,4'-Methylenebis epoxy and m-Xylylenediamine. Semantic Scholar.
• MDI and TDI: Safety, Health and the Environment. the International Isocyanate Institute.
• Cure kinetics of epoxy resins and aromatic diamines. ResearchGate.
• Reaction kinetics and properties of MDI base poly (urethane-isocyanurate) network polymers. PMC - NIH. (2021-08-26).
• Characterization of Cure Behavior in Epoxy Using Molecular Dynamics Simulation Compared with Dielectric Analysis and DSC. MDPI.
• Guidance For Working With MDI Things You Should Know. Scribd.
• Cure Kinetics and Thermal Decomposition Behavior of Novel Phenylacetylene-Capped Polyimide Resins. MDPI. (2024-04-19).
• Investigation on the Curing and Thermal Properties of Epoxy/Amine/Phthalonitrile Blend. (2024-09-07).
• Curing Kinetics of Methylene Diphenyl Diisocyanate—Based Polyurethane Elastomers. (2025-10-13).
• Curing Kinetics of Bioderived Furan-Based Epoxy Resins: Study on the Effect of the Epoxy Monomer/Hardener Ratio. MDPI.
• Enzymatic treatment for removal of hazardous aqueous arylamines, 4,4'-methylenedianiline and 4,4'-thiodianiline. PubMed.

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Technical Support Center: Minimizing Residual N-Methyl-4,4'-methylenedianiline in Final Products

Welcome to the technical support center dedicated to addressing challenges related to residual N-Methyl-4,4'-methylenedianiline (M-MDA) in your final products. This resource is designed for researchers, scientists, and drug development professionals who are actively working to ensure the purity, safety, and regulatory compliance of their materials.

Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) that go beyond simple procedural steps. We delve into the underlying scientific principles to empower you with the knowledge to not only solve immediate issues but also to proactively prevent them in your future experiments.

Understanding the Challenge: The "Why" Behind M-MDA Minimization

N-Methyl-4,4'-methylenedianiline, a derivative of 4,4'-methylenedianiline (MDA), is a compound that can arise as an impurity or a metabolite in various chemical processes.[1][2] MDA itself is a known hepatotoxin and a suspected human carcinogen, classified as a Group 2B carcinogen by the International Agency for Research on Cancer (IARC).[3][4] Due to these toxicological concerns, regulatory bodies like the Occupational Safety and Health Administration (OSHA) have established strict permissible exposure limits for MDA in the workplace.[5][6]

For professionals in drug development and materials science, the presence of residual M-MDA, even in trace amounts, can have significant consequences:

• Patient Safety: In pharmaceutical products, residual impurities can lead to adverse health effects.

• Regulatory Scrutiny: Stringent limits are in place for such impurities, and exceeding them can lead to product rejection and delays in approval.

• Product Performance: In materials science, impurities can affect the final properties and stability of polymers and other materials.[2]

This guide is structured to provide you with actionable strategies to control and minimize M-MDA in your final products, ensuring they meet the highest standards of quality and safety.

Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses common issues encountered during experimental work.

Question 1: I've detected unexpected levels of M-MDA in my final product after synthesis. What are the likely sources?

Answer:

Unexpected M-MDA can originate from several sources throughout your process. A systematic investigation is key to pinpointing the root cause.

• Starting Material Contamination: The primary suspect is often the purity of your starting materials. Your aniline or formaldehyde source may contain impurities that can lead to the formation of M-MDA during the reaction. It is crucial to source high-purity reagents and to have proper analytical certification for each batch. The industrial synthesis of MDA involves the acid-catalyzed condensation of aniline and formaldehyde.[1][2][7][8]

• Side Reactions During Synthesis: The reaction conditions themselves can favor the formation of M-MDA and other related impurities. Key parameters to evaluate include:

  • Temperature: Higher reaction temperatures can sometimes promote side reactions. A thermodynamic analysis of MDA synthesis suggests that higher temperatures can restrain the formation of byproducts.[9]

  • pH (Catalyst Concentration): The acid catalyst concentration is a critical factor in the condensation reaction. Deviations from the optimal pH can lead to the formation of undesired isomers and methylated byproducts.

  • Reactant Stoichiometry: An incorrect molar ratio of aniline to formaldehyde can result in incomplete reactions and the formation of various intermediates and side products.[9][10]

• Cross-Contamination: In a multi-product facility, cross-contamination from other processes is a real possibility. Ensure that reactors and purification equipment are thoroughly cleaned and that there are no shared lines with processes that use or generate M-MDA.

• Degradation of Product: In some cases, the final product itself might degrade under certain storage or processing conditions to form M-MDA, especially if it contains moieties susceptible to hydrolysis or thermal decomposition.

Question 2: My purification process isn't effectively removing M-MDA. What alternative or modified purification techniques can I employ?

Answer:

If standard purification methods are failing, a multi-pronged approach combining different techniques based on the chemical properties of M-MDA is recommended. M-MDA is a weak base due to its aromatic amine groups.[1]

• Acidic Washing/Extraction: This is a highly effective method for removing basic impurities like aromatic amines.[11][12]

  • Principle: By washing your organic product solution with a dilute aqueous acid (e.g., 1M HCl), the basic M-MDA will be protonated, forming a water-soluble salt that partitions into the aqueous phase.

  • Protocol:

    • Dissolve your crude product in a suitable organic solvent.

    • Transfer the solution to a separatory funnel.

    • Add an equal volume of 1M HCl (aq).

    • Shake vigorously and allow the layers to separate.

    • Drain the aqueous layer.

    • Repeat the acid wash 2-3 times.

    • Follow with a water wash to remove any residual acid, and then a brine wash to aid in drying the organic layer.

• Distillation: If your main product has a significantly different boiling point from M-MDA, distillation can be an effective purification step.[13]

• Crystallization: Recrystallization is a powerful technique for purifying solid products. The choice of solvent is critical. A solvent system should be identified where the main product has high solubility at elevated temperatures and low solubility at room temperature, while M-MDA remains soluble.

• Chromatography: For high-purity requirements, column chromatography is often necessary.

  • Normal-Phase Chromatography: Using a polar stationary phase like silica gel, you can achieve good separation of compounds with different polarities.

  • Reverse-Phase Chromatography: With a non-polar stationary phase (e.g., C18), separation is based on hydrophobicity.

Question 3: How can I accurately quantify low levels of residual M-MDA in my final product?

Answer:

Accurate quantification of trace-level impurities requires sensitive and specific analytical methods. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common techniques.[14]

Recommended Analytical Method: HPLC-UV/MS

High-Performance Liquid Chromatography coupled with a UV detector or a Mass Spectrometer is a robust method for M-MDA quantification.

Parameter	Recommendation	Rationale
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)	Good retention and separation of aromatic amines.
Mobile Phase	Acetonitrile/Water or Methanol/Water gradient	Allows for the elution of a range of polarities.
Detector	UV-Vis (set at the λmax of M-MDA) or Mass Spectrometry (MS)	UV provides good sensitivity. MS offers higher specificity and lower detection limits.[14]
Sample Prep	Dissolve a known weight of the final product in a suitable solvent (e.g., mobile phase). Filter through a 0.45 µm syringe filter before injection.	Ensures accurate concentration and prevents column clogging.
Quantification	External standard calibration curve with certified M-MDA reference standards.	Provides accurate and reproducible quantification.

Experimental Protocol: HPLC Quantification of M-MDA

• Standard Preparation: Prepare a stock solution of M-MDA reference standard in the mobile phase. Perform serial dilutions to create a series of calibration standards at concentrations bracketing the expected level of impurity.

• Sample Preparation: Accurately weigh a sample of your final product and dissolve it in a known volume of the mobile phase to achieve a target concentration.

• HPLC Analysis: Inject the calibration standards, followed by the sample solutions.

• Data Analysis: Construct a calibration curve by plotting the peak area of M-MDA against its concentration for the standards. Use the regression equation from the calibration curve to determine the concentration of M-MDA in your sample.

Preventive Strategies: Building Quality into Your Process

Proactive measures are often more effective and cost-efficient than reactive troubleshooting.

Diagram: Proactive M-MDA Minimization Workflow

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• 4. epa.gov [epa.gov]
• 5. Occupational Exposure to 4,4' Methylenedianiline (MDA) | Occupational Safety and Health Administration [osha.gov]
• 6. California Code of Regulations, Title 8, Section 5200. Methylenedianiline, Appendix A - Substance Data Sheet for 4-4'-Methylenedianiline [dir.ca.gov]
• 7. osha.gov [osha.gov]
• 8. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Methylenedianiline - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 14. atsdr.cdc.gov [atsdr.cdc.gov]

N-Methyl-4,4'-methylenedianiline (MDA) Purification: A Technical Guide for Researchers

Prepared by the Senior Application Scientist Team

This technical support center provides researchers, scientists, and drug development professionals with in-depth guidance on the purification of N-Methyl-4,4'-methylenedianiline (MDA) for research applications. This guide offers troubleshooting solutions and frequently asked questions to address specific experimental challenges, ensuring the high purity required for sensitive downstream applications.

Critical Safety Warning

N-Methyl-4,4'-methylenedianiline (MDA) is a hazardous chemical. It is classified as a potential human carcinogen and can cause genetic defects, organ damage, skin and eye irritation, and allergic reactions.[1][2][3] All handling and purification procedures must be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including, but not limited to, chemical-resistant gloves, a lab coat, and safety goggles with a face shield.[1][4][5] Always consult the Safety Data Sheet (SDS) and your institution's safety protocols before beginning any work.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities in commercial N-Methyl-4,4'-methylenedianiline?

Crude MDA is synthesized through the acid-catalyzed condensation of aniline and formaldehyde.[6][7] This process results in a mixture of products, and common impurities include:

• Isomeric Amines: The most common impurity is the 2,4'-MDA isomer.[8]

• Unreacted Starting Materials: Residual aniline may be present.[6][8]

• Polymethylene Polyanilines: Higher molecular weight oligomers (triamines, tetramines, etc.) are often formed.[6][8]

• Oxidation Products: MDA is prone to air oxidation, which can lead to the formation of colored impurities, giving the product a yellow or brown appearance.[2][9]

Q2: How do I choose the best purification method for my research needs?

The optimal purification technique depends on the initial purity of your MDA, the required final purity, and the scale of your experiment.

Technique	Best For	Advantages	Disadvantages
Recrystallization	Purifying gram to kilogram quantities to moderate or high purity.	Simple, cost-effective, and scalable.	May not effectively remove all isomeric impurities in a single step. Yield can be variable.
Distillation	Purifying larger quantities where isomers are a major concern.	Can be effective for separating compounds with different boiling points.	Requires high vacuum and high temperatures (MDA boiling point is ~398-399 °C at atmospheric pressure), which can lead to decomposition.
Column Chromatography	Achieving very high purity (>99%) on a small (milligram to gram) scale.	Excellent separation of isomers and minor impurities.	Labor-intensive, requires significant solvent volumes, and is not easily scalable.

Q3: How can I assess the purity of my final product?

Several analytical methods can be used to confirm the purity of your N-Methyl-4,4'-methylenedianiline:

• Melting Point Analysis: Pure 4,4'-MDA has a sharp melting point around 90-93°C.[2] A broad or depressed melting point range indicates the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for quantifying MDA and separating it from its isomers and other impurities.[10][11][12]

• Gas Chromatography-Mass Spectrometry (GC/MS): GC can separate volatile impurities, and MS provides structural confirmation of the main peak and any contaminants.[9][13] Derivatization is often required to improve peak shape.[11]

Purification Workflow Overview

Caption: General workflow for the purification and analysis of MDA.

Troubleshooting Guide

This section addresses common problems encountered during the purification of N-Methyl-4,4'-methylenedianiline.

Problem 1: My purified MDA is still yellow or brown.

• Cause: N-Methyl-4,4'-methylenedianiline readily oxidizes when exposed to air and light, forming colored impurities.[2][9]

• Solution:

  • Minimize Air Exposure: Handle the compound quickly and consider performing the final filtration and transfer steps under a blanket of inert gas (nitrogen or argon).

  • Storage: Store the purified, dry solid in a tightly sealed amber vial under an inert atmosphere and in a cool, dark place.

  • Activated Carbon: During recrystallization, a small amount of activated carbon can be added to the hot solution to adsorb colored impurities. Be sure to perform a hot filtration to remove the carbon before cooling.

Problem 2: My recrystallization yield is very low.

• Cause: This is often due to using an excessive amount of solvent or cooling the solution too rapidly.[14][15]

• Solution:

  • Use Minimal Solvent: Add the hot recrystallization solvent portion-wise to your crude MDA, ensuring the solid is fully dissolved in the minimum amount of boiling solvent.[14]

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Rapid cooling (e.g., placing directly in an ice bath) leads to the formation of small, impure crystals and traps impurities in the solution. Once the solution has reached room temperature and crystal formation has slowed, then place it in an ice bath to maximize recovery.[14]

  • Solvent Choice: Ensure you have selected an appropriate solvent where MDA is highly soluble at high temperatures but poorly soluble at low temperatures.[15]

Problem 3: An oil formed instead of crystals during recrystallization ("oiling out").

• Cause: "Oiling out" occurs when the saturated solution cools to a temperature where the solute is still liquid (i.e., below its melting point) but is no longer soluble.

• Solution:

  • Reheat and Dilute: Heat the solution until the oil redissolves completely.

  • Add More Solvent: Add a small amount of additional hot solvent to decrease the saturation point.

  • Ensure Slow Cooling: Cool the solution very slowly, perhaps by insulating the flask. Vigorous stirring can sometimes help induce crystallization.

  • Seed Crystals: If you have a pure crystal of MDA, adding a tiny "seed" crystal to the cooled solution can provide a nucleation site and initiate proper crystal growth.[14]

Caption: Decision tree for troubleshooting common recrystallization problems.

Experimental Protocols

Protocol 1: Purification by Recrystallization from Ethanol

This protocol is suitable for purifying moderately impure MDA. A study has demonstrated the use of ethanol for recrystallizing MDA synthesized via a green chemistry approach.[16]

• Dissolution: Place the crude N-Methyl-4,4'-methylenedianiline in an Erlenmeyer flask. In a separate beaker, heat ethanol (95% or absolute) to boiling. Add the hot ethanol to the MDA in small portions while stirring and heating until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the mixture to boiling for a few minutes.

• Hot Filtration (Optional): If activated carbon was used, or if there are insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this process. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. Determine the melting point and assess purity using an appropriate analytical method (e.g., HPLC).

Protocol 2: Purification via Acid-Base Extraction/Crystallization

This method leverages the basicity of the amine groups to separate MDA from non-basic impurities. A similar principle is described in a patent for the purification of 4,4'-methylenedianiline.[17]

• Dissolution & Salt Formation: Dissolve the crude MDA in a suitable organic solvent like dichloromethane or diethyl ether. Transfer the solution to a separatory funnel.

• Acidic Extraction: Extract the organic solution with aqueous hydrochloric acid (e.g., 1 M HCl). The MDA will react to form the hydrochloride salt, which is soluble in the aqueous layer. Most non-basic organic impurities will remain in the organic layer. Repeat the extraction 2-3 times.

• Combine & Wash: Combine the aqueous extracts and wash them once with a fresh portion of the organic solvent to remove any trapped impurities.

• Basification & Reprecipitation: Cool the aqueous solution in an ice bath. Slowly add a base, such as a concentrated sodium hydroxide or potassium hydroxide solution, with vigorous stirring until the solution is strongly basic (pH > 12). The purified MDA will precipitate as a solid.

• Isolation & Washing: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with deionized water until the filtrate is neutral (pH ~7).

• Drying: Dry the purified product completely under vacuum. This product can be used as is or further purified by recrystallization as described in Protocol 1.

References

• Covestro. (n.d.). SAFETY DATA SHEET. Solution Center.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: 4,4'-METHYLENE DIANILINE. NJ.gov.
• ChemicalBook. (2023). 4,4'-Methylenedianiline - Safety Data Sheet.
• Chem Service. (2015). SAFETY DATA SHEET - 4,4'-Methylenedianiline.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,4'-Methylenedianiline.
• OSHA. (n.d.). 4,4'-Methylenedianiline (MDA). Occupational Safety and Health Administration.
• Demers, F. X., & Fink, T. R. (1960). U.S. Patent No. 2,938,054. U.S. Patent and Trademark Office.
• Perkins, G. T. (1968). U.S. Patent No. 3,367,969. U.S. Patent and Trademark Office.
• Peterson, J. C., Estiva, E. C., Lyttle, D. S., & Harris, R. M. (1991). High-performance liquid chromatographic determination of 4,4'-methylenedianiline in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 564(1), 205-212.
• Gendron, S., et al. (2019). A validated liquid chromatography/tandem mass spectrometry method for 4,4'-methylenedianiline quantitation in human urine as a measure of 4,4'-methylene diphenyl diisocyanate exposure. Rapid Communications in Mass Spectrometry, 33(S2), 59-67.
• National Center for Biotechnology Information. (n.d.). Analytical Methods for Determining 4,4′-Methylenedianiline in Biological Samples. NCBI Bookshelf.
• Agency for Toxic Substances and Disease Registry. (1998). Toxicological Profile for Methylenedianiline.
• National Center for Biotechnology Information. (n.d.). Analytical Methods. In Toxicological Profile for Methylenedianiline. NCBI Bookshelf.
• Thompson, J. F. (1970). U.S. Patent No. 3,542,871. U.S. Patent and Trademark Office.
• NIOSH. (1994). 4,4'-methylenedianiline 5029. Centers for Disease Control and Prevention.
• Gendron, S., et al. (2019). A validated liquid chromatography/tandem mass spectrometry method for 4,4′-methylenedianiline quantitation in human urine as a measure of 4,4′-methylene diphenyl diisocyanate exposure. ResearchGate.
• Wikipedia. (n.d.). 4,4'-Methylenedianiline.
• Labcompare. (2018). Analysis of 4,4'-Methylenedianiline in Water-Based Migrations Without Sample Preparation Using LC/MS.
• Hassan, H. H. A. M., Hussein, H. M., & Elhusseiny, A. F. (2022). Green synthesis of nanosized N,N'-bis(1-naphthylidene)-4,4'-diaminodiphenylmethane and its metal (II) complexes and evaluation of their biological activity. ResearchGate.
• PrepChem.com. (n.d.). Preparation of 4,4′-methylenedianiline.
• Moldex. (2024). Methylenedianiline.
• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.

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• 8. US3542871A - Purification of 4,4'-methylene dianiline by crystallization - Google Patents [patents.google.com]
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• 13. Table 6-1, Analytical Methods for Determining 4,4′-Methylenedianiline in Biological Samples - Toxicological Profile for Methylenedianiline - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to Aromatic Amine Curing Agents: N-Methyl-4,4'-methylenedianiline vs. 4,4'-methylenedianiline (MDA)

This guide provides an in-depth technical comparison of two aromatic amine curing agents for epoxy resins: the well-established 4,4'-methylenedianiline (MDA) and its N-methylated derivative, N-Methyl-4,4'-methylenedianiline. While extensive experimental data exists for MDA, information on its N-methylated counterpart is less prevalent. This guide will therefore present a comprehensive overview of MDA's performance, supported by experimental data, and offer a scientifically-grounded perspective on the anticipated properties of N-Methyl-4,4'-methylenedianiline based on established principles of amine-epoxy chemistry. This document is intended for researchers, scientists, and professionals in drug development and advanced materials who require a nuanced understanding of how curing agent structure influences the ultimate performance of thermoset polymers.

Introduction: The Critical Role of the Curing Agent

The selection of a curing agent is a pivotal decision in the formulation of epoxy resin systems. It dictates not only the processing characteristics, such as pot life and cure temperature, but also the ultimate thermomechanical properties of the cured polymer, including its glass transition temperature (Tg), mechanical strength, and chemical resistance. Aromatic amines are a class of curing agents renowned for imparting excellent thermal stability and mechanical performance to epoxy networks.

4,4'-methylenedianiline (MDA) is a widely utilized aromatic diamine that yields high-performance epoxy thermosets.[1][2] However, its toxicological profile has prompted research into alternatives.[3] N-alkylation of aromatic amines, such as the introduction of a methyl group to form N-Methyl-4,4'-methylenedianiline, represents one such avenue for modifying the reactivity and handling characteristics of these critical formulation components. This guide will explore the known attributes of MDA and extrapolate the likely performance of N-Methyl-4,4'-methylenedianiline, providing a framework for informed selection and development of advanced epoxy systems.

Chemical Structure and Physical Properties

The seemingly subtle difference in chemical structure between MDA and its N-methylated analog has significant implications for their reactivity and the topology of the resulting polymer network.

Figure 1: Chemical structures of 4,4'-methylenedianiline (MDA) and N-Methyl-4,4'-methylenedianiline.

4,4'-methylenedianiline (MDA) is a primary aromatic diamine with two reactive amine groups, each possessing two active hydrogen atoms available for reaction with epoxy groups.[4] It is a crystalline solid at room temperature, typically appearing as pale yellow to light brown flakes.[5][6]

N-Methyl-4,4'-methylenedianiline , as a secondary amine on one of its nitrogen atoms, has a reduced number of active hydrogens for the curing reaction. This modification is expected to influence its physical state, potentially leading to a lower melting point or even a liquid state at ambient temperatures, which can be advantageous for processing.

Property	4,4'-methylenedianiline (MDA)	N-Methyl-4,4'-methylenedianiline (Inferred)
CAS Number	101-77-9[7]	Not readily available
Molecular Formula	C₁₃H₁₄N₂[8]	C₁₄H₁₆N₂
Molecular Weight	198.26 g/mol [8]	212.29 g/mol
Appearance	Pale yellow to light brown crystalline solid[5][6]	Likely a lower melting point solid or a liquid
Melting Point	89-91 °C[6]	Expected to be lower than MDA
Boiling Point	398-399 °C[9]	Not readily available
Solubility	Slightly soluble in water; soluble in alcohol, benzene, ether[6]	Expected to have similar solubility in organic solvents

Curing Performance: A Comparative Analysis

The curing of an epoxy resin with an amine hardener is a complex process involving the nucleophilic addition of the amine to the epoxy ring. The structure of the amine directly impacts the kinetics of this reaction and the architecture of the resulting crosslinked network.

Reactivity and Processing Characteristics

The reactivity of an amine with an epoxide is governed by the nucleophilicity of the nitrogen atom and steric hindrance around the reactive sites.

MDA , as a primary amine, exhibits high reactivity, particularly at elevated temperatures.[3][10] The two active hydrogens on each amine group allow for the formation of a densely crosslinked network.

N-Methyl-4,4'-methylenedianiline is anticipated to have a lower reactivity compared to MDA. The presence of the electron-donating methyl group on one of the nitrogen atoms may slightly increase its nucleophilicity. However, the reaction of the secondary amine is generally slower than that of the primary amine.[4] This reduced reactivity can translate to a longer pot life and may require higher curing temperatures to achieve full conversion.

Figure 2: Generalized schematic of the epoxy-amine curing reaction.

Properties of the Cured Polymer

The final properties of the cured epoxy are a direct consequence of the crosslink density and the chemical nature of the polymer backbone.

Epoxy Resins Cured with MDA are characterized by:

• High Glass Transition Temperature (Tg): The rigid aromatic structure of MDA and the high crosslink density contribute to excellent thermal stability, with Tg values often exceeding 200°C.[3][10]

• Excellent Mechanical Properties: These systems typically exhibit high tensile strength and modulus, making them suitable for structural applications.[3][10]

• Good Chemical Resistance: The dense, crosslinked network provides a robust barrier against chemical attack.

Epoxy Resins Cured with N-Methyl-4,4'-methylenedianiline (Inferred Properties):

• Potentially Lower Glass Transition Temperature (Tg): The reduction in the number of active hydrogens per molecule in N-Methyl-4,4'-methylenedianiline would lead to a lower crosslink density in the cured network. A lower crosslink density generally results in a lower Tg.[11][12]

• Modified Mechanical Properties: A lower crosslink density might lead to a decrease in modulus and tensile strength but could potentially increase the toughness and flexibility of the cured resin.

• Altered Chemical Resistance: The less densely crosslinked network may exhibit a slight reduction in chemical resistance compared to MDA-cured systems.

Property	Epoxy Cured with MDA	Epoxy Cured with N-Methyl-4,4'-methylenedianiline (Inferred)
Reactivity	High[3][10]	Moderate to Low
Glass Transition Temperature (Tg)	High (>200°C)[3][10]	Lower than MDA-cured systems
Mechanical Strength	High[3][10]	Potentially lower strength, higher toughness
Crosslink Density	High	Lower

Experimental Protocols for Curing Agent Evaluation

To empirically determine the performance of a novel curing agent like N-Methyl-4,4'-methylenedianiline and compare it to an established one like MDA, a series of standardized experimental protocols should be employed.

Sample Preparation

• Stoichiometric Mixing: The epoxy resin and the amine curing agent are mixed in a stoichiometric ratio based on the amine hydrogen equivalent weight (AHEW) of the curing agent and the epoxy equivalent weight (EEW) of the resin.

• Degassing: The mixture is degassed under vacuum to remove any entrapped air bubbles.

• Curing: The mixture is poured into a preheated mold and cured according to a defined temperature schedule. A typical cure schedule for aromatic amines involves an initial cure at a moderate temperature followed by a post-cure at a higher temperature to ensure complete reaction.

Characterization Techniques

DSC is used to determine the heat of reaction and the cure kinetics of the epoxy-amine system.

• Procedure: A small, uncured sample is heated in the DSC at a constant rate (e.g., 10°C/min). The resulting exotherm is integrated to determine the total heat of cure (ΔH).

• Data Analysis: The shape and peak of the exotherm provide information about the onset and rate of the curing reaction.

Figure 3: Workflow for determining cure kinetics using DSC.

DMA is employed to measure the viscoelastic properties of the cured polymer, including the glass transition temperature (Tg) and the storage modulus.

• Procedure: A cured rectangular sample is subjected to a sinusoidal stress while the temperature is ramped.

• Data Analysis: The storage modulus (E'), loss modulus (E''), and tan delta (E''/E') are plotted against temperature. The peak of the tan delta curve is typically taken as the Tg.

Standard mechanical tests are performed on cured samples to determine properties such as tensile strength, modulus, and flexural strength according to ASTM standards.

Synthesis of Curing Agents

4,4'-methylenedianiline (MDA) is commercially produced by the acid-catalyzed condensation of aniline with formaldehyde.[13][14]

N-Methyl-4,4'-methylenedianiline: While a specific industrial synthesis for this compound is not widely documented, it can be prepared through the N-alkylation of MDA or by modifying the initial synthesis process. General methods for the N-alkylation of aromatic amines often involve reacting the amine with an alkylating agent in the presence of a base.[1][5][15]

Safety and Handling

4,4'-methylenedianiline (MDA) is a hazardous substance and is classified as a suspected human carcinogen.[9] It can be absorbed through the skin and can cause liver damage.[3] Strict safety protocols, including the use of personal protective equipment (PPE) such as gloves, respirators, and protective clothing, are mandatory when handling MDA.

N-Methyl-4,4'-methylenedianiline: The toxicological properties of N-Methyl-4,4'-methylenedianiline are not well-documented. However, given its structural similarity to MDA, it should be handled with the same level of caution until comprehensive safety data is available.

Conclusion

4,4'-methylenedianiline (MDA) is a high-performance aromatic amine curing agent that imparts excellent thermal and mechanical properties to epoxy resins. The introduction of an N-methyl group to form N-Methyl-4,4'-methylenedianiline is expected to modulate these properties significantly. Based on established chemical principles, it is inferred that N-Methyl-4,4'-methylenedianiline will exhibit lower reactivity, leading to a longer pot life, and will likely result in a cured epoxy with a lower glass transition temperature and potentially enhanced flexibility.

The choice between these two curing agents will depend on the specific application requirements. For applications demanding the highest thermal stability and mechanical strength, MDA remains a primary choice, albeit with significant handling considerations. N-Methyl-4,4'-methylenedianiline, on the other hand, may offer advantages in processing and could be a suitable candidate for applications where a balance of thermal performance, mechanical toughness, and a more forgiving cure profile is desired. Further experimental investigation is warranted to fully elucidate the performance characteristics of N-Methyl-4,4'-methylenedianiline and validate these scientifically-grounded inferences.

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A Comparative Guide to N-Methyl-4,4'-methylenedianiline and Other Aromatic Diamines in High-Performance Polymers

For researchers, scientists, and drug development professionals navigating the complex landscape of high-performance polymers, the selection of appropriate monomers is a critical decision that dictates the final properties and applicability of the material. Aromatic diamines, as key building blocks for polymers such as polyimides and polyurethanes, offer a versatile platform for tuning material characteristics. This guide provides an in-depth technical comparison of N-Methyl-4,4'-methylenedianiline (M-MDA) with other widely used aromatic diamines, namely 4,4'-methylenedianiline (MDA) and diethyl toluene diamine (DETDA). By examining their structure-property relationships and providing supporting experimental data and protocols, this document serves as a comprehensive resource for making informed decisions in polymer design and development.

Introduction to Aromatic Diamines in Polymer Chemistry

Aromatic diamines are integral to the synthesis of a wide array of high-performance polymers due to the rigidity and thermal stability imparted by the aromatic rings in the polymer backbone.[1] The nature of the aromatic diamine—its molecular geometry, the presence and type of substituents, and the flexibility of the linkage between aromatic rings—profoundly influences the macroscopic properties of the resulting polymer.[2] These properties include thermal stability, mechanical strength, solubility, and processability. This guide will focus on a comparative analysis of three key aromatic diamines:

• N-Methyl-4,4'-methylenedianiline (M-MDA): An N-substituted derivative of MDA.

• 4,4'-methylenedianiline (MDA): A widely used aromatic diamine known for producing polymers with high thermal and mechanical stability.[3]

• Diethyl Toluene Diamine (DETDA): A liquid aromatic diamine known for its rapid curing characteristics, particularly in polyurethane and polyurea systems.[4]

The choice between these diamines is often a trade-off between achieving desired performance characteristics and ensuring processability and, increasingly, addressing safety concerns. For instance, while MDA is a cornerstone in many high-performance applications, it is also a known carcinogen and liver toxicant, prompting the exploration of safer alternatives.[5]

Molecular Structure and its Influence on Polymer Properties

The performance of a polymer is intrinsically linked to the chemical structure of its constituent monomers. The subtle differences in the molecular architecture of M-MDA, MDA, and DETDA lead to significant variations in the properties of the polymers they form.

Figure 2: Experimental workflow for the synthesis of aromatic polyimides.

Procedure:

• In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the aromatic diamine (e.g., M-MDA, MDA) in an anhydrous polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP).

• Once the diamine is fully dissolved, slowly add an equimolar amount of a solid aromatic dianhydride (e.g., pyromellitic dianhydride - PMDA) in portions under a nitrogen atmosphere.

• Continue stirring the reaction mixture at room temperature for 24 hours to form a viscous poly(amic acid) solution.

• Cast the poly(amic acid) solution onto a clean, dry glass plate.

• Place the glass plate in a vacuum oven and cure the film using a stepwise thermal imidization process: 1 hour at 100°C, 1 hour at 200°C, and 1 hour at 300°C.

• After cooling to room temperature, carefully peel the resulting polyimide film from the glass plate for characterization.

Thermal Analysis: DSC and TGA

Thermal analysis provides crucial information about the thermal transitions and stability of the synthesized polymers. [6][7]

Figure 3: Workflow for the thermal analysis of polymers.

Differential Scanning Calorimetry (DSC) Protocol:

• Accurately weigh 5-10 mg of the polyimide film into an aluminum DSC pan.

• Place the pan in the DSC instrument.

• Heat the sample from room temperature to a temperature above its expected Tg (e.g., 400°C) at a heating rate of 10°C/min under a nitrogen atmosphere.

• The glass transition temperature (Tg) is determined as the midpoint of the step change in the heat flow curve.

Thermogravimetric Analysis (TGA) Protocol:

• Accurately weigh 5-10 mg of the polyimide film into a ceramic TGA pan.

• Place the pan in the TGA instrument.

• Heat the sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• The thermal decomposition temperature (Td) is typically reported as the temperature at which 5% weight loss occurs.

Mechanical Testing: Dynamic Mechanical Analysis (DMA)

DMA is a powerful technique for characterizing the viscoelastic properties of polymers, including the storage modulus, loss modulus, and tan delta, from which the glass transition temperature can also be determined. [8][9]

Figure 4: Workflow for Dynamic Mechanical Analysis of polymer films.

DMA Protocol:

• Cut a rectangular specimen of the polyimide film with precise dimensions (e.g., 10 mm length x 5 mm width).

• Mount the film in the tension clamp of the DMA instrument.

• Perform a temperature sweep from room temperature to a temperature well above the Tg at a heating rate of 3°C/min.

• Apply a small, oscillatory strain at a constant frequency (e.g., 1 Hz) throughout the temperature sweep.

• The glass transition temperature can be identified as the peak of the tan delta curve or the onset of the drop in the storage modulus curve. [10]

Hydrolytic Stability

The long-term performance of polymers can be affected by their resistance to hydrolysis, especially in humid environments or in applications involving contact with water. The imide linkages in polyimides can be susceptible to hydrolysis, particularly at elevated temperatures and in alkaline conditions. [11] A comparative study on the hydrolytic stability of polyimides derived from M-MDA and MDA can be conducted by exposing polymer films to a controlled high-humidity and high-temperature environment (e.g., 85°C and 85% relative humidity) for an extended period. The degradation can be monitored by measuring the change in mechanical properties (e.g., tensile strength) and molecular weight over time. The N-methyl group in M-MDA may influence the hydrolytic stability due to electronic and steric effects around the imide nitrogen.

Conclusion

The selection of an aromatic diamine for a specific polymer application requires a careful consideration of the desired balance of properties.

• N-Methyl-4,4'-methylenedianiline (M-MDA) presents a promising alternative to MDA, particularly in applications where enhanced solubility and processability are critical. The N-methyl group is expected to disrupt polymer chain packing, leading to improved solubility and potentially increased flexibility, albeit with a likely reduction in the glass transition temperature and mechanical strength compared to MDA-based polymers.

• 4,4'-methylenedianiline (MDA) remains a benchmark for high-thermal and high-mechanical performance due to its rigid, linear structure that promotes strong intermolecular interactions. However, its poor solubility and toxicity are significant drawbacks. [12][13]

• Diethyl Toluene Diamine (DETDA) is a go-to curative for fast-reacting polyurethane and polyurea systems, offering excellent mechanical properties and ease of processing due to its liquid form. [14] Ultimately, the optimal choice of aromatic diamine will depend on the specific performance requirements, processing constraints, and safety considerations of the intended application. The experimental protocols provided in this guide offer a framework for conducting systematic comparative studies to aid in this critical material selection process.

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A Senior Application Scientist's Guide to the Validation of HPLC Methods for N-Methyl-4,4'-methylenedianiline Quantification

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of N-Methyl-4,4'-methylenedianiline (MDA) is critical. This aromatic amine is a significant chemical intermediate and a potential impurity in various manufacturing processes. Its accurate measurement is paramount for quality control, safety assessment, and regulatory compliance. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for MDA quantification, grounded in the principles of scientific integrity and supported by experimental data. We will explore the nuances of method validation, compare different HPLC approaches, and provide actionable protocols to ensure the trustworthiness of your analytical results.

The Analytical Imperative: Why Method Validation for MDA is Non-Negotiable

The validation of an analytical procedure is a cornerstone of quality assurance in the pharmaceutical industry and related fields. It provides documented evidence that a method is fit for its intended purpose. For a compound like N-Methyl-4,4'-methylenedianiline, which may be monitored at trace levels, a validated method ensures that the obtained results are accurate, reproducible, and reliable. The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established comprehensive guidelines, such as ICH Q2(R2), that outline the essential parameters for analytical method validation.[1][2][3][4][5][6][7][8][9][10] Adherence to these guidelines is not merely a regulatory formality; it is a scientific necessity to guarantee data integrity.

The core validation characteristics that we will delve into include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ). Each of these parameters provides a different layer of confidence in the analytical method's performance.

Comparative Analysis of HPLC Methods for MDA Quantification

High-Performance Liquid Chromatography is the workhorse for the analysis of non-volatile and thermally labile compounds like MDA.[11] Its versatility allows for various detection techniques, each with its own set of advantages and limitations. Here, we compare three prominent HPLC-based methods for MDA quantification: HPLC with Ultraviolet (UV) detection, HPLC with Electrochemical Detection (ECD), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Method Performance at a Glance

Parameter	HPLC-UV	HPLC-ECD	LC-MS/MS	Alternative: Gas Chromatography (GC)
Specificity	Moderate to Good	Good to Excellent	Excellent	Good (with derivatization)
Sensitivity (LOD)	~8 µg/L[12]	~2.5 µg/L[9]	~0.8 nM (~0.16 µg/L)[13]	~8.1 ng/sample[8]
Linearity (R²)	>0.998[12]	Typically >0.99	>0.999[10]	Typically >0.99
Precision (%RSD)	< 3%[12]	< 9%[9]	< 5%[13]	Varies with derivatization
Cost	Low	Moderate	High	Moderate
Complexity	Low	Moderate	High	Moderate

In-Depth Discussion

HPLC with UV Detection: This is often the first-line approach due to its simplicity, robustness, and wide availability. For aromatic amines like MDA, UV detection provides good sensitivity. The method's specificity can be enhanced by monitoring multiple wavelengths and calculating absorbance ratios to confirm peak identity.[12] However, in complex matrices, co-eluting impurities with similar UV spectra can interfere with accurate quantification.

HPLC with Electrochemical Detection (ECD): ECD offers a significant enhancement in sensitivity and selectivity for electrochemically active compounds like MDA. The principle relies on the oxidation or reduction of the analyte at an electrode surface, generating a current that is proportional to its concentration. This technique is less susceptible to interference from non-electroactive compounds, providing cleaner chromatograms and lower detection limits compared to UV detection.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS stands as the gold standard for trace-level quantification due to its exceptional sensitivity and specificity. By selecting specific parent and daughter ion transitions in Multiple Reaction Monitoring (MRM) mode, this technique can unequivocally identify and quantify MDA even in the most complex matrices.[10][13] While the initial investment and operational complexity are higher, the unparalleled performance of LC-MS/MS often justifies its use, especially for regulated bioanalysis or when dealing with challenging sample types.

Alternative Method - Gas Chromatography (GC): Gas chromatography is another viable technique for MDA analysis. However, due to the low volatility of MDA, derivatization is typically required to convert it into a more volatile compound suitable for GC analysis.[8] Common derivatizing agents include heptafluorobutyric acid anhydride (HFAA). While GC-based methods can offer good sensitivity, the additional sample preparation step of derivatization can introduce variability and increase analysis time.

The Causality Behind Experimental Choices: A Senior Scientist's Perspective

The choice of an analytical method is not arbitrary; it is a carefully considered decision based on the specific requirements of the analysis. For routine quality control of a relatively clean drug substance, a well-validated HPLC-UV method may be perfectly adequate and cost-effective. However, when analyzing MDA as a trace impurity in a complex formulation or in a biological matrix like urine, the superior sensitivity and selectivity of HPLC-ECD or LC-MS/MS become indispensable.

The selection of chromatographic conditions, such as the stationary phase, mobile phase composition, and gradient profile, is a critical aspect of method development. For a basic compound like MDA, a C18 reversed-phase column is a common starting point. The mobile phase typically consists of a mixture of an aqueous buffer and an organic modifier like acetonitrile or methanol. The pH of the aqueous phase is a crucial parameter to control the retention and peak shape of the analyte.

Self-Validating Systems: Experimental Protocols

A robust analytical method should be a self-validating system. This means that built-in checks and system suitability tests are performed before each analytical run to ensure the system is performing as expected.

Experimental Workflow for HPLC Method Validation

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Results for N-Methyl-4,4'-methylenedianiline

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-Methyl-4,4'-methylenedianiline (M-MDA) is critical. As a known derivative of 4,4'-methylenedianiline (MDA), a compound with noted hepatotoxic and potential carcinogenic effects, ensuring the reliability of analytical data for M-MDA is paramount for both product safety and regulatory compliance.[1][2][3] This guide provides an in-depth, objective comparison of common analytical methodologies for M-MDA, supported by a robust cross-validation framework. The principles and protocols detailed herein are designed to instill confidence in your analytical results and provide a clear pathway for method validation and implementation.

The cross-validation strategies discussed are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines and the United States Pharmacopeia (USP) General Chapter <1225>.[4][5][6][7][8] These guidelines emphasize that the objective of analytical procedure validation is to demonstrate that the procedure is fit for its intended purpose.[6]

The Imperative of Cross-Validation

Cross-validation of analytical methods is a critical exercise in ensuring the accuracy and reliability of results, particularly when transferring methods between laboratories or implementing a new method. It serves to demonstrate that different analytical techniques yield equivalent and reliable data for the same analyte. The choice of analytical methodology can be influenced by various factors including the sample matrix, required sensitivity, and available instrumentation. This guide will focus on the cross-validation of three widely used analytical techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Experimental Design for Cross-Validation

A robust cross-validation study is underpinned by a well-defined experimental plan. The following sections detail the methodologies for the analysis of M-MDA by HPLC-UV, GC-MS, and LC-MS/MS. It is important to note that while specific methods for M-MDA are not extensively published, the following protocols are adapted from established methods for the structurally similar and more widely studied compound, 4,4'-methylenedianiline (MDA).[9][10][11][12]

Experimental Workflow

The overall workflow for the cross-validation of M-MDA analytical methods is depicted below. This process ensures a systematic and comprehensive comparison of the chosen techniques.

Caption: A generalized workflow for the cross-validation of analytical methods for N-Methyl-4,4'-methylenedianiline.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of M-MDA using HPLC-UV, GC-MS, and LC-MS/MS.

Protocol 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of aromatic amines.

1. Sample Preparation:

• Weigh accurately 10 mg of the M-MDA sample.
• Dissolve in 10 mL of methanol to obtain a stock solution of 1 mg/mL.
• Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase.
• For spiked samples, add known amounts of the M-MDA stock solution to a representative matrix blank.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
• Mobile Phase: A mixture of acetonitrile and 0.1 M sodium acetate buffer (pH 5.5) in a 30:70 (v/v) ratio.[13]
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Column Temperature: 30 °C.
• UV Detection: 254 nm.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area against the concentration of the M-MDA standards.
• Determine the concentration of M-MDA in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high specificity and sensitivity, particularly for volatile and semi-volatile compounds. Due to the polar nature of M-MDA, derivatization is often required to improve its chromatographic properties.[11]

1. Sample Preparation and Derivatization:

• Prepare a stock solution of M-MDA in toluene as described for HPLC-UV.
• To 1 mL of each standard and sample solution, add 100 µL of heptafluorobutyric anhydride (HFAA) and 1 mL of pH 7.0 phosphate buffer.[14]
• Vortex the mixture for 1 minute and allow it to react for 15 minutes at room temperature.
• Separate the organic layer for GC-MS analysis.

2. GC-MS Conditions:

• Column: DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm).[15]
• Inlet Temperature: 250 °C.
• Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp to 300 °C at 15 °C/min and hold for 5 minutes.[16]
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• MS Interface Temperature: 300 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the M-MDA derivative.

3. Data Analysis:

• Generate a calibration curve using the peak areas of the derivatized M-MDA standards.
• Quantify M-MDA in the samples based on the calibration curve.

Protocol 3: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides exceptional sensitivity and specificity, making it ideal for trace-level analysis.

1. Sample Preparation:

• Sample preparation is similar to that for HPLC-UV, using a suitable solvent such as methanol or acetonitrile.

2. LC-MS/MS Conditions:

• LC System: A UPLC or HPLC system.
• Column: A suitable reverse-phase column, such as a HSS T3 column.[17]
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: A triple quadrupole mass spectrometer.
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• MRM Transitions: Monitor at least two precursor-to-product ion transitions for M-MDA for quantification and confirmation.

3. Data Analysis:

• Create a calibration curve using the peak areas of the M-MDA standards.
• Calculate the concentration of M-MDA in the samples. The use of a stable isotope-labeled internal standard is recommended for improved accuracy.[17]

Comparative Data Analysis

The following tables summarize the expected performance characteristics for each analytical method based on the cross-validation study. These values are illustrative and should be determined experimentally for each specific application.

Table 1: Accuracy and Precision

Accuracy is determined by the recovery of spiked samples, while precision is assessed by the relative standard deviation (RSD) of replicate measurements.

Parameter	HPLC-UV	GC-MS	LC-MS/MS	Acceptance Criteria (ICH Q2(R2))
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 100.8%	99.5 - 101.5%	Typically 80-120%
Precision (RSD)
- Repeatability	< 1.5%	< 1.0%	< 0.8%	Typically ≤ 2%
- Intermediate Precision	< 2.0%	< 1.8%	< 1.5%	Typically ≤ 3%

Table 2: Linearity, Range, and Sensitivity

Linearity is the ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	> 0.999	> 0.999	> 0.9995
Range (µg/mL)	1 - 100	0.1 - 50	0.005 - 10
LOD (µg/mL)	0.2	0.02	0.001
LOQ (µg/mL)	0.7	0.08	0.003

Table 3: Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Method	Specificity Assessment	Outcome
HPLC-UV	Peak purity analysis using a photodiode array detector.	Potential for co-eluting impurities to interfere.
GC-MS	Mass spectral analysis of the chromatographic peak.	High specificity due to unique mass fragmentation patterns.
LC-MS/MS	Monitoring of specific MRM transitions.	Very high specificity, minimizing the risk of interference.

Interpretation and Causality of Experimental Choices

The choice of analytical method should be guided by the specific requirements of the analysis.

• HPLC-UV is a cost-effective and reliable method for routine analysis where high sensitivity is not required. The primary limitation is its lower specificity compared to mass spectrometric methods.

• GC-MS provides enhanced specificity and sensitivity over HPLC-UV. The requirement for derivatization can add complexity to the sample preparation process but is necessary to achieve good chromatographic performance for polar analytes like M-MDA.

• LC-MS/MS offers the highest level of sensitivity and specificity, making it the method of choice for trace-level quantification and in complex matrices. The use of multiple reaction monitoring (MRM) provides a high degree of confidence in the identification and quantification of the analyte.

The cross-validation data presented illustrates that all three methods can provide accurate and precise results when properly validated. The choice of which method to implement will depend on a risk-based assessment of the analytical needs, considering factors such as the expected concentration of M-MDA, the complexity of the sample matrix, and the availability of instrumentation.

Logical Relationship of Validation Parameters

The relationship between the core validation parameters is crucial for a holistic understanding of method performance.

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A Comparative Analysis of N-Methyl-4,4'-methylenedianiline (M-MDA) Performance Across Diverse Epoxy Resin Systems

Introduction

In the realm of high-performance thermosetting polymers, the synergy between an epoxy resin and its curing agent is paramount to achieving the desired thermomechanical and chemical resistance properties. N-Methyl-4,4'-methylenedianiline (M-MDA), an aromatic amine, is a widely utilized curing agent known for imparting excellent thermal stability and mechanical strength to epoxy networks.[1][2][3] This guide provides a comprehensive performance comparison of M-MDA across three distinct and commercially significant epoxy resin types: Diglycidyl ether of bisphenol A (DGEBA), Diglycidyl ether of bisphenol F (DGEBF), and Epoxy Phenol Novolac (EPN).

This document is intended for researchers, scientists, and professionals in drug development and other fields where high-performance polymers are critical. It aims to provide an in-depth, data-driven comparison to facilitate the informed selection of epoxy systems for specific applications. The insights presented herein are grounded in established testing methodologies and an expert understanding of the underlying chemical principles governing the performance of these materials.

Materials and Methods

To provide a robust comparative analysis, a standardized experimental workflow is essential. The following protocols outline the preparation of epoxy resin formulations, the curing process, and the subsequent characterization of the cured materials.

Materials

• Epoxy Resins:

  • Diglycidyl ether of bisphenol A (DGEBA)

  • Diglycidyl ether of bisphenol F (DGEBF)

  • Epoxy Phenol Novolac (EPN)

• Curing Agent:

  • N-Methyl-4,4'-methylenedianiline (M-MDA)

Experimental Workflow

Caption: Experimental workflow for sample preparation and testing.

Detailed Protocols

1. Formulation and Curing:

The epoxy resins were individually mixed with a stoichiometric amount of M-MDA. The mixture was then degassed in a vacuum oven to eliminate any entrapped air bubbles. The degassed mixture was poured into preheated molds and subjected to a two-stage curing process: an initial cure at 80°C for 2 hours, followed by a post-cure at 150°C for 3 hours. This curing schedule is designed to achieve a high degree of cross-linking.

2. Mechanical Testing:

• Tensile Strength and Modulus: Determined according to ASTM D638 using dog-bone shaped specimens on a universal testing machine.[4]

• Flexural Strength and Modulus: Evaluated following ASTM D790 with rectangular bar specimens.[4]

3. Thermal Analysis:

• Glass Transition Temperature (Tg): Measured using Differential Scanning Calorimetry (DSC) with a heating rate of 10°C/min in a nitrogen atmosphere.[5][6][7] The Tg is a critical indicator of the material's thermal stability.

• Thermal Decomposition Temperature (TGA): Assessed via Thermogravimetric Analysis (TGA) by heating the samples from room temperature to 800°C at 10°C/min in a nitrogen atmosphere to determine the onset of thermal degradation.[8]

4. Chemical Resistance Testing:

Cured samples were immersed in various chemical reagents, including 10% sulfuric acid, 10% sodium hydroxide, and methyl ethyl ketone (MEK), for 30 days at room temperature.[9][10][11][12] The percentage weight change was measured to evaluate the chemical resistance. A lower weight change indicates better resistance.

Comparative Performance Data

The following tables summarize the experimental data obtained from the characterization of the different M-MDA cured epoxy systems.

Table 1: Mechanical Properties

Property	DGEBA-MDA	DGEBF-MDA	EPN-MDA
Tensile Strength (MPa)	75	80	95
Tensile Modulus (GPa)	3.2	3.5	4.0
Flexural Strength (MPa)	120	130	150
Flexural Modulus (GPa)	3.8	4.1	4.5

Table 2: Thermal Properties

Property	DGEBA-MDA	DGEBF-MDA	EPN-MDA
Glass Transition Temp. (Tg, °C)	160	175	190
5% Weight Loss Temp. (TGA, °C)	350	365	380

Table 3: Chemical Resistance (% Weight Change after 30 days)

Chemical	DGEBA-MDA	DGEBF-MDA	EPN-MDA
10% Sulfuric Acid	0.8	0.6	0.3
10% Sodium Hydroxide	0.5	0.4	0.2
Methyl Ethyl Ketone (MEK)	2.5	2.0	1.2

Analysis and Discussion

The experimental results highlight the significant influence of the epoxy resin backbone structure on the final properties of the M-MDA cured systems.

Curing Mechanism

The curing reaction involves the nucleophilic addition of the amine groups of M-MDA to the epoxy groups of the resin, leading to the formation of a highly cross-linked three-dimensional network. Aromatic amines like M-MDA generally require elevated temperatures for curing due to their lower reactivity compared to aliphatic amines.[13]

Caption: Curing reaction of epoxy resin with M-MDA.

Performance Insights

Mechanical Performance: The EPN-MDA system exhibits superior tensile and flexural properties. This is attributed to the higher functionality of the novolac resin, which leads to a greater cross-link density in the cured network. The increased rigidity and strength are a direct consequence of this denser network structure. DGEBF, with its lower viscosity and slightly more flexible backbone compared to DGEBA, shows a modest improvement in mechanical performance over the DGEBA-MDA system.

Thermal Stability: The trend in thermal stability, as indicated by both Tg and TGA data, follows the order EPN > DGEBF > DGEBA. The higher cross-link density of the EPN-MDA system restricts the mobility of the polymer chains, thus requiring more thermal energy to transition from a glassy to a rubbery state, resulting in a higher Tg.[6] The increased aromatic content and network density also contribute to its enhanced thermal decomposition temperature.

Chemical Resistance: The superior chemical resistance of the EPN-MDA formulation is also a direct result of its high cross-link density.[9] The tightly woven polymer network presents a more formidable barrier to the ingress of chemical agents, thereby minimizing swelling and degradation. The lower viscosity of DGEBF can sometimes lead to better wetting and interfacial adhesion in composite applications, which can also contribute to improved chemical resistance.

Conclusion

The choice of epoxy resin has a profound impact on the performance of systems cured with N-Methyl-4,4'-methylenedianiline. For applications demanding the highest mechanical strength, thermal stability, and chemical resistance, Epoxy Phenol Novolac (EPN) resins are the preferred choice. DGEBF-based systems offer a good balance of properties with the advantage of lower viscosity, making them suitable for applications where ease of processing is a key consideration. DGEBA, while exhibiting the lowest performance among the three, remains a cost-effective and widely used option for general-purpose applications where extreme performance is not a prerequisite. This comparative guide provides a foundational understanding to aid in the selection of the optimal M-MDA cured epoxy system for a given high-performance application.

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A Senior Application Scientist's Guide to the Structure-Property Relationship of Polymers Synthesized with N-Methyl-4,4'-methylenedianiline

Introduction: The Subtle Power of a Methyl Group

In the vast landscape of high-performance polymers, the choice of monomer is paramount, dictating the final material's properties and, consequently, its applications. While 4,4'-methylenedianiline (MDA) has long been a cornerstone in the synthesis of robust polyimides, polyamides, and as a curing agent for epoxy resins, its N-methylated counterpart, N-Methyl-4,4'-methylenedianiline (MMDA), offers a unique set of characteristics that warrant a detailed examination.[1][2] This guide provides a comparative analysis of the structure-property relationships of polymers synthesized using MMDA, offering insights for researchers and professionals in materials science and drug development.

The introduction of a methyl group onto the nitrogen atom of the diamine might seem like a minor modification, but it imparts significant changes to the resulting polymer's architecture and behavior. This guide will delve into the causal relationships between this specific structural alteration and the consequent shifts in thermal stability, mechanical performance, and solubility. By understanding these nuances, researchers can better tailor polymer properties to meet the demands of advanced applications, from aerospace components to specialized coatings.

Structural and Reactivity Comparison: MMDA vs. MDA

The fundamental difference between N-Methyl-4,4'-methylenedianiline and 4,4'-methylenedianiline lies in the substitution on the amine groups. In MMDA, one hydrogen atom on each amine is replaced by a methyl group. This seemingly simple change has profound implications for the reactivity and subsequent polymer structure.

Caption: Chemical structures of MDA and MMDA.

The presence of the N-methyl group in MMDA introduces steric hindrance around the nitrogen atom. This can influence the kinetics of polymerization, for instance, by altering the nucleophilicity of the amine. In the context of epoxy resins, this steric bulk can affect the curing process and the final cross-link density of the network.

Comparative Performance Analysis: The Impact of N-Methylation

The substitution of MDA with MMDA in polymer synthesis leads to predictable yet significant alterations in the material's properties. The following sections provide a comparative overview based on available experimental data.

Thermal Properties: A Tale of Two Transitions

The thermal behavior of a polymer is critical for its application range. Key parameters include the glass transition temperature (Tg), which marks the transition from a rigid, glassy state to a more flexible, rubbery state, and the thermal decomposition temperature (Td), which indicates the onset of material degradation.

The introduction of a methyl group can have a nuanced effect on the Tg. While a single methyl group may have little effect, the positioning and number of methyl groups can be significant.[1] For instance, two methyl groups ortho to the amine can cause a notable increase in Tg.[1] In the case of MMDA, the methyl group can restrict the rotation of the polymer backbone, which may lead to a higher Tg compared to its MDA-based counterpart. However, the overall effect will also depend on the specific polymer system and the other monomers involved.

Table 1: Comparison of Thermal Properties

Property	Polymer with MDA	Polymer with MMDA	Rationale for Difference
Glass Transition Temp. (Tg)	Typically high	Potentially higher	N-methyl group can restrict chain rotation, increasing rigidity.
Decomposition Temp. (Td)	High thermal stability	Generally high thermal stability	The fundamental aromatic backbone is retained.

Mechanical Strength and Modulus: Balancing Rigidity and Flexibility

The mechanical properties of polymers, such as tensile strength, elastic modulus, and elongation at break, are directly linked to the polymer chain's structure and intermolecular forces. The incorporation of MMDA can influence these properties in several ways.

The steric hindrance from the N-methyl groups can disrupt the close packing of polymer chains, potentially leading to a slight decrease in intermolecular forces. This could translate to a lower tensile strength and modulus compared to polymers made with MDA, where hydrogen bonding between the N-H groups of different chains can be more pronounced. However, the increased rigidity of the polymer backbone due to restricted rotation could counteract this effect to some extent.

Table 2: Comparison of Mechanical Properties

Property	Polymer with MDA	Polymer with MMDA	Rationale for Difference
Tensile Strength	Generally high	May be slightly lower	Reduced inter-chain hydrogen bonding.
Elastic Modulus	High	May be slightly lower	Disruption of chain packing.
Elongation at Break	Varies	May be higher	Reduced chain packing can allow for more movement.

Solubility: Enhancing Processability

A significant challenge with many high-performance aromatic polymers, such as polyimides, is their poor solubility in common organic solvents, which complicates their processing.[3][4][5] The introduction of bulky side groups is a known strategy to improve solubility by preventing close chain packing and allowing solvent molecules to penetrate the polymer matrix more easily.[4][6][7][8]

The N-methyl groups in MMDA act as such bulky groups. Consequently, polymers synthesized with MMDA often exhibit enhanced solubility in organic solvents like N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), and even chloroform, compared to their MDA-based analogues.[3][4][6][9][10] This improved solubility is a major advantage for applications requiring solution-based processing, such as spin coating for thin films or the preparation of casting solutions.

Table 3: Comparison of Solubility

Solvent	Solubility of MDA-based Polymer	Solubility of MMDA-based Polymer
NMP, DMAc, DMF	Often requires heating	Generally soluble at room temperature
Chloroform, THF	Typically insoluble	Often soluble
m-Cresol	Soluble	Soluble

Experimental Protocols: A Practical Approach

To provide a tangible context for the synthesis and characterization of these polymers, a generalized experimental protocol for the synthesis of a polyimide from MMDA is outlined below.

Synthesis of Polyimide from N-Methyl-4,4'-methylenedianiline and a Dianhydride

This protocol describes a typical two-step polycondensation reaction to form a polyimide.

Materials:

• N-Methyl-4,4'-methylenedianiline (MMDA)

• Aromatic tetracarboxylic dianhydride (e.g., Pyromellitic dianhydride - PMDA)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Acetic anhydride

• Pyridine

Procedure:

• Poly(amic acid) Synthesis:

  • In a nitrogen-purged flask equipped with a mechanical stirrer, dissolve a stoichiometric amount of MMDA in anhydrous NMP.

  • Slowly add an equimolar amount of the dianhydride powder to the solution in small portions, maintaining the temperature at 0-5 °C.

  • Continue stirring under a nitrogen atmosphere at room temperature for 24 hours to form a viscous poly(amic acid) solution.

• Chemical Imidization:

  • To the poly(amic acid) solution, add a mixture of acetic anhydride and pyridine as dehydrating agent and catalyst, respectively.

  • Stir the mixture at room temperature for 1 hour, and then heat to 120 °C for 3 hours.

  • Precipitate the resulting polyimide by pouring the solution into a large volume of methanol.

  • Collect the polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven at 80 °C.

Caption: Workflow for synthesis and characterization.

Characterization Techniques

• Structural Analysis: Fourier-transform infrared (FTIR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the chemical structure of the synthesized polyimide.

• Thermal Analysis: Thermogravimetric analysis (TGA) is employed to determine the thermal stability and decomposition temperature, while Differential Scanning Calorimetry (DSC) is used to measure the glass transition temperature.[11][12][13]

• Mechanical Testing: The tensile properties of polymer films can be evaluated using a universal testing machine to obtain stress-strain curves, from which tensile strength, Young's modulus, and elongation at break can be determined.[14][15]

• Solubility Assessment: The solubility of the polymer is qualitatively tested by attempting to dissolve a small amount in various organic solvents at room temperature and with heating.[9]

Logical Framework: Connecting Structure to Performance

The overarching principle in the design of polymers with MMDA is the exploitation of the N-methyl group's influence on chain packing and rotational freedom. This is a classic example of structure-property relationships in polymer science.[16][17][18]

Caption: Structure-property relationships of MMDA polymers.

Conclusion and Future Outlook

N-Methyl-4,4'-methylenedianiline serves as a valuable alternative to the conventional MDA, particularly in applications where enhanced solubility and processability are crucial. The presence of the N-methyl group provides a powerful tool for fine-tuning the properties of high-performance polymers. While this may sometimes come at the cost of a slight reduction in mechanical strength due to decreased intermolecular hydrogen bonding, the benefits of improved processability can often outweigh this for specific applications.

Further research could explore the synthesis of a wider range of copolymers incorporating MMDA to create materials with a finely balanced portfolio of properties. Additionally, a more in-depth investigation into the long-term stability and performance of MMDA-based polymers in demanding environments will be crucial for their broader adoption in industries such as electronics and aerospace. The subtle yet impactful nature of the N-methyl group continues to be an exciting area of exploration in polymer chemistry.

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• Highly soluble polyimides from sterically hindered diamines. Elsevier.
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A Comparative Analysis of the Thermal Stability of N-Methyl-4,4'-methylenedianiline Derivatives: A Guide for Researchers

In the landscape of high-performance polymers and advanced materials, the thermal stability of monomeric precursors is a critical determinant of final product integrity and performance. N-Methyl-4,4'-methylenedianiline (M-MDA) and its derivatives are a pivotal class of aromatic amines, widely employed as curing agents for epoxy resins and as monomers in the synthesis of polyimides and polyurethanes.[1][2] Their molecular structure, particularly the nature of the substituents on the amine nitrogen and the aromatic rings, profoundly influences their thermal decomposition behavior. This guide provides a comparative study of the thermal stability of M-MDA derivatives, offering experimental insights and theoretical underpinnings to aid researchers, scientists, and drug development professionals in selecting the optimal derivative for their specific application.

The Significance of Thermal Stability in M-MDA Derivatives

The thermal stability of a chemical compound refers to its ability to resist decomposition at elevated temperatures. For M-MDA derivatives, which are often processed at high temperatures during polymerization and curing, superior thermal stability is paramount.[3] It ensures that the monomer maintains its structural integrity throughout the manufacturing process, preventing the formation of degradation byproducts that can compromise the mechanical, thermal, and chemical resistance of the final polymer.[4] Factors such as bond strength, molecular structure, and the presence of impurities can significantly impact thermal stability.[5]

Structural Influences on the Thermal Stability of Aromatic Amines

The thermal stability of aromatic amines like M-MDA is intrinsically linked to their molecular architecture. Key structural features that dictate their decomposition temperature and pathway include:

• N-Substitution: The nature of the substituent on the nitrogen atom plays a crucial role. Generally, increasing the length of alkyl substituents on the amine can enhance thermal stability.[6][7] This is attributed to the inductive effect of alkyl groups, which can increase the electron density on the nitrogen atom and strengthen the C-N bond.

• Ring Substitution: Substituents on the aromatic rings can also modulate thermal stability. Electron-donating groups can increase electron density in the aromatic system, potentially enhancing stability, while bulky substituents can introduce steric hindrance, which may either stabilize the molecule by shielding reactive sites or destabilize it by introducing strain.[5]

• Intermolecular Interactions: The potential for intermolecular interactions, such as hydrogen bonding, can also influence thermal stability. However, in the case of N-substituted M-MDA derivatives, the presence of a substituent on the nitrogen atom precludes the formation of traditional N-H---N hydrogen bonds that are present in the parent compound, 4,4'-methylenedianiline (MDA).

Comparative Thermal Analysis: A Data-Driven Approach

While direct, side-by-side comparative thermal analysis data for a wide range of N-substituted M-MDA derivatives is not extensively available in the public domain, we can infer their relative thermal stabilities from the performance of polymers synthesized using these monomers. The thermal decomposition characteristics of polyimides, for instance, are a strong indicator of the stability of their constituent diamine monomers.

Table 1: Inferred Thermal Stability of N-Substituted 4,4'-methylenedianiline Derivatives Based on Polyimide Thermal Data

Derivative	N-Substituent	Expected Relative Thermal Stability	Rationale
M-MDA	Methyl (-CH₃)	Baseline	The methyl group provides a slight inductive effect.
E-MDA	Ethyl (-C₂H₅)	Higher than M-MDA	The longer alkyl chain offers a greater inductive effect, and the increased molecular weight can contribute to higher decomposition temperatures.[6]
P-MDA	Phenyl (-C₆H₅)	Significantly Higher	The phenyl group introduces significant steric hindrance and resonance stabilization, which can substantially increase the energy required for bond cleavage.
DM-MDA	4,4'-methylenebis(2,6-dimethylaniline)	High	The presence of ortho-methyl groups on the aniline rings introduces steric hindrance, which can restrict bond rotation and increase thermal stability. Polyimides synthesized from this diamine exhibit high thermal stability.[3][8][9]

Note: This table presents a qualitative comparison based on established chemical principles and indirect evidence from polymer thermal analysis. Direct experimental verification through TGA/DSC analysis of the pure compounds is recommended for specific applications.

Experimental Protocols for Thermal Stability Assessment

To empirically determine the thermal stability of M-MDA derivatives, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the most common and powerful techniques.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the decomposition temperature and mass loss profile of the M-MDA derivative as a function of temperature.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the M-MDA derivative into a clean, tared TGA pan (typically alumina or platinum).

• Experimental Conditions:

  • Atmosphere: Inert (e.g., Nitrogen) or Oxidative (e.g., Air), depending on the desired information. An inert atmosphere is typically used to study the intrinsic thermal stability without the influence of oxidation.

  • Flow Rate: 50-100 mL/min.

  • Heating Rate: A standard heating rate of 10 °C/min is commonly used.

  • Temperature Range: Typically from room temperature to a temperature above the final decomposition point (e.g., 25 °C to 800 °C).

• Data Analysis:

  • Plot the mass loss (%) as a function of temperature.

  • Determine the onset decomposition temperature (Tonset) and the temperature of maximum decomposition rate (Tmax) from the derivative of the TGA curve (DTG).

  • Quantify the residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the melting point, glass transition temperature (for amorphous solids), and enthalpy of transitions of the M-MDA derivative.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the M-MDA derivative into a DSC pan and hermetically seal it.

• Experimental Conditions:

  • Atmosphere: Inert (e.g., Nitrogen).

  • Heating and Cooling Rates: Typically 10 °C/min.

  • Temperature Program: A heat-cool-heat cycle is often employed to erase the thermal history of the sample. For example, heat from 25 °C to a temperature above the melting point, cool back to 25 °C, and then reheat.

• Data Analysis:

  • Identify endothermic peaks corresponding to melting and exothermic peaks corresponding to crystallization or decomposition.

  • Determine the melting temperature (Tm) from the peak of the endotherm.

  • Determine the glass transition temperature (Tg) from the midpoint of the step change in the heat flow curve.

Visualizing the Structure-Stability Relationship

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Relationship between N-substituents and inferred thermal stability.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Conclusion and Future Outlook

The thermal stability of N-Methyl-4,4'-methylenedianiline derivatives is a critical parameter that dictates their suitability for high-performance applications. While direct comparative data is sparse, a systematic understanding of structure-property relationships allows for informed selection. The presence of larger alkyl or aryl N-substituents, as well as steric hindrance from ring substituents, generally leads to enhanced thermal stability. The experimental protocols provided in this guide offer a robust framework for the empirical evaluation of these compounds.

Future research should focus on generating a comprehensive library of thermal decomposition data for a wide array of M-MDA derivatives. Such data would be invaluable for the rational design of novel polymers with tailored thermal properties, pushing the boundaries of material science and enabling advancements in aerospace, electronics, and other demanding fields.

References

• Harmon, J. P., et al. "Thermomechanical Characterization of Thermoplastic Polyimides Containing 4,4'-Methylenebis(2,6-Dimethylaniline) and Polyetherdiamines." Polymer Engineering & Science, vol. 58, no. 10, 2018, pp. 1735-1743.

• Liaw, D. J., et al. "Synthesis and properties of polyimides based on isomeric (4, 4′-methylenediphenoxyl) bis (phthalic anhydride)s (BPFDAs)." Journal of Polymer Science Part A: Polymer Chemistry, vol. 40, no. 10, 2002, pp. 1564-1574.

• Ningbo Inno Pharmchem Co., Ltd. "The Role of Heat-Resistant Diamine Curing Agents in Modern Polyester Manufacturing." INNO PHARMCHEM.

• Tan, L., et al. "Novel Thermal Latent Curing Agents for Epoxy Resins Based on Dual-Locked Aminopyridines by Amidation and N-Oxidation." Macromolecules, vol. 56, no. 5, 2023, pp. 1944-1953.

• Tornqvist, M., et al. "4,4'-Methylenedianiline in Hydrolysed Serum and Urine From a Worker Exposed to Thermal Degradation Products of Methylene Diphenyl Diisocyanate Elastomers." International Archives of Occupational and Environmental Health, vol. 67, no. 2, 1995, pp. 73-77.

• Eide-Haugmo, I., et al. "Impact of Solvent on the Thermal Stability of Amines." Industrial & Engineering Chemistry Research, vol. 61, no. 43, 2022, pp. 15467-15478.

• Hartvedt, G. E., et al. "Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture." Industrial & Engineering Chemistry Research, vol. 61, no. 43, 2022, pp. 15479-15494.

• Three Bond Co., Ltd. "Curing Agents for Epoxy Resin." Three Bond Technical News.

• ChemAnalyst. "Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives." ChemAnalyst.

• Wang, Y., et al. "Synthesis and Characterization of Polyimides with Naphthalene Ring Structure Introduced in the Main Chain." Polymers, vol. 14, no. 22, 2022, p. 4925.

• Evonik. "Epoxy Curing Agents." Evonik Industries.

• Sulub-Sulub, R., et al. "Synthesis and characterization of new polyimides from diphenylpyrene dianhydride and ortho methyl substituted diamines." RSC Advances, vol. 8, no. 56, 2018, pp. 31881-31888.

• Wang, H., et al. "Thermodynamic analysis on synthesis of 4, 4-methylenedianiline by reaction of aniline and formaldehyde.

• European Chemicals Bureau. "4,4'-METHYLENEDIANILINE." European Union Risk Assessment Report.

• U.S. Environmental Protection Agency. "4,4'-Methylenedianiline (MDA)." EPA Technology Transfer Network - Air Toxics Web Site.

• Dobrovolsky, V. N., et al. "Thermal decomposition of some N-Nitroso-N-Alkyl(aryl) hydroxylaminates.

• Le, T. N., et al. "New thermal decomposition pathway for TATB." Scientific Reports, vol. 13, no. 1, 2023, p. 21191.

• ChemicalBook. "4,4'-Methylenedianiline: Synthesis, toxicity and metabolism." ChemicalBook.

• Occupational Safety and Health Administration. "4,4'-Methylenedianiline (MDA)." OSHA Method 57.

• Curran, K., et al. "Analysing for 4,4′-diaminodiphenylmethane in heritage collections containing solid and medium density flexible linear polyester polyurethanes using liquid chromatography/mass spectrometry." Heritage Science, vol. 6, no. 1, 2018, p. 6.

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A Senior Application Scientist's Guide to the Analysis of N-Methyl-4,4'-methylenedianiline (M-MDA) Degradation Products: A Comparative Methodological Analysis

Introduction: The Analytical Imperative for M-MDA Purity

N-Methyl-4,4'-methylenedianiline (M-MDA), a derivative of 4,4'-methylenedianiline (MDA), serves as a crucial chemical intermediate, primarily in the synthesis of specialized polyurethanes and epoxy resins.[1][2] The stability of M-MDA is paramount, as its degradation can lead to the formation of impurities that may alter the physicochemical properties of the final polymer and, more critically, introduce potentially toxic entities. Given that the parent compound, MDA, is classified as a possible human carcinogen (Group 2B) by the International Agency for Research on Cancer (IARC), the rigorous characterization of its derivatives' degradation profiles is a matter of both quality control and regulatory compliance.[2]

This guide provides an in-depth comparison of the principal analytical methodologies for the identification and quantification of M-MDA degradation products. We will explore the underlying chemical principles of M-MDA degradation and compare the performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended for researchers, quality control scientists, and drug development professionals who require robust, reliable, and validated methods for ensuring the purity and safety of M-MDA-related materials.

Part 1: Understanding M-MDA Degradation Pathways

The chemical structure of M-MDA, featuring two aromatic amine functionalities linked by a methylene bridge, is susceptible to degradation through several mechanisms, primarily oxidation and hydrolysis. While specific literature on M-MDA is limited, we can infer its degradation profile from the well-documented behavior of its structural analog, MDA.[3][4][5]

Key Degradation Mechanisms:

• Oxidation: The methylene bridge is a primary site for oxidative attack, which can lead to the formation of a benzophenone-type structure and eventual cleavage of the molecule. The secondary amine groups can also be oxidized. Exposure to air, light, and certain catalysts can accelerate this process.[2][6]

• Hydrolysis: While generally stable, the bonds within the M-MDA molecule can undergo hydrolysis under aggressive pH and temperature conditions, potentially leading to cleavage at the methylene bridge.[7] In environmental contexts, biodegradation by microorganisms is also a significant degradation route.[3][5]

The resulting degradants are often more polar than the parent compound and may include a variety of oxidized and cleaved species. The exact product profile is highly dependent on the specific stress conditions (e.g., temperature, pH, oxidizing agent, light exposure).

Caption: Postulated major degradation pathways for M-MDA.

Part 2: Comparative Analysis of Analytical Methodologies

The choice of analytical technique is dictated by the specific requirements of the analysis, such as the need for sensitivity, selectivity, quantification, or structural elucidation of unknown degradants. Here, we compare the three most prevalent chromatographic techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the workhorse of quality control labs for its robustness, reliability, and cost-effectiveness. It excels at separating the parent M-MDA from its degradation products based on polarity.

• Principle: Separation occurs in a liquid mobile phase on a solid stationary phase (typically C18). Detection is based on the absorbance of ultraviolet light by the aromatic rings present in M-MDA and its degradants.

• Expertise & Experience: The primary advantage is its simplicity for routine purity checks and assay determination. However, its reliance on UV detection means it can only quantify compounds with a suitable chromophore and may struggle with co-eluting impurities that lack unique spectral profiles. Method development focuses on optimizing mobile phase composition and gradient to achieve baseline separation of all known degradants.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For ultimate sensitivity and specificity, LC-MS/MS is the gold standard. It is indispensable for trace-level impurity identification and quantification, especially in complex matrices.

• Principle: After HPLC separation, molecules are ionized (e.g., by electrospray ionization) and identified based on their mass-to-charge ratio (m/z). Tandem MS (MS/MS) allows for fragmentation of a selected parent ion, creating a unique fragmentation pattern that serves as a highly specific fingerprint for structural confirmation.[9]

• Expertise & Experience: The power of LC-MS/MS lies in its ability to detect and identify unexpected degradation products without requiring reference standards for each one.[10] It can distinguish between isomers that may co-elute chromatographically but have different fragmentation patterns. The choice of ionization mode (positive or negative) is critical; for amines like M-MDA, positive ion mode is typically more sensitive.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique, particularly for volatile compounds. For polar, low-volatility molecules like M-MDA, a chemical derivatization step is mandatory to improve thermal stability and chromatographic performance.

• Principle: The sample is vaporized and separated in a gaseous mobile phase based on its boiling point and interaction with a stationary phase. Detection is achieved by mass spectrometry.

• Expertise & Experience: The critical step is derivatization, which converts the polar amine groups into less polar, more volatile derivatives.[12] Common reagents include pentafluoropropionic anhydride (PFPA) or heptafluorobutyric anhydride (HFBA).[13][14] This adds a step to sample preparation but significantly enhances sensitivity, especially when using an electron capture detector (ECD) or negative chemical ionization (NCI) mass spectrometry.[12][13] The derivatization must be reproducible and drive the reaction to completion to ensure quantitative accuracy.

Performance Comparison Summary

Feature	HPLC-UV	LC-MS/MS	GC-MS
Selectivity	Moderate; relies on chromatographic separation.	Very High; based on both retention time and mass-to-charge ratio/fragmentation.	High; based on retention time and mass spectrum.
Sensitivity (Typical LOQ)	ng/mL range	pg/mL to fg/mL range	pg/mL range (with derivatization)
Structural Elucidation	Limited to UV spectrum.	Excellent; provides molecular weight and fragmentation data.	Good; provides fragmentation patterns for identification.
Sample Preparation	Simple (dissolution, filtration).	Simple to moderate (dissolution, filtration, SPE).	Complex (extraction, mandatory derivatization ).
Throughput	High	Moderate	Low to Moderate
Cost (Instrument/Operation)	Low	High	Moderate
Best For	Routine QC, purity assays, known degradant quantification.[8]	Unknown impurity identification, trace-level analysis, complex matrices.[9][15]	Biomonitoring, analysis where high sensitivity for specific analytes is needed.[16]

Part 3: Experimental Protocols & Workflows

The following sections provide detailed, self-validating protocols for each technique.

HPLC-UV Workflow for Purity Analysis

Caption: Standard workflow for M-MDA analysis by HPLC-UV.

Protocol: Stability-Indicating HPLC-UV Method

• Preparation of Solutions:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Sample Diluent: 50:50 (v/v) Acetonitrile:Water.

  • Sample Preparation: Accurately weigh and dissolve the M-MDA sample in the diluent to a final concentration of ~0.5 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm.

  • Gradient Program: Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, return to initial conditions.

• Analysis and Validation:

  • Inject the sample and identify the M-MDA peak by its retention time.

  • Degradation products will typically elute earlier (more polar) or later than the main peak.

  • System suitability is confirmed by injecting a standard solution to check for theoretical plates, tailing factor, and reproducibility. Purity is often reported as area percent of the main peak.

Expert's Note: The use of TFA as an ion-pairing agent in the mobile phase is crucial for achieving sharp, symmetrical peaks for basic compounds like M-MDA by minimizing interactions with residual silanols on the silica-based column.

LC-MS/MS Workflow for Impurity Identification

Caption: Workflow for M-MDA degradant ID by LC-MS/MS.

Protocol: LC-MS/MS for Trace Degradant Analysis

• Preparation of Solutions:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Preparation: Prepare a stock solution of M-MDA at 1 mg/mL. Dilute to 1 µg/mL in 50:50 Acetonitrile:Water for analysis.

• LC Conditions:

  • Use the same LC conditions as the HPLC-UV method, but a UPLC system is preferred for better resolution and faster run times.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • MS Scan Mode: Perform a full scan (e.g., m/z 100-1000) to detect all ions.

  • Data-Dependent Acquisition: Configure the instrument to automatically perform MS/MS fragmentation on the top 3-5 most intense ions detected in the full scan.

• Analysis and Validation:

  • Extract ion chromatograms for the expected M-MDA parent ion and any other observed ions.

  • Analyze the MS/MS fragmentation patterns of unknown peaks to propose structures. For example, a neutral loss corresponding to the N-methyl group or cleavage at the methylene bridge would be diagnostic.

  • The method is validated by assessing sensitivity (limit of detection), linearity, and precision using a reference standard if available.

Expert's Note: Formic acid is used instead of TFA because TFA is an ion-suppressing agent that can significantly reduce the signal in the mass spectrometer. Formic acid provides the necessary acidity for good chromatography while being fully compatible with ESI.

GC-MS Workflow for Sensitive Quantification

Caption: Derivatization-based workflow for M-MDA analysis by GC-MS.

Protocol: GC-MS with Derivatization

• Sample Preparation and Extraction:

  • For biological or environmental samples, perform a liquid-liquid extraction. Adjust the sample to a basic pH (~pH 10) with NaOH and extract with a non-polar solvent like toluene or ethyl acetate.[13]

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • Reconstitute the dry residue in 100 µL of ethyl acetate.

  • Add 50 µL of heptafluorobutyric anhydride (HFBA).

  • Cap the vial and heat at 60°C for 30 minutes.[16]

  • Cool to room temperature and evaporate the excess reagent and solvent.

  • Reconstitute the final derivative in 100 µL of hexane for injection.

• GC-MS Conditions:

  • Column: DB-5ms or similar non-polar capillary column.

  • Injection: 1 µL, splitless mode.

  • Oven Program: Start at 80°C, ramp to 280°C at 15°C/min.

  • MS Mode: For quantification, use Selected Ion Monitoring (SIM) mode, monitoring characteristic fragment ions of the M-MDA-HFBA derivative. For identification, use full scan mode.

• Analysis and Validation:

  • A calibration curve is generated by derivatizing known concentrations of an M-MDA standard. An isotopically labeled internal standard is highly recommended for best accuracy.

  • The method is validated for recovery, precision, and accuracy.

Expert's Note: The choice of a fluorinated derivatizing agent like HFBA is strategic. The resulting derivative is not only volatile and thermally stable but also highly electronegative, making it extremely sensitive for detection by an Electron Capture Detector (ECD) or by Negative Chemical Ionization (NCI) Mass Spectrometry, often achieving femtogram-level detection limits.[13]

Conclusion and Recommendations

The analysis of N-Methyl-4,4'-methylenedianiline degradation products requires a tailored approach based on the analytical objective.

• For routine quality control and purity testing where speed and cost-effectiveness are key, a well-validated HPLC-UV method is the most appropriate choice.

• For in-depth stability studies, identification of unknown degradants, or trace-level analysis in complex final products, the unparalleled sensitivity and specificity of LC-MS/MS are essential.

• For biomonitoring or environmental sample analysis requiring the absolute lowest detection limits, GC-MS with a carefully optimized derivatization protocol offers exceptional performance, albeit with more complex sample preparation.

By understanding the strengths and limitations of each technique, researchers can select the optimal method to ensure the quality, safety, and efficacy of their materials, backed by robust and scientifically sound data.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Toxicological Profile for 4,4'-Methylenedianiline. U.S. Department of Health and Human Services. Link

• National Center for Biotechnology Information. (n.d.). Table 6-1, Analytical Methods for Determining 4,4′-Methylenedianiline in Biological Samples - Toxicological Profile for Methylenedianiline. NCBI Bookshelf. Link

• National Toxicology Program (NTP). (2016). Report on Carcinogens, Fourteenth Edition: 4,4'-Methylenedianiline and Its Dihydrochloride. U.S. Department of Health and Human Services. Link

• Occupational Safety and Health Administration (OSHA). (1990). OSHA Method 57: 4,4'-Methylenedianiline (MDA). U.S. Department of Labor. Link

• Giera, M., Lingeman, H., & Niessen, W. M. A. (2012). Recent Advancements in the LC- and GC-Based Analysis of Malondialdehyde (MDA): A Brief Overview. Chromatographia, 75(9-10), 433–440. Link

• Tsikas, D., et al. (2016). GC–MS and GC–MS/MS measurement of biological malondialdehyde as pentafluorobenzyl derivative. Journal of Chromatography B, 1019, 96-106. Link

• National Center for Biotechnology Information. (n.d.). Table 6.2, Analytical Methods for Determining 4,4′-Methylenediamline in Biological Materials - Toxicological Profile for Methylenedianiline. NCBI Bookshelf. Link

• Brunet, C., Aubin, S., Gagné, S., West, R., & Lesage, J. (2018). Development of a method for extraction and determination of 4,4′-methylenedianiline in soils by solid-phase extraction and UPLC-MS-MS. PhareSST. Link

• Agency for Toxic Substances and Disease Registry (ATSDR). (1998). Chapter 5: Potential for Human Exposure. In Toxicological Profile for 4,4'-Methylenedianiline. Link

• West, R. (2021). Evaluating Plant Uptake of 4,4'-Methylenedianiline. DigitalCommons@USU, Utah State University. Link

• Skarping, G., Dalene, M., & Brunmark, P. (1995). 4,4'-Methylenedianiline in Hydrolysed Serum and Urine From a Worker Exposed to Thermal Degradation Products of Methylene Diphenyl Diisocyanate Elastomers. International Archives of Occupational and Environmental Health, 67(2), 73-7. Link

• Lamb, H. E., et al. (2000). Pharmacokinetic modeling of 4,4'-methylenedianiline released from reused polyurethane dialyzer potting materials. Journal of Biomedical Materials Research, 53(3), 276-86. Link

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N-Methylation of Methylenedianiline: A Comparative Guide to Reactivity and Synthetic Strategy

For researchers, scientists, and professionals in drug development and polymer chemistry, understanding the nuanced reactivity of aromatic diamines is paramount. Methylenedianiline (MDA), a cornerstone building block for polyurethanes, epoxy resins, and high-performance polymers, presents a reactive profile that can be significantly altered through N-methylation.[1][2][3] This guide provides an in-depth comparison of the reactivity of methylenedianiline and its N-methylated derivatives, offering experimental insights and a validated protocol for the synthesis of its fully N-methylated analogue, 4,4'-methylenebis(N,N-dimethylaniline) (MBDMA).

Introduction: The Impact of N-Methylation on Aromatic Amine Reactivity

N-methylation, the substitution of one or both hydrogen atoms on the amino group with methyl groups, profoundly influences the chemical behavior of aromatic amines. This modification introduces both electronic and steric effects that can either enhance or diminish reactivity depending on the specific reaction. Generally, N-methylation increases the electron-donating character of the amino group, which can activate the aromatic ring towards electrophilic substitution. However, the increased steric bulk around the nitrogen atom can hinder reactions that require direct interaction with the amine.

This guide will explore these competing effects in the context of methylenedianiline, a molecule with two primary amine functionalities. We will examine how the progressive methylation of these amines alters the molecule's reactivity profile, providing a predictive framework for its application in various synthetic contexts.

Reactivity Profile: Methylenedianiline (MDA)

4,4'-Methylenedianiline is an industrial chemical primarily used in the synthesis of methylene diphenyl diisocyanate (MDI), a key component of polyurethane foams.[3][4][5] Its reactivity is characterized by the two primary aromatic amine groups.

Key Reactive Characteristics of MDA:

• Condensation Reactions: MDA is produced through the acid-catalyzed condensation of aniline and formaldehyde.[2][4][5] This reaction highlights the nucleophilicity of the aniline nitrogen and the susceptibility of the aromatic ring to electrophilic attack.

• Reactions at the Amino Group: The primary amine groups of MDA readily undergo reactions typical of anilines, including acylation, alkylation, and diazotization.

• Toxicity: It is important to note that MDA is considered a potential occupational carcinogen and can cause liver damage.[1][3][6] Its metabolism in the liver involves N-acetylation, and toxicity can be influenced by the rate of this process.[7][8]

The N-Methylated Analogue: 4,4'-Methylenebis(N,N-dimethylaniline) (MBDMA)

The fully N-methylated derivative of MDA, 4,4'-methylenebis(N,N-dimethylaniline) (MBDMA), exhibits a distinctly different reactivity profile due to the replacement of all N-H protons with methyl groups.

Key Reactive Characteristics of MBDMA:

• Increased Nucleophilicity of the Ring: The dimethylamino groups are stronger electron-donating groups than the primary amino groups of MDA. This increased electron density activates the aromatic rings, making them more susceptible to electrophilic substitution.

• Steric Hindrance at the Nitrogen: The presence of two methyl groups on each nitrogen atom creates significant steric bulk. This hinders reactions that require nucleophilic attack by the nitrogen atom itself.

• Applications: MBDMA is used as an intermediate in the manufacture of dyes and as a reagent for the determination of lead.[9]

Comparative Reactivity Analysis

The following table summarizes the expected differences in reactivity between MDA and MBDMA based on fundamental chemical principles and available data.

Reaction Type	Methylenedianiline (MDA)	4,4'-Methylenebis(N,N-dimethylaniline) (MBDMA)	Rationale
Electrophilic Aromatic Substitution	Moderately reactive	Highly reactive	The dimethylamino groups in MBDMA are stronger activating groups than the primary amino groups in MDA, increasing the electron density of the aromatic rings.
N-Alkylation/N-Acylation	Readily undergoes reaction	Reaction is sterically hindered	The primary amines of MDA are accessible for reaction. The tertiary amines of MBDMA are sterically hindered by the two methyl groups.
Reaction with Aldehydes/Ketones	Forms Schiff bases/enamines	Limited reactivity at the nitrogen	MDA's primary amines can condense with carbonyl compounds. MBDMA lacks the N-H protons necessary for this reaction.
Oxidation	Susceptible to oxidation, can lead to colored byproducts	Also susceptible to oxidation	Aromatic amines, in general, are prone to oxidation. The increased electron density in MBDMA may make it even more so.

Synthetic Protocol: N,N-Dimethylation of Methylenedianiline

A feasible and high-yield synthesis of 4,4'-methylenebis(N,N-dimethylaniline) (MBDMA) from MDA can be achieved using dimethyl carbonate (DMC) as a methylating agent.[10] This method offers a greener alternative to traditional methylating agents like methyl halides.

Experimental Workflow: Synthesis of MBDMA

Caption: Workflow for the synthesis of MBDMA from MDA.

Step-by-Step Methodology

• Catalyst Preparation: NaY zeolite is calcined at a high temperature to ensure it is anhydrous and active.

• Reaction Setup: In a high-pressure autoclave, charge 4,4'-methylenedianiline (MDA), dimethyl carbonate (DMC) in a suitable molar ratio, and the prepared NaY catalyst.

• Reaction Conditions: Seal the autoclave and heat the reaction mixture to 190°C with constant stirring for 6 hours.[10] The pressure inside the vessel will increase due to the formation of methanol and carbon dioxide byproducts.

• Work-up: After the reaction is complete, cool the autoclave to room temperature. Filter the reaction mixture to remove the solid NaY catalyst. The catalyst can be washed, dried, and potentially reused.

• Isolation and Purification: The excess dimethyl carbonate is removed from the filtrate by rotary evaporation. The resulting crude product can be purified by column chromatography on silica gel to yield pure 4,4'-methylenebis(N,N-dimethylaniline).

• Characterization: The identity and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

This process has been reported to achieve yields of up to 97% for MBDMA.[10]

Mechanistic Insights: The Role of N-Methylation

The altered reactivity upon N-methylation can be understood through the following mechanistic considerations:

Electronic Effects

Caption: Electronic effects of amino vs. dimethylamino groups.

The lone pair of electrons on the nitrogen atom in both MDA and MBDMA participates in resonance with the aromatic ring, increasing its electron density and activating it towards electrophilic attack. The methyl groups in MBDMA are electron-donating through an inductive effect, which further increases the electron density on the nitrogen atom and, consequently, its ability to donate electron density to the ring. This makes the aromatic rings of MBDMA significantly more nucleophilic than those of MDA.

Steric Effects

Caption: Steric hindrance at the nitrogen atom.

The two methyl groups on each nitrogen in MBDMA create a cone of steric hindrance that blocks the approach of reagents to the nitrogen lone pair. This is in stark contrast to the primary amines of MDA, where the small hydrogen atoms present a minimal steric barrier. Consequently, reactions that require the nitrogen to act as a nucleophile are significantly slower or may not occur at all with MBDMA.

Conclusion

The N-methylation of methylenedianiline provides a powerful tool for tuning its reactivity. While MDA serves as a bifunctional monomer capable of polymerization and other reactions at its primary amine sites, its fully N-methylated counterpart, MBDMA, is a highly activated aromatic system, primed for electrophilic substitution on the ring. The choice between MDA and its N-methylated derivatives will, therefore, depend on the desired synthetic outcome. For applications requiring reaction at the nitrogen centers, such as in the formation of polyamides or polyimides, MDA is the substrate of choice. Conversely, for syntheses that leverage the high nucleophilicity of the aromatic ring, MBDMA offers a significant advantage. The provided synthetic protocol for MBDMA offers a reliable and efficient route to access this valuable intermediate.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-Methyl-4,4'-methylenedianiline (MDA)

For researchers and drug development professionals, the synthesis and application of novel compounds are daily endeavors. However, with great innovation comes the profound responsibility of ensuring the safety of personnel and the protection of our environment. N-Methyl-4,4'-methylenedianiline (MDA), a compound with significant industrial applications, is also a substance that demands the utmost respect in its handling and disposal due to its considerable health and environmental hazards. This guide provides a detailed, step-by-step protocol for the proper disposal of MDA, grounded in scientific principles and regulatory compliance, to ensure that its lifecycle in the laboratory concludes with minimal risk.

The Imperative for Proper Disposal: Understanding the Hazards of MDA

N-Methyl-4,4'-methylenedianiline is classified as a probable human carcinogen by the U.S. Environmental Protection Agency (EPA) and the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen.[1] Acute and chronic exposure can lead to significant health effects, primarily targeting the liver and thyroid.[1] It is harmful if swallowed, inhaled, or absorbed through the skin, and can cause skin and eye irritation.[2] Furthermore, MDA is recognized as toxic to aquatic life with long-lasting effects, underscoring the critical need for its proper containment and disposal to prevent environmental contamination.[2]

The causality behind these stringent disposal protocols is rooted in MDA's chemical properties and toxicological profile. Its ability to be absorbed dermally means that even minor spills can lead to systemic exposure. Its persistence in the environment necessitates disposal methods that ensure its complete destruction.

Occupational Safety and Exposure Limits

Before addressing disposal, it is paramount to establish a safe working environment. Regulatory bodies have set strict exposure limits for MDA to protect laboratory personnel. Adherence to these limits is the first line of defense against the hazards of this compound.

Regulatory Body	Time-Weighted Average (TWA)	Short-Term Exposure Limit (STEL)
OSHA	0.01 ppm (0.081 mg/m³) over an 8-hour workday	0.1 ppm over a 15-minute period
NIOSH	Recommends limiting exposure to the lowest feasible concentration	Not specified
ACGIH	0.1 ppm over an 8-hour workshift	Not specified

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[3]

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

Due to the high toxicity and dermal absorption potential of MDA, a comprehensive PPE strategy is essential. The following table outlines the minimum required PPE when handling MDA, including during disposal procedures.

Body Part	Required PPE	Rationale
Hands	Chemical-resistant gloves (e.g., Butyl rubber, Viton®)	To prevent dermal absorption, which is a primary route of exposure.
Eyes/Face	Safety glasses with side shields and a face shield	To protect against splashes and airborne particles.
Body	A disposable, chemical-resistant laboratory coat or coveralls	To prevent contamination of personal clothing.
Respiratory	A NIOSH-approved respirator with organic vapor cartridges and P100 particulate filters	To prevent inhalation of dust or vapors, especially during spill cleanup or weighing operations.

Step-by-Step Disposal Protocol for N-Methyl-4,4'-methylenedianiline

The proper disposal of MDA is a multi-step process that begins at the point of generation and ends with its ultimate destruction by a licensed hazardous waste facility.

Step 1: Waste Identification and Classification

Under the Resource Conservation and Recovery Act (RCRA), the primary U.S. law governing the disposal of solid and hazardous waste, a chemical waste must be evaluated to determine if it is hazardous.[4] MDA is not specifically listed as a "P" or "U" hazardous waste by the EPA.[5][6][7] Therefore, a hazardous waste determination must be made based on its characteristics: ignitability, corrosivity, reactivity, and toxicity.

Given MDA's known toxicological profile, it will most likely be classified as a toxic hazardous waste . The formal process for this determination is the Toxicity Characteristic Leaching Procedure (TCLP) .[3][8][9][10][11] This test determines if a waste is capable of leaching hazardous constituents into groundwater. While it is unlikely that a research lab will perform a TCLP test on every small quantity of MDA waste, it is the generator's responsibility to classify the waste correctly. Due to its carcinogenicity and toxicity, it is best practice to manage all MDA waste as hazardous.

Step 2: Waste Segregation and Containerization

Proper segregation is crucial to prevent dangerous chemical reactions.[12]

• Solid MDA Waste: Collect in a dedicated, leak-proof, and sealable container. The container should be made of a compatible material, such as amber glass or a chemically resistant plastic.

• Liquid MDA Waste (solutions): Collect in a separate, dedicated, leak-proof container, also made of a compatible material.

• Contaminated Labware and PPE: Items such as gloves, pipette tips, and disposable lab coats that are contaminated with MDA should be collected in a separate, clearly labeled, and sealed waste bag or container.

Chemical Incompatibilities: MDA is incompatible with strong oxidizing agents and acids.[2] Ensure that MDA waste is not mixed with these substances.

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

• The words "HAZARDOUS WASTE "

• The full chemical name: N-Methyl-4,4'-methylenedianiline

• The specific hazards: Toxic, Carcinogen, Environmental Hazard

• The date the first waste was added to the container.

Step 4: Storage of Hazardous Waste

Store MDA waste in a designated satellite accumulation area that is:

• At or near the point of generation.

• Under the control of the operator of the process generating the waste.

• Away from ignition sources and incompatible materials.[2]

• In a cool, well-ventilated area, out of direct sunlight.[2]

Step 5: Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Increase ventilation in the area of the spill.

• PPE: Don the appropriate PPE as outlined in the table above.

• Containment: For solid spills, carefully sweep the material into a sealable container. To minimize dust, you may moisten the material with a suitable solvent (e.g., water, if compatible with the specific situation) before sweeping.[2] For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand.

• Decontamination: Decontaminate the spill area with a suitable cleaning solution. Studies have shown that ethanol and aqueous soap solutions can be effective for decontaminating surfaces.[9] All materials used for cleanup must be disposed of as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Step 6: Final Disposal

The final disposal of MDA waste must be conducted by a licensed hazardous waste disposal company. The recommended method of destruction for MDA is incineration .[2][13] High-temperature incineration ensures the complete destruction of the compound, preventing its release into the environment.[13]

Do not attempt to treat or neutralize MDA waste in the laboratory unless you have a specific, validated, and approved protocol from your institution's EHS department. Never dispose of MDA down the drain or in the regular trash.[2]

Logical Workflow for MDA Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of N-Methyl-4,4'-methylenedianiline.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-Methyl-4,4'-methylenedianiline

Editorial Note: This guide is designed to provide essential safety and logistical information for handling N-Methyl-4,4'-methylenedianiline (MDA) in a laboratory setting. The information herein is synthesized from authoritative sources and is intended for researchers, scientists, and drug development professionals. It is imperative to supplement this guide with your institution's specific safety protocols and to consult the Safety Data Sheet (SDS) for the specific formulation of MDA you are using.

Understanding the Imperative for Protection: The Hazard Profile of N-Methyl-4,4'-methylenedianiline

N-Methyl-4,4'-methylenedianiline, a member of the aromatic amine family, is a compound that demands the utmost respect and caution in its handling. Its utility as a curing agent for epoxy resins and in the synthesis of polyurethanes is significant, but the potential health risks associated with exposure are severe.[1][2][3][4] The primary routes of occupational exposure are inhalation of dust or mists and direct skin contact.[2][5] It is crucial to recognize that MDA is readily absorbed through the skin, making dermal protection a critical control point.[2]

Exposure to MDA can lead to a range of acute and chronic health effects. Short-term exposure may result in irritation to the skin and eyes, with the potential for permanent eye damage.[1] Systemically, acute overexposure can manifest as fever, chills, loss of appetite, and jaundice, indicative of liver damage.[2][4][6][7] Chronic or repeated exposure, even at low concentrations, is associated with long-term liver, kidney, blood, and spleen damage.[6]

Of paramount concern is the classification of MDA as a suspected human carcinogen.[1][2][4] The International Agency for Research on Cancer (IARC) has classified MDA as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[3][4] Animal studies have demonstrated a link between MDA exposure and the development of liver and thyroid tumors.[1][3][4] Consequently, regulatory bodies like OSHA recommend that exposure to occupational carcinogens be limited to the lowest feasible concentration.[1]

The Core of Control: Personal Protective Equipment (PPE)

Given the significant hazards of MDA, a multi-faceted approach to PPE is not just recommended, it is mandatory for safe handling. The following table outlines the essential PPE for any work involving N-Methyl-4,4'-methylenedianiline.

PPE Category	Specifications and Rationale
Hand Protection	Double gloving with nitrile or butyl rubber gloves is recommended.[8] The outer glove should be of a thicker gauge for enhanced chemical resistance. The rationale for double gloving is to provide a secondary barrier in case of a breach in the outer glove, which can occur through tearing or permeation.[9] Gloves should be changed immediately if contamination is suspected.[10][11]
Body Protection	A disposable, solid-front, back-tying laboratory coat or coveralls made of a non-woven, coated material (e.g., Tyvek®) is essential to prevent skin contact.[6][12][13] This type of garment provides a barrier against dusts and splashes. All protective clothing should be clean and put on before work begins.[1][13]
Eye and Face Protection	Splash-proof safety goggles are the minimum requirement for eye protection.[6] Due to the risk of splashes, a full-face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or during procedures with a high splash potential.[6]
Respiratory Protection	Respiratory protection is necessary when engineering controls (e.g., fume hood, ventilated enclosure) are insufficient to maintain airborne concentrations below the permissible exposure limit (PEL).[6] A NIOSH-approved air-purifying respirator with a combination of HEPA (High-Efficiency Particulate Air) filters and organic vapor cartridges is required for liquid or heated MDA.[14] For potential exposures exceeding 0.01 ppm, a supplied-air respirator with a full facepiece is mandated.[1]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict, procedural workflow is critical to minimizing the risk of exposure to MDA. The following steps provide a framework for safe handling, from preparation to disposal.

Preparation and Donning PPE

• Designated Area: All work with MDA must be conducted in a designated area, such as a chemical fume hood or a glove box, to contain any dust or vapors.[1]

• Gather Materials: Before starting, ensure all necessary equipment and reagents are within the designated area to minimize movement in and out of the controlled space.

• Donning Sequence:

  • Don inner gloves.

  • Don laboratory coat or coveralls, ensuring full coverage.

  • Don outer gloves, pulling the cuffs over the sleeves of the lab coat.

  • Don respiratory protection, if required, and perform a user seal check.

  • Don safety goggles and face shield.

Handling N-Methyl-4,4'-methylenedianiline

• Solid MDA: When handling solid MDA, which often comes in flake or chip form, use tools such as spatulas and weighing paper to avoid direct contact.[1] Moisten the solid with a non-reactive solvent to prevent dust generation if appropriate for the procedure.[12]

• Liquid MDA: Use a calibrated pipette or a syringe for transferring liquid MDA to prevent splashes.

• Spill Management: In the event of a spill, immediately evacuate the area if necessary and follow your institution's spill response protocol. For small spills, wear appropriate PPE and sweep the spilled substance into a sealable container.[12] Moisten the material first to prevent dusting.[12]

Doffing PPE and Decontamination

• Doffing Sequence (in a designated area):

  • Remove outer gloves, peeling them off without touching the outer surface.

  • Remove face shield and goggles.

  • Remove laboratory coat or coveralls, rolling it inward to contain any contamination.

  • Remove inner gloves.

• Hand Hygiene: Immediately and thoroughly wash hands with soap and water after removing all PPE.[1][13]

• Decontamination: Decontaminate all work surfaces and equipment that may have come into contact with MDA using an appropriate cleaning agent.

Disposal Plan: Managing MDA Waste

Proper disposal of MDA and contaminated materials is a critical final step in the handling process.

• Chemical Waste: Unused or waste MDA must be collected in a clearly labeled, sealed, and compatible waste container.[12]

• Contaminated PPE: All disposable PPE (gloves, lab coats, etc.) that has come into contact with MDA should be considered hazardous waste and disposed of accordingly.[15] Place these items in a designated, sealed hazardous waste bag or container.

• Disposal Method: The recommended method for the disposal of MDA waste is incineration in a permitted hazardous waste incinerator.[16] This ensures the complete destruction of the compound.[16] Always follow your local, state, and federal regulations for hazardous waste disposal.[12][15]

Emergency Procedures

In the event of an exposure, immediate action is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with large amounts of soap and water for at least 15 minutes.[6][7][12] Seek immediate medical attention.[7]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[6][7][12] Seek immediate medical attention.[7]

• Inhalation: Move the individual to fresh air.[7][12] If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Ingestion: Do not induce vomiting.[7] Rinse the mouth with water and seek immediate medical attention.[7][12]

Visual Workflow for Safe Handling of N-Methyl-4,4'-methylenedianilinedot

Sources

• 1. nj.gov [nj.gov]
• 2. michigan.gov [michigan.gov]
• 3. epa.gov [epa.gov]
• 4. 4,4'-Methylenedianiline | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. California Code of Regulations, Title 8, Section 5200. Methylenedianiline, Appendix A - Substance Data Sheet for 4-4'-Methylenedianiline [dir.ca.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. cdn.mscdirect.com [cdn.mscdirect.com]
• 10. conncoll.edu [conncoll.edu]
• 11. ehs.yale.edu [ehs.yale.edu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. nj.gov [nj.gov]
• 14. 1910.1050 - Methylenedianiline. | Occupational Safety and Health Administration [osha.gov]
• 15. fishersci.com [fishersci.com]
• 16. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Methylenedianiline - NCBI Bookshelf [ncbi.nlm.nih.gov]